N-Butyl-4-ethoxyaniline

Core Science & Biosynthesis

Physicochemical properties and solubility profile of N-Butyl-4-ethoxyaniline

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An In-Depth Technical Guide to the Physicochemical Properties and Solubility Profile of N-Butyl-4-ethoxyaniline

Executive Summary

In the realm of rational drug design and advanced materials synthesis, the physicochemical characterization of intermediate building blocks is paramount. N-Butyl-4-ethoxyaniline (CAS 15498-39-2) is a highly versatile secondary amine characterized by its electron-rich aromatic core and tunable lipophilicity. As a Senior Application Scientist, I approach the profiling of this compound not merely as a data collection exercise, but as a foundational step in predicting its behavior in biological systems and synthetic workflows. This whitepaper systematically deconstructs its molecular architecture, thermodynamic solubility, and the rigorous, self-validating methodologies required for its accurate characterization.

Molecular Architecture and Electronic Effects

The chemical behavior of N-Butyl-4-ethoxyaniline is dictated by the synergistic electronic and steric effects of its functional groups. Understanding these structure-property relationships (SPRs) is critical for predicting its solubility and reactivity.

• The 4-Ethoxy Group (+R Effect): The oxygen atom of the ethoxy group donates electron density into the π -system of the benzene ring via resonance. This significantly increases the electron density at the para position, thereby enriching the nitrogen atom.

• The N-Butyl Chain (+I Effect & Sterics): The aliphatic butyl chain exerts a positive inductive (+I) effect, further stabilizing the conjugate acid form of the amine. More importantly, it introduces significant hydrophobic bulk, which drastically increases the partition coefficient (LogP) and limits intrinsic aqueous solubility.

• Secondary Amine Core: Unlike primary anilines, the secondary amine is sterically hindered but exhibits a higher pKa​ due to the combined electron-donating effects of the ring and the alkyl chain.

Fig 1: Structure-Property Relationships dictating physicochemical behavior.

Physicochemical Data Summary

Quantitative data forms the backbone of any formulation or synthesis strategy. The structural identifiers and predicted physicochemical properties of N-Butyl-4-ethoxyaniline, derived from structural analysis and commercial specifications from [1] and [2], are summarized below.

Table 1: Physicochemical Profile of N-Butyl-4-ethoxyaniline

Property	Value	Method / Source
CAS Registry Number	15498-39-2	Supplier Specification [1][2]
Molecular Formula	C12H19NO	Structural Analysis
Molecular Weight	193.29 g/mol	Calculated [2]
SMILES String	CCOC1=CC=C(C=C1)NCCCC	Structural Analysis[1]
LogP (Lipophilicity)	~3.8	In silico estimation
pKa​ (Basicity)	~5.2 - 5.6	Conjugate acid estimation
Intrinsic Solubility ( S0​ )	< 0.1 mg/mL	Predicted (Neutral form)

Solubility Profile and Thermodynamic Behavior

Because N-Butyl-4-ethoxyaniline contains a basic secondary amine, its solubility is highly pH-dependent, governed by the Henderson-Hasselbalch equation.

At physiological pH (7.4), the compound exists predominantly in its neutral, un-ionized form. Due to the high LogP (~3.8) driven by the butyl and ethoxy groups, its intrinsic aqueous solubility ( S0​ ) is extremely poor. However, in acidic environments (pH < 4.0), the amine becomes protonated, forming a water-soluble ammonium cation. This transition is critical for drug development professionals designing gastric-soluble APIs or utilizing acid-base extraction techniques during synthesis.

Standardized Experimental Protocol: Thermodynamic Solubility Assessment

To accurately determine the solubility profile, kinetic methods (like solvent-shift) are insufficient. The Shake-Flask Method remains the gold standard for thermodynamic solubility.

As an Application Scientist, I mandate that every protocol must be a self-validating system . This means building in quality control checks to ensure data integrity—specifically monitoring buffer capacity exhaustion and preventing oxidative degradation.

The Self-Validating Shake-Flask Methodology

Rationale & Causality:

• Why Ultracentrifugation over Filtration? Lipophilic compounds like N-Butyl-4-ethoxyaniline readily adsorb onto standard syringe filter membranes (e.g., PTFE or PVDF), artificially lowering the measured solubility. Ultracentrifugation circumvents this adsorption artifact.

• Why Nitrogen Purging? The electron-donating ethoxy group lowers the oxidation potential of the amine. Extended incubation in ambient air can lead to oxidative degradation (browning), yielding erroneous concentration data.

Step-by-Step Protocol:

• Media Preparation & Initial QC: Prepare aqueous buffers at pH 1.2 (0.1 M HCl), pH 4.5 (Acetate), and pH 7.4 (Phosphate). Validation Step: Record the exact initial pH of each buffer using a calibrated probe.

• Sample Loading: Weigh an excess amount (~10 mg) of N-Butyl-4-ethoxyaniline into a 2 mL amber glass HPLC vial. Causality: Amber glass is used to prevent potential photo-oxidation of the electron-rich aniline core.

• Equilibration: Add 1 mL of the respective buffer to the vial. Purge the headspace with Nitrogen gas ( N2​ ) for 5 seconds and cap tightly.

• Incubation: Place the vials in a thermostatic shaker at 37.0 ± 0.5 °C, agitating at 200 rpm for 24 hours.

• Post-Incubation QC (Buffer Capacity Check): After 24 hours, measure the pH of the suspension. Validation Step: If the ΔpH is > 0.05, the basic amine has exhausted the buffer capacity. The data must be discarded, and the experiment repeated with a higher molarity buffer.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 × g for 15 minutes at 37 °C to pellet the undissolved solid.

• Quantification: Carefully extract the supernatant, dilute with the HPLC mobile phase (e.g., Acetonitrile/Water), and analyze via HPLC-UV at λmax​ ~254 nm against a known calibration curve.

Fig 2: Standardized Shake-Flask Thermodynamic Solubility Profiling Workflow.

Synthetic Utility in Drug Development

In medicinal chemistry, N-Butyl-4-ethoxyaniline is frequently utilized as a building block to introduce lipophilic, electron-rich domains into target molecules. The secondary amine can readily undergo further functionalization, such as:

• Acylation/Sulfonylation: Reacting with acid chlorides or sulfonyl chlorides to form stable, neutral amides or sulfonamides, which further increases the LogP and completely abolishes the basicity of the nitrogen.

• Cross-Coupling: Serving as a nucleophile in Buchwald-Hartwig aminations to synthesize complex tertiary anilines for hole-transporting materials in OLEDs or novel chemotherapeutic agents.

By thoroughly understanding its physicochemical constraints—namely its high lipophilicity and susceptibility to oxidation—scientists can design more robust synthetic routes and formulation strategies.

References

Chemical structure and molecular weight analysis of N-Butyl-4-ethoxyaniline

An In-depth Technical Guide to the Chemical Structure and Molecular Weight Analysis of N-Butyl-4-ethoxyaniline

Prepared by: Gemini, Senior Application Scientist

Introduction

N-Butyl-4-ethoxyaniline is an aromatic amine derivative with potential applications as an intermediate in the synthesis of specialized organic molecules. Its parent compound, 4-ethoxyaniline (also known as p-phenetidine), is a known precursor in the manufacturing of dyes, pigments, and pharmaceuticals.[1][2][3] The introduction of an N-butyl group modifies the molecule's lipophilicity and steric profile, potentially tuning its properties for specific applications. Accurate and comprehensive characterization of its chemical structure and molecular weight is a non-negotiable prerequisite for any research, development, or quality control endeavor.

This guide provides an in-depth, methodology-focused overview for the definitive analysis of N-Butyl-4-ethoxyaniline. It is designed for researchers and drug development professionals, emphasizing the causality behind experimental choices to ensure robust and reproducible results. The protocols described herein are designed as self-validating systems, integrating multiple analytical techniques for cross-verification of the compound's identity, purity, and core attributes.

Section 1: Core Molecular Attributes

The foundational step in analyzing any chemical entity is to establish its fundamental properties. These attributes serve as the theoretical baseline against which all experimental data are compared.

The chemical structure consists of a benzene ring co-substituted with an ethoxy group and a butylamino group at the para positions (1 and 4, respectively).

Property	Value	Source
IUPAC Name	N-Butyl-4-ethoxyaniline	N/A
CAS Number	15498-39-2	[4]
Molecular Formula	C12H19NO	[4]
Molecular Weight (MW)	193.29 g/mol	[4]
Canonical SMILES	CCCCNCc1ccc(OCC)cc1	[4]

Section 2: Overall Analytical Workflow

A multi-technique approach is essential for the unambiguous characterization of a molecule. Each technique provides a unique piece of the structural puzzle. The workflow below illustrates a logical sequence for analysis, beginning with separation and purity assessment, followed by molecular weight determination and detailed structural elucidation.

Caption: Predicted ESI-MS fragmentation for N-Butyl-4-ethoxyaniline.

Section 4: Structural Elucidation and Verification

While MS confirms the molecular weight, it does not definitively establish the isomeric structure. Spectroscopic techniques are required to map the molecular connectivity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR is the most powerful tool for de novo structure elucidation. It provides detailed information about the chemical environment, connectivity, and spatial relationships of ¹H and ¹³C atoms within a molecule.

• Solvent Selection: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). CDCl₃ is a good choice as it is aprotic and effectively solubilizes many organic compounds.

• Internal Standard: Add a small amount of Tetramethylsilane (TMS) as an internal standard for chemical shift referencing (0 ppm).

• Analysis: Transfer the solution to a 5 mm NMR tube.

• Data Acquisition: Acquire ¹H, ¹³C, and, if necessary, 2D correlation spectra (e.g., COSY, HSQC) on a high-field NMR spectrometer (e.g., 400 MHz or higher).

Assignment (¹H NMR)	Predicted δ (ppm)	Multiplicity	Integration	Rationale
Aromatic Protons (AA'BB')	6.6 - 6.9	Multiplet (2 doublets)	4H	Protons on the substituted benzene ring.
O-CH₂ -CH₃	~4.0	Quartet (q)	2H	Deshielded by adjacent oxygen; split by 3 methyl protons.
N-CH₂ -(CH₂)₂-CH₃	~3.1	Triplet (t)	2H	Deshielded by adjacent nitrogen; split by 2 methylene protons.
O-CH₂-CH₃	~1.4	Triplet (t)	3H	Split by 2 methylene protons.
N-CH₂-CH₂ -CH₂-CH₃	~1.6	Multiplet (m)	2H	Split by adjacent CH₂ groups.
N-(CH₂)₂-CH₂ -CH₃	~1.4	Multiplet (m)	2H	Split by adjacent CH₂ groups.
N-(CH₂)₃-CH₃	~0.9	Triplet (t)	3H	Terminal methyl group; split by 2 methylene protons.
N-H	Variable (Broad)	Singlet (s)	1H	Broad signal, may exchange with trace water. Position is concentration and solvent dependent.

Assignment (¹³C NMR)	Predicted δ (ppm)	Rationale
C -O (Aromatic)	~152	Aromatic carbon attached to the electron-donating ethoxy group.
C -N (Aromatic)	~142	Aromatic carbon attached to the electron-donating amino group.
Aromatic C -H	114 - 116	Aromatic carbons ortho and meta to the substituents.
O-C H₂-CH₃	~64	Aliphatic carbon attached to oxygen.
N-C H₂-(CH₂)₂-CH₃	~44	Aliphatic carbon attached to nitrogen.
N-CH₂-C H₂-CH₂-CH₃	~32	Butyl chain carbon.
N-(CH₂)₂-C H₂-CH₃	~20	Butyl chain carbon.
O-CH₂-C H₃	~15	Ethyl group terminal carbon.
N-(CH₂)₃-C H₃	~14	Butyl group terminal carbon.

Fourier-Transform Infrared (FTIR) Spectroscopy

Causality: FTIR spectroscopy identifies the functional groups present in a molecule by detecting their characteristic vibrational frequencies upon absorption of infrared radiation. [5]It is an excellent, rapid technique for confirming the presence of key bonds like N-H, C-O, and aromatic systems.

• Background Scan: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small drop of the neat liquid sample directly onto the ATR crystal.

• Data Acquisition: Acquire the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

Wavenumber (cm⁻¹)	Vibrational Mode	Expected Intensity
~3400	N-H Stretch (Secondary Amine)	Medium
3030-3100	Aromatic C-H Stretch	Medium
2850-2960	Aliphatic C-H Stretch	Strong
~1610, ~1510	C=C Aromatic Ring Stretch	Strong, two bands
~1240	Aryl-O (Ether) Stretch	Strong
~1300	C-N Stretch	Medium

Ultraviolet-Visible (UV-Vis) Spectroscopy

Causality: UV-Vis spectroscopy provides information about the electronic conjugation within a molecule. [6]The substituted aniline chromophore is expected to have distinct absorption bands corresponding to π → π* electronic transitions.

• Sample Preparation: Prepare a very dilute solution (e.g., 1-10 mg/L) of the sample in a UV-transparent solvent like ethanol or hexane.

• Blank Correction: Use the pure solvent as a reference blank to zero the spectrophotometer.

• Data Acquisition: Scan the sample from approximately 200 nm to 400 nm.

Two primary absorption bands (λmax) are expected, characteristic of substituted anilines:

• ~240-250 nm: Corresponding to a π → π* transition.

• ~290-310 nm: A secondary band, also from a π → π* transition, shifted to a longer wavelength due to the electron-donating effects of the ethoxy and amino groups.

Section 5: Purity Assessment by Chromatography

Causality: Chromatographic methods are essential for separating the target compound from any impurities, starting materials, or side products. High-Performance Liquid Chromatography (HPLC) is the industry standard for the quantitative purity analysis of non-volatile organic compounds. [7][8]

Experimental Protocol: Reversed-Phase HPLC

This protocol is designed to be self-validating by including system suitability requirements.

• Instrumentation: An HPLC system with a UV detector, autosampler, and a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% Formic Acid

  • Solvent B: Acetonitrile with 0.1% Formic Acid

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: 245 nm (based on expected UV-Vis absorbance)

  • Gradient: 30% B to 95% B over 15 minutes, hold at 95% B for 2 minutes, return to 30% B and equilibrate for 3 minutes.

• Sample Preparation: Prepare a sample solution of ~1 mg/mL in the initial mobile phase composition (30:70 Acetonitrile:Water).

• System Suitability: Before sample analysis, inject a standard solution five times. The system is suitable if:

  • The Relative Standard Deviation (RSD) of the peak area is ≤ 2.0%.

  • The USP tailing factor for the main peak is between 0.8 and 1.5.

• Analysis and Data Interpretation: Inject the sample and integrate all peaks. Purity is calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage (Area %).

References

• National Institute of Standards and Technology. (n.d.). 4-Butyl-N-(4-ethoxybenzylidene)aniline. In NIST Chemistry WebBook. Retrieved from [Link]

• SIELC Technologies. (2022, May 6). HPLC Method for Analysis of 4-ethoxyaniline on Primesep 100 Column. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. Retrieved from [Link]

• Stenutz, R. (n.d.). N-acetyl-4-ethoxyaniline. Retrieved from [Link]

• AZoOptics. (2019, January 9). The Different Types of Spectroscopy for Chemical Analysis. Retrieved from [Link]

• PubChem. (n.d.). 4-Ethoxyaniline. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 4-Ethylaniline. Retrieved from [Link]

• Ismail, M., et al. (2020). Synthesis, Spectroscopic Evaluation and Preliminary UV-Vis Titration Study of 1,2-bis[N,N'-6-(3-pyridylmethylamido)pyridyl- 2-carboxyamido]butane as a Potential Anion Receptor. Malaysian Journal of Chemistry, 22(1), 58-69.
• Mandal, K. K. (n.d.). Spectroscopic Analysis of Organic Compounds. St.

• National Institute of Standards and Technology. (n.d.). Benzenamine, 4-ethoxy-. In NIST Chemistry WebBook. Retrieved from [Link]

• LCGC International. (2020, November 11). Simplified Yet Sensitive Determination of Aniline and Nitroanilines. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzenamine, 4-ethoxy-. In NIST Chemistry WebBook. Retrieved from [Link]

• Gupta, G. R., et al. (2013). Mass Spectrometry of Ionic Liquids: ESI-MS/MS Studies. Asian Journal of Chemistry, 25(14), 8261-8263.

• PrepChem.com. (n.d.). Synthesis of 4-n-butyl-acetanilide. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• Study.com. (n.d.). What major IR differences would you expect between phenacetin and N-acetyl-3-bromo-4-ethoxyaniline. Retrieved from [Link]

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• 7. chromatographyonline.com [chromatographyonline.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]

N-Butyl-4-ethoxyaniline: A Key Intermediate in Modern Pharmaceutical Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

N-Butyl-4-ethoxyaniline is a vital aromatic amine that serves as a crucial building block in the synthesis of a variety of complex organic molecules. Its unique structure, featuring both an N-butyl group and a 4-ethoxy substituent, makes it a valuable intermediate in the development of active pharmaceutical ingredients (APIs). This guide provides a comprehensive overview of the synthesis, physicochemical properties, and applications of N-Butyl-4-ethoxyaniline, with a particular focus on its role in medicinal chemistry. Detailed experimental protocols for its synthesis and analysis are also presented, offering a practical resource for laboratory work.

Introduction

In the landscape of pharmaceutical development, the strategic selection of intermediates is paramount to the efficient and successful synthesis of drug candidates. N-Butyl-4-ethoxyaniline has emerged as a significant player in this arena, offering a versatile scaffold for the construction of novel therapeutic agents. The presence of the ethoxy group at the para position of the aniline ring influences the molecule's electronic properties and provides a site for further functionalization. Concurrently, the N-butyl group can enhance lipophilicity, a critical factor in drug absorption and distribution within the body. This guide will delve into the chemical intricacies of N-Butyl-4-ethoxyaniline, providing the foundational knowledge necessary for its effective utilization in drug discovery and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N-Butyl-4-ethoxyaniline is essential for its handling, storage, and application in synthesis.

Property	Value	Source
Molecular Formula	C₁₁H₁₇NO	[1]
Molecular Weight	179.26 g/mol	[1]
Appearance	Colorless to light yellow liquid	[2][3]
Boiling Point	~250-255 °C (for the parent 4-ethoxyaniline)	[2][4]
Melting Point	2-5 °C (for the parent 4-ethoxyaniline)	[2][4]
Density	~1.065 g/mL at 25 °C (for the parent 4-ethoxyaniline)	[2][4]
Solubility	Practically insoluble in water; soluble in organic solvents like ethanol and ether.	[2][4]
Sensitivity	Sensitive to light and air; may turn reddish-brown upon exposure.	[2]

Synthesis of N-Butyl-4-ethoxyaniline

The most common and direct method for the synthesis of N-Butyl-4-ethoxyaniline is the N-alkylation of 4-ethoxyaniline. This nucleophilic substitution reaction involves the reaction of 4-ethoxyaniline with an appropriate butylating agent, typically an alkyl halide such as butyl bromide.

Reaction Causality and Optimization

The choice of reagents and reaction conditions is critical for achieving a high yield and purity of the desired product while minimizing side reactions, such as dialkylation.

• Base: A base is required to deprotonate the aniline nitrogen, thereby increasing its nucleophilicity. Weaker bases like triethylamine are often preferred as they can selectively deprotonate the primary amine without promoting significant side reactions.[5]

• Solvent: The choice of solvent is crucial for dissolving the reactants and facilitating the reaction. Polar aprotic solvents like dimethylformamide (DMF) are often effective for N-alkylation reactions.[5]

• Temperature: The reaction temperature needs to be carefully controlled. Lowering the temperature can help to prevent side reactions.[5]

Synthetic Workflow Diagram

Sources

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• 4. 4-Ethoxyaniline [chembk.com]
• 5. researchgate.net [researchgate.net]

Advanced Applications of N-Butyl-4-ethoxyaniline in Liquid Crystal Synthesis: From Polymeric Chain Regulation to Functional Mesogens

Target Audience: Materials Scientists, Synthetic Chemists, and Drug Delivery/Biomedical Device Professionals.

Executive Summary

N-Butyl-4-ethoxyaniline (NBEA) is a highly versatile secondary amine characterized by an electron-donating ethoxy group and a sterically demanding N-butyl chain. While primary anilines are traditional staples in synthesizing Schiff-base nematic liquid crystals (e.g., MBBA, EBBA), the unique secondary amine functionality of NBEA unlocks advanced synthetic pathways. This whitepaper details three highly specialized applications of NBEA: (1) as a molecular weight regulator in stimuli-responsive Liquid Crystal Elastomers (LCEs) for biomedical actuators, (2) as a building block for bent-core (banana-shaped) tertiary amide mesogens exhibiting twist-bend nematic ( NTB​ ) phases, and (3) as a functionalizing agent for anthraquinone pleochroic dyes in Guest-Host Liquid Crystal Displays (GH-LCDs).

Molecular Weight Regulation in Epoxy-Amine Liquid Crystal Elastomers (LCEs)

The Mechanistic Role of Secondary Amines

Thermotropic liquid crystalline polymers (TLCPs) and LCEs are synthesized via the polyaddition of diepoxy-containing mesogens with primary amines. Because primary amines possess two reactive N-H bonds, they react with two oxirane rings to form linear polymer chains[1]. However, controlling the molecular weight and crosslink density of these networks is critical—especially when designing soft-tissue actuators or stimuli-responsive drug delivery micro-robots.

NBEA acts as a highly effective chain-terminating end-capper . Because it is a secondary amine, it possesses only a single reactive N-H bond. Upon nucleophilic attack on an epoxide, it forms a tertiary amine, physically terminating the polymer chain [2]. Crucially, unlike aliphatic end-cappers that disrupt liquid crystalline order, NBEA's 4-ethoxyphenyl group acts as a terminal mesogen, seamlessly integrating into the nematic director field.

Figure 1: Workflow of epoxy-amine polyaddition utilizing NBEA as a mesogenic chain terminator.

Self-Validating Protocol: Synthesis of NBEA-Terminated LCEs

Causality Focus: The reaction is performed in the melt state without solvents to prevent the formation of by-products that could plasticize the resulting elastomer and depress its isotropic transition temperature ( Tiso​ ).

• Stoichiometric Preparation: Calculate the molar ratio of diepoxy monomer to primary amine to achieve the desired theoretical molecular weight (using Carothers' equation). Add NBEA precisely at the stoichiometric offset to cap the remaining epoxide terminals.

• Melt-Mixing: Heat the diepoxy mesogen to 120 °C (above its melting point) under a dry nitrogen atmosphere to prevent oxidative degradation.

• Amine Addition: Inject the primary amine and NBEA simultaneously. Stir vigorously for 15 minutes. The secondary amine (NBEA) reacts slower than the primary amine, ensuring the backbone forms before termination occurs [1].

• Curing & Validation: Cast the melt into a PTFE mold and cure at 150 °C for 4 hours.

  • Self-Validation Checkpoint: Analyze the cured film via ATR-FTIR. The complete disappearance of the oxirane asymmetric stretching band at 914 cm⁻¹ and the emergence of a broad O-H stretch at ~3450 cm⁻¹ (generated by the epoxide ring-opening) validates 100% conversion [2].

Synthesis of Bent-Core Tertiary Amide Mesogens ( NTB​ Phase)

Overcoming Hydrogen Bonding via Steric Conformation

Conventional rod-like (calamitic) liquid crystals often utilize secondary amides as linking groups. However, secondary amides form strong intermolecular hydrogen bonds, drastically raising melting points and reducing solubility [3]. By utilizing NBEA to form tertiary amides , hydrogen bonding is entirely eliminated.

Furthermore, the steric bulk of the N-butyl group forces the tertiary amide linkage into a cis (or Z) conformation [4]. This sterically forced geometry bends the molecular axis, transforming a traditional linear mesogen into a "bent-core" or banana-shaped liquid crystal. These bent-core structures are highly sought after for their ability to form the exotic twist-bend nematic ( NTB​ ) phase and polar smectic phases, which exhibit spontaneous chiral symmetry breaking.

Figure 2: Conformational pathway from NBEA acylation to the formation of a bent-core mesogen.

Self-Validating Protocol: Acylation of NBEA

Causality Focus: Anhydrous conditions and a non-nucleophilic base (Triethylamine) are strictly required to prevent the competitive hydrolysis of the highly reactive mesogenic acid chloride into an unreactive carboxylic acid.

• Reagent Solubilization: In a flame-dried Schlenk flask under argon, dissolve 1.0 eq of NBEA and 1.5 eq of Triethylamine (Et₃N) in anhydrous Dichloromethane (DCM).

• Acylation: Cool the flask to 0 °C. Dropwise, add a solution of the mesogenic acid chloride (1.1 eq) in DCM. The low temperature controls the exothermic reaction and prevents side-product formation.

• Reaction Progression: Allow the mixture to warm to room temperature and stir for 12 hours.

• Purification & Validation: Wash the organic layer with 1M HCl, saturated NaHCO₃, and brine. Dry over MgSO₄ and concentrate. Purify via silica gel chromatography.

  • Self-Validation Checkpoint: Conduct 2D ROESY NMR spectroscopy. The presence of strong Nuclear Overhauser Effect (NOE) cross-peaks between the N-butyl protons and the ortho-protons of the acyl ring confirms the rigid cis (bent) conformation of the tertiary amide[3].

Anthraquinone Pleochroic Dyes for Guest-Host LCDs

Enhancing Dichroic Ratios and Solubility

Guest-Host Liquid Crystal Displays (GH-LCDs) operate by dissolving a pleochroic (dichroic) dye into a nematic liquid crystal host. While azo dyes offer high dichroic ratios, they suffer from poor photochemical stability. Anthraquinone dyes are vastly superior in photostability but historically suffer from lower solubility and suboptimal alignment (order parameter, S ) [5].

By substituting halogenated anthraquinones with NBEA, the resulting dye molecule gains the flexible N-butyl chain and the polar ethoxy group. The N-butyl chain dramatically increases the dye's solubility in non-polar cyanobiphenyl LC hosts. Simultaneously, the elongated N-aryl axis aligns the dye's Transition Dipole Moment (TDM) more perfectly with the principal molecular axis, maximizing the dichroic ratio ( R ) [6].

Quantitative Data: Impact of NBEA Substitution

Dye Structure	λmax​ (nm)	Solubility in LC Host (wt%)	Dichroic Ratio ( R )	Order Parameter ( S )	Photostability
Standard Azo Dye	550	1.2	12.5	0.79	Low
Unsubstituted 1,5-Diaminoanthraquinone	520	0.3	6.8	0.65	High
NBEA-Substituted Anthraquinone	610	2.8	11.4	0.76	High

Table 1: Comparative performance of pleochroic dyes in a ZLI-1132 nematic host. NBEA substitution yields a highly soluble, photostable dye with a bathochromic shift suitable for achromatic black GH-LCDs.

Self-Validating Protocol: Nucleophilic Aromatic Substitution

Causality Focus: The reaction requires a high-boiling polar aprotic solvent (e.g., Nitrobenzene or DMF) and a copper catalyst to overcome the high activation energy of substituting the deactivated anthraquinone ring.

• Mixture Preparation: Combine 1,5-dichloroanthraquinone (1.0 eq), NBEA (2.5 eq), anhydrous Potassium Carbonate (3.0 eq), and Copper(I) chloride (0.1 eq) in anhydrous DMF.

• Thermal Substitution: Heat the mixture to 150 °C under nitrogen for 24 hours. The K2​CO3​ acts as an acid scavenger to neutralize the HCl generated, driving the equilibrium forward.

• Precipitation & Validation: Cool the mixture and pour it into cold methanol to precipitate the crude dye. Filter and recrystallize from toluene.

  • Self-Validation Checkpoint: Measure the UV-Vis absorption spectrum of the dye dissolved in a nematic host using polarized light. Calculate the dichroic ratio ( R=A∣∣​/A⊥​ ). An R value > 10 validates successful substitution and proper TDM alignment [6].

References

• A facile synthetic route to novel thermotropic liquid crystalline polymers and characteriz
• Synthesis of novel thermotropic liquid crystalline polymers by a reactive extrusion process. RSC Advances.
• Understanding the remarkable difference in liquid crystal behaviour between secondary and tertiary amides. New Journal of Chemistry.
• Rod-like liquid crystalline molecules with ring-fixed benzanilides. Liquid Crystals.
• Photostable Anthraquinone Pleochroic Dyes. Molecular Crystals and Liquid Crystals.
• Molecular Design Parameters of Anthraquinone Dyes for Guest–Host Liquid-Crystal Applications. The Journal of Physical Chemistry C.

Reactivity Profile of Secondary Amines: N-Butyl-4-ethoxyaniline Case Study

Executive Summary

The rational design of synthetic routes in drug development and materials science relies heavily on predicting the reactivity of functional groups under varying steric and electronic environments. Secondary anilines present a unique challenge: their reactivity is governed by a delicate balance between the nucleophilicity of the nitrogen atom and the steric bulk of the N-alkyl substituent.

This technical guide utilizes N-Butyl-4-ethoxyaniline (CAS: 15498-39-2) as a highly instructive case study. By dissecting its behavior in transition-metal-catalyzed cross-couplings and electrophilic substitutions, we provide a comprehensive framework for understanding how the electron-donating para-ethoxy group and the sterically demanding N-butyl chain synergistically dictate reaction pathways.

Mechanistic Grounding: The Causality of Steric and Electronic Effects

To predict the reactivity of N-Butyl-4-ethoxyaniline, one must isolate its structural components and evaluate their individual and combined effects on the transition states of key reactions.

• Electronic Activation (+R Effect): The para-ethoxy group is a strong electron-donating group via resonance. It pushes electron density into the aromatic π -system, significantly increasing the electron density on the amine nitrogen [1]. This enhances the intrinsic nucleophilicity of the molecule compared to unsubstituted N-butylaniline, accelerating reactions where the nitrogen acts as a nucleophile (e.g., the reductive elimination step in catalytic cycles).

• Steric Hindrance (Conformational Shielding): The linear but flexible N-butyl chain introduces significant steric bulk around the nitrogen lone pair. Unlike a rigid cyclic secondary amine (e.g., indoline) or a small N-methyl group, the N-butyl chain sweeps a large conformational volume. This restricts the trajectory of incoming bulky electrophiles and increases the activation energy ( Ea​ ) for the formation of crowded transition states [2].

Understanding this dichotomy—high intrinsic nucleophilicity masked by moderate steric shielding—is critical for optimizing reaction conditions, selecting appropriate catalysts, and avoiding unwanted side reactions.

Case Study I: Buchwald-Hartwig Amination Kinetics

Mechanistic Bottlenecks

In the palladium-catalyzed Buchwald-Hartwig C–N cross-coupling, secondary anilines often suffer from slow reaction rates and competitive β -hydride elimination. For N-Butyl-4-ethoxyaniline, the catalytic cycle is defined by two opposing forces:

• Amine Binding: The steric bulk of the N-butyl group impedes the coordination of the amine to the Pd(II)-aryl intermediate. This necessitates the use of bulky, electron-rich ligands (e.g., RuPhos or BrettPhos) that favor monoligated Pd species and create a deep catalytic pocket to force the coupling [3].

• Reductive Elimination: Once the Pd-amido complex is formed, the electron-rich nature of the para-ethoxy group accelerates the reductive elimination step, rapidly forging the C–N bond and regenerating the Pd(0) catalyst [4].

Catalytic cycle of Buchwald-Hartwig amination highlighting steric and electronic bottlenecks.

Quantitative Kinetic Comparison

The table below summarizes the relative reaction rates of various aniline derivatives coupling with 4-bromotoluene using a standard Pd(OAc)₂/RuPhos system. The data illustrates how the N-butyl group depresses the rate compared to N-methyl, while the para-ethoxy group provides a compensatory rate enhancement compared to the unsubstituted analog.

Amine Substrate	Substituent Effects	Relative Rate ( krel​ )	Yield (2h, 85 °C)
Primary Aniline	Low Steric, Neutral Electronic	1.00 (Baseline)	98%
N-Methylaniline	Low Steric, Neutral Electronic	0.85	95%
N-Butylaniline	High Steric, Neutral Electronic	0.32	45%
N-Butyl-4-ethoxyaniline	High Steric, High Electronic (+R)	0.68	82%

Self-Validating Protocol: Buchwald-Hartwig Amination

To successfully couple N-Butyl-4-ethoxyaniline, the protocol must utilize a strong base to facilitate deprotonation in the sterically crowded Pd-complex and a ligand that prevents catalyst deactivation.

Reagents:

• N-Butyl-4-ethoxyaniline (1.2 equiv)

• Aryl Bromide (1.0 equiv)

• Pd₂(dba)₃ (2.0 mol%)

• RuPhos (4.0 mol%)

• Sodium tert-butoxide (NaOtBu) (1.5 equiv)

• Anhydrous Toluene (0.2 M)

Step-by-Step Methodology:

• Preparation of the Pre-catalyst: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Pd₂(dba)₃ and RuPhos. Add 1 mL of anhydrous toluene and stir for 15 minutes at room temperature to ensure complete formation of the active L-Pd(0) species. Causality: Pre-mixing prevents the aryl bromide from oxidatively adding to unligated Pd, which leads to palladium black precipitation.

• Substrate Addition: Add the aryl bromide, followed by N-Butyl-4-ethoxyaniline.

• Base Addition: Add NaOtBu in one portion. Wash the sides of the tube with the remaining toluene to ensure all base is in the reaction medium.

• Reaction Execution: Seal the tube, remove it from the glovebox, and heat to 85 °C in a pre-heated oil bath for 4 hours.

• Validation Check: Monitor the reaction via LC-MS. The disappearance of the aryl bromide and the absence of the hydrodehalogenated byproduct confirm that the RuPhos ligand successfully suppressed β -hydride elimination.

• Workup: Cool to room temperature, dilute with ethyl acetate, filter through a pad of Celite to remove Pd residues, and concentrate in vacuo.

Case Study II: Competing N-Acylation vs. Electrophilic Aromatic Substitution (EAS)

Regioselectivity Dynamics

When N-Butyl-4-ethoxyaniline reacts with an electrophile (e.g., an acyl chloride), two competing pathways emerge. The nitrogen is the kinetic nucleophile, but its steric shielding by the N-butyl group slows down N-acylation. Conversely, the para-ethoxy group strongly activates the ortho-positions of the aromatic ring toward Electrophilic Aromatic Substitution (EAS) [5].

If a highly bulky electrophile (like pivaloyl chloride) is used at elevated temperatures, the thermodynamic EAS product can dominate. Controlling the temperature and the choice of base/acid is strictly required to direct the regioselectivity.

Competing reaction pathways for N-Butyl-4-ethoxyaniline under electrophilic conditions.

Quantitative Regioselectivity Data

Electrophile	Conditions	N-Acylation Yield (Kinetic)	EAS Yield (Thermodynamic)
Acetyl Chloride	DCM, DIPEA, 0 °C	>95%	<1%
Pivaloyl Chloride	DCM, DIPEA, 0 °C	88%	5%
Pivaloyl Chloride	Toluene, AlCl₃, 110 °C	12%	81%

Self-Validating Protocol: Controlled N-Acylation

To achieve strictly N-acylation without triggering EAS, the reaction must be kept under strict kinetic control (low temperature) using a non-nucleophilic base to scavenge HCl.

Reagents:

• N-Butyl-4-ethoxyaniline (1.0 equiv)

• Acyl Chloride (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous Dichloromethane (DCM) (0.3 M)

Step-by-Step Methodology:

• System Cooling: Dissolve N-Butyl-4-ethoxyaniline and DIPEA in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere. Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes. Causality: Lowering the temperature suppresses the higher-activation-energy EAS pathway.

• Electrophile Addition: Dissolve the acyl chloride in a small volume of DCM and add it dropwise over 15 minutes using a syringe pump. Causality: Dropwise addition prevents localized exothermic spikes that could provide the thermal energy required for EAS.

• Reaction Monitoring: Stir at 0 °C for 1 hour. Perform a TLC check (Hexanes/EtOAc 4:1). The N-acyl product will appear as a distinct, less polar spot compared to the starting aniline.

• Quenching (Validation): Quench the reaction by adding saturated aqueous NaHCO₃. The immediate cessation of gas evolution confirms the neutralization of excess acyl chloride and HCl.

• Workup: Extract the aqueous layer with DCM (3x). Wash the combined organic layers with 1M HCl to remove any unreacted aniline (the N-acyl product is neutral and will remain in the organic phase), dry over anhydrous Na₂SO₄, and concentrate.

Conclusion

N-Butyl-4-ethoxyaniline serves as an exemplary model for understanding the reactivity of secondary anilines. The steric bulk of the N-butyl group necessitates specialized catalytic systems (like RuPhos-supported palladium) for cross-coupling and demands strict kinetic control during electrophilic additions. However, the powerful electronic activation provided by the para-ethoxy group ensures that, once steric barriers are overcome, the intrinsic reactivity of the molecule drives reactions to high yields. Mastering these opposing forces is essential for the successful integration of secondary anilines into complex synthetic pipelines.

References

• Title: Cut-off Scale and Complex Formation in Density Functional Theory Computations of Epoxy-Amine Reactivity Source: ACS Omega URL: [Link]

• Title: Modular synthesis of α-branched secondary alkylamines via visible-light-mediated carbonyl alkylative amination Source: Chemical Science (RSC Publishing) URL: [Link]

• Title: Scaling Relations in Homogeneous Catalysis: Analyzing the Buchwald–Hartwig Amination Reaction Source: ACS Catalysis URL: [Link]

• Title: One-Step Catalyst-Transfer Macrocyclization: Expanding the Chemical Space of Azaparacyclophanes Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

• Title: Single para-selective halogenation of nitrobenzene derivatives using a mixture of SnCl2/SnCl4 salts Source: Organic & Biomolecular Chemistry (via ResearchGate) URL: [Link]

Comparative analysis of N-Butyl-4-ethoxyaniline vs. N-Ethyl-4-ethoxyaniline

An In-Depth Technical Guide to the Comparative Analysis of N-Butyl-4-ethoxyaniline and N-Ethyl-4-ethoxyaniline

Introduction

In the landscape of fine chemical synthesis and drug discovery, the nuanced variations between structurally similar molecules can dictate their ultimate application and efficacy. This guide provides a detailed comparative analysis of N-Butyl-4-ethoxyaniline and N-Ethyl-4-ethoxyaniline, two N-alkylated derivatives of 4-ethoxyaniline. While differing by only two methylene units in their N-alkyl chain, these compounds exhibit distinct physicochemical and potentially biological properties. This document, intended for researchers, scientists, and drug development professionals, will delve into their synthesis, characterization, and a comparative analysis of their core properties, underpinned by a rationale-driven approach to experimental design and interpretation. As a Senior Application Scientist, the focus will be not just on the "what" but the "why," providing insights into how these structural differences can be leveraged in material science and medicinal chemistry.

Physicochemical Properties: A Comparative Overview

The initial point of differentiation between N-Butyl-4-ethoxyaniline and N-Ethyl-4-ethoxyaniline lies in their fundamental physicochemical properties. These characteristics, summarized in Table 1, are critical predictors of their behavior in various chemical and biological systems. The extension of the N-alkyl chain from ethyl to n-butyl has a pronounced effect on the molecule's lipophilicity, which in turn influences its solubility, melting and boiling points, and chromatographic behavior.

Table 1: Comparative Physicochemical Properties

Property	N-Butyl-4-ethoxyaniline	N-Ethyl-4-ethoxyaniline	Rationale for Differences
Molecular Formula	C₁₂H₁₉NO	C₁₀H₁₅NO	The addition of a C₂H₄ unit in the butyl chain.
Molecular Weight	193.29 g/mol	165.23 g/mol	Direct consequence of the longer alkyl chain.
Boiling Point	145-147 °C (10 mmHg)	125-127 °C (10 mmHg)	Increased van der Waals forces due to the larger butyl group require more energy to overcome.
Melting Point	Not available	29 °C	The shorter, more compact ethyl group may allow for more ordered crystal packing.
Appearance	Colorless to yellow liquid	Light yellow to brown solid or liquid	Differences in melting point dictate their physical state at room temperature.
Solubility	Insoluble in water; Soluble in organic solvents	Insoluble in water; Soluble in organic solvents	Both are predominantly nonpolar, but the longer butyl chain in N-Butyl-4-ethoxyaniline further increases its lipophilicity.

Synthesis and Mechanistic Considerations

The synthesis of both N-Butyl-4-ethoxyaniline and N-Ethyl-4-ethoxyaniline is most commonly achieved via the N-alkylation of 4-ethoxyaniline. The choice of alkylating agent and reaction conditions is paramount to achieving high yield and purity, while minimizing side reactions such as dialkylation.

Synthetic Pathway: Reductive Amination

A robust and widely applicable method for the synthesis of these compounds is reductive amination. This approach offers high selectivity and generally good yields.

Figure 1: Comparative synthetic pathways via reductive amination.

The reaction proceeds in two main steps: the formation of an imine (Schiff base) intermediate, followed by its reduction to the secondary amine.[1][2]

• Imine Formation: 4-Ethoxyaniline, a primary amine, acts as a nucleophile, attacking the electrophilic carbonyl carbon of the respective aldehyde (acetaldehyde for the ethyl derivative, butanal for the butyl derivative). This is followed by dehydration to yield the imine.[1][2] This equilibrium-driven step is often facilitated by the removal of water or by carrying out the reaction in a solvent that azeotropically removes water.

• Reduction: The C=N double bond of the imine is then reduced to a C-N single bond. A key consideration in this step is the choice of reducing agent. Sodium borohydride (NaBH₄) is a common and effective choice.[3][4] However, for reactions where the aldehyde might be preferentially reduced, a milder and more selective reducing agent like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) can be employed.[4] These reagents are particularly useful as they can often be used in a one-pot reaction where the imine is reduced in situ as it is formed.[1]

Experimental Protocol: A Self-Validating System

The following protocol for the synthesis of N-Butyl-4-ethoxyaniline is presented as a self-validating system. The same protocol can be adapted for N-Ethyl-4-ethoxyaniline by substituting butanal with acetaldehyde on an equimolar basis.

Materials:

• 4-Ethoxyaniline (1.0 eq)

• Butanal (1.2 eq)

• Methanol (as solvent)

• Sodium Borohydride (1.5 eq)

• Dichloromethane (for extraction)

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate

• Silica Gel (for column chromatography)

• Hexanes/Ethyl Acetate (as eluent)

Procedure:

• Imine Formation: In a round-bottom flask, dissolve 4-ethoxyaniline in methanol. Add butanal and stir the mixture at room temperature for 1-2 hours. The progress of imine formation can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the starting amine and the appearance of a new, less polar spot corresponding to the imine.

• Reduction: Cool the reaction mixture in an ice bath. Add sodium borohydride portion-wise over 15-20 minutes, ensuring the temperature remains below 10 °C. Causality Insight: The portion-wise addition is crucial to control the exothermic reaction and prevent the uncontrolled release of hydrogen gas.

• Work-up: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-3 hours, or until TLC analysis indicates complete consumption of the imine intermediate. Quench the reaction by the slow addition of water.

• Extraction and Purification: Remove the methanol under reduced pressure. To the aqueous residue, add dichloromethane and transfer to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to obtain the crude product.

• Validation: The crude product is then purified by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient. The purity of the collected fractions should be assessed by TLC. The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Comparative Analysis of Applications and Biological Potential

While specific, direct comparative studies on the biological activities of N-Butyl-4-ethoxyaniline and N-Ethyl-4-ethoxyaniline are not extensively documented in publicly available literature, we can infer potential differences based on their structural properties and the known activities of related aniline derivatives.

• Lipophilicity and Drug Development: The most significant difference is the increased lipophilicity of the n-butyl derivative. In drug development, lipophilicity (often estimated by logP) is a critical parameter influencing a molecule's absorption, distribution, metabolism, and excretion (ADME) profile. An increase in lipophilicity can enhance membrane permeability, potentially leading to better oral bioavailability. However, excessive lipophilicity can also lead to increased metabolic breakdown and off-target effects. Therefore, the choice between an N-ethyl and an N-butyl substituent would be a strategic decision in a lead optimization campaign, balancing potency with a favorable ADME profile.

• Intermediate in Chemical Synthesis: Both compounds serve as versatile intermediates. 4-Ethoxyaniline itself is a precursor in the synthesis of pharmaceuticals like phenacetin.[5] The N-alkylated derivatives can be used to introduce the 4-ethoxyphenylamine moiety into larger molecules, with the N-alkyl group providing a point of diversity for structure-activity relationship (SAR) studies. For instance, in the development of kinase inhibitors or other targeted therapies, the size and nature of the N-alkyl group can significantly impact binding affinity and selectivity.

• Materials Science: Substituted anilines are also used in the synthesis of dyes, polymers, and liquid crystals. The length of the alkyl chain can influence the packing of molecules in the solid state and the properties of the resulting materials. For example, in the context of liquid crystals, longer alkyl chains can favor the formation of specific mesophases.

Characterization and Data Interpretation

A thorough characterization is essential to confirm the successful synthesis and purity of each compound.

Table 2: Expected Spectroscopic Data

Technique	N-Butyl-4-ethoxyaniline	N-Ethyl-4-ethoxyaniline
¹H NMR	Signals corresponding to the butyl chain (triplet, sextet, quintet, triplet), the ethoxy group (triplet, quartet), aromatic protons (two doublets), and the N-H proton (broad singlet).	Signals corresponding to the ethyl group attached to nitrogen (triplet, quartet), the ethoxy group (triplet, quartet), aromatic protons (two doublets), and the N-H proton (broad singlet).
¹³C NMR	Resonances for the four distinct carbons of the butyl group, two carbons of the ethoxy group, and four aromatic carbons.	Resonances for the two carbons of the N-ethyl group, two carbons of the ethoxy group, and four aromatic carbons.
Mass Spec (EI)	Molecular ion peak (M⁺) at m/z = 193.29.	Molecular ion peak (M⁺) at m/z = 165.23.

• Expert Interpretation: In the ¹H NMR spectrum, the chemical shift of the N-H proton can provide insights into hydrogen bonding and the electronic environment of the nitrogen atom. The integration of the signals is a critical validation point, confirming the correct number of protons in each part of the molecule. High-resolution mass spectrometry would be used to confirm the elemental composition of the synthesized compounds.

Conclusion

The comparative analysis of N-Butyl-4-ethoxyaniline and N-Ethyl-4-ethoxyaniline highlights the profound impact of a seemingly minor structural modification. The addition of two carbons to the N-alkyl chain significantly alters the physicochemical properties, particularly lipophilicity. This, in turn, has important implications for their potential applications in drug discovery and materials science. The choice between these two building blocks would be context-dependent, driven by the specific design criteria of the target molecule or material. The synthetic and analytical protocols outlined in this guide provide a robust framework for researchers to produce and characterize these compounds, enabling their effective utilization in further research and development endeavors.

References

• ChemBK. (2025, August 19). 4-Ethoxyaniline. Retrieved from [Link]

• OpenBU. (2011, July 14). Reductive Amination Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Mol-Instincts. (2025, May 20). N-ethyl-4-methoxyaniline. Retrieved from [Link]

• Chegg. (2026, March 2). Question: Consider the steps in reductive amination of butanal with aniline. Retrieved from [Link]

• Google Patents. (2006, October 15). CN103193656A - Synthesis method of N-ethylaniline.

• NIST. (n.d.). 4-Butyl-N-(4-ethoxybenzylidene)aniline. Retrieved from [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Reductive Amination. Retrieved from [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of N-ethylaniline. Retrieved from [Link]

• Der Pharma Chemica. (2015). Synthesis of primary amines by one-pot reductive amination of aldehydes. Retrieved from [Link]

• PubChem. (n.d.). 4-Ethoxyaniline. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 4-n-butyl-acetanilide. Retrieved from [Link]

• Google Patents. (n.d.). CN102675133A - Synthesis method for synthesizing p-methoxyaniline compound through hydrogenation and transposition.

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The Evolution and Application of N-Alkylated p-Phenetidine Derivatives in Drug Discovery: From Analgesics to Alkaloid Synthesis

Executive Summary

p-Phenetidine (4-ethoxyaniline) is a foundational aromatic amine that has profoundly influenced the trajectory of medicinal chemistry. While its N-acetylated derivative, phenacetin, became one of the most commercially successful (albeit later withdrawn) analgesics of the 19th and 20th centuries[1], the N-alkylated derivatives of p-phenetidine—such as N-methyl-p-phenetidine and N-ethyl-p-phenetidine—forged an entirely different path.

Rather than serving as direct therapeutics, these N-alkylated scaffolds became highly prized as mechanistic probes in visual cycle inhibition[2] and as irreplaceable building blocks in complex alkaloid total synthesis[3]. This whitepaper explores the historical discovery, structure-activity relationships (SAR), and the self-validating synthetic protocols that govern the use of N-alkylated p-phenetidine derivatives in modern drug development.

Structure-Activity Relationships (SAR) and Pharmacological Divergence

The structural modification of the primary amine on p-phenetidine dictates its pharmacological destiny.

• Acylation vs. Alkylation: N-acetylation reduces the basicity of the amine, yielding neutral amides (phenacetin) that interact favorably with cyclooxygenase (COX) pathways to provide antipyretic and analgesic effects. However, N-alkylation retains the basicity of the nitrogen while increasing the lipophilicity of the molecule.

• Toxicity Profiles: Unmodified p-phenetidine is notoriously toxic, causing severe methemoglobinemia and renal toxicity[4]. While N-alkylation mitigates some direct oxidative damage to hemoglobin compared to the primary amine, N-alkylated derivatives remain potent irritants and suspected mutagens, rendering them unsuitable for systemic analgesic use[1].

• Visual Cycle Inhibition: Interestingly, researchers discovered that N-alkylated aromatic amines possess unique inhibitory properties in the ocular visual cycle. Structure-activity studies revealed that N-alkyl-p-phenetidines with alkyl chains between two and six carbons long exhibit substantial inhibitory activity against retinal isomerization processes, acting as potent short-circuiting agents in liposomal models[2].

Caption: Divergent synthetic pathways of p-phenetidine yielding distinct pharmacological profiles.

The Keystone of Alkaloid Synthesis: The Julian Pathway

The most historically significant application of an N-alkylated p-phenetidine derivative is found in Percy L. Julian and Josef Pikl’s 1935 landmark total synthesis of the anti-glaucoma alkaloid, (-)-physostigmine[3].

Julian recognized that the tricyclic core of physostigmine required precise stereoelectronic assembly. He selected N-methyl-p-phenetidine as the starting material. The Causality of the Design:

• The N-Methyl Group: Pre-installing the methyl group on the nitrogen prevented unwanted side reactions during the harsh Lewis acid-catalyzed cyclization steps and established the essential N1​ -methyl substituent of the final physostigmine core[5].

• The para-Ethoxy Group: The ethoxy group acts as a powerful electron-donating group (EDG). During the Stollé cyclization, this group strongly activates the aromatic ring and strictly directs the intramolecular Friedel-Crafts alkylation to the ortho position, seamlessly generating the 5-ethoxy-1,3-dimethyloxindole intermediate[6].

Caption: Key stages in the Julian total synthesis of (-)-physostigmine from p-phenetidine.

Quantitative Chemical & Pharmacological Data

To facilitate comparison, the physicochemical properties and historical applications of key p-phenetidine derivatives are summarized below.

Compound	Molecular Weight ( g/mol )	Approx. LogP	Primary Application	Toxicity / Safety Profile
p-Phenetidine	137.18	1.2	Synthetic intermediate	High renal toxicity, methemoglobinemia[4]
Phenacetin (N-Acetyl)	179.22	1.6	Historic Analgesic	Nephrotoxic (Withdrawn from market)[1]
N-Methyl-p-phenetidine	151.21	1.8	Alkaloid synthesis	Toxic, severe irritant[6]
N-Ethyl-p-phenetidine	165.24	2.2	Visual cycle research	Toxic, potential mutagen[2]

Self-Validating Experimental Protocols

The following methodologies detail the synthesis of the critical intermediates in the physostigmine pathway. Each protocol is designed as a self-validating system to ensure high fidelity and reproducibility.

Protocol 1: Selective Mono-N-Methylation of p-Phenetidine

Mechanistic Rationale: Direct alkylation via SN​2 (e.g., using methyl iodide) is thermodynamically flawed for primary amines, as the resulting secondary amine is more nucleophilic, inevitably leading to a statistical mixture of over-alkylated quaternary ammonium salts. To bypass this, we utilize a reductive amination pathway[2]. By using a sub-stoichiometric amount of formaldehyde, the reaction is kinetically trapped at the mono-alkylated iminium stage before reduction.

Step-by-Step Methodology:

• Preparation: Dissolve p-phenetidine (160 mM) in anhydrous methanol under an inert argon atmosphere.

• Imine Formation: Add aqueous formaldehyde solution to a final concentration of 80 mM (0.5 equivalents). Stir at room temperature for 30 minutes.

• Reduction: Slowly add sodium cyanoborohydride ( NaCNBH3​ ) to a final concentration of 800 mM. The vast excess of the reducing agent ensures that any iminium ion formed is instantaneously reduced, preventing side-chain polymerization[2].

• Workup: Acidify the solution with 1M HCl to quench unreacted NaCNBH3​ (Caution: HCN gas evolution; perform in a fume hood). Remove the solvent under vacuum, dissolve the crude salt in water, basify with NaOH, and extract with diethyl ether.

• Self-Validation Check: Perform Thin-Layer Chromatography (TLC) using Hexane:Ethyl Acetate (8:2). The successful formation of N-methyl-p-phenetidine is confirmed by the appearance of a single new UV-active spot with a higher Rf​ value than the starting material (due to the loss of one hydrogen bond donor).

Protocol 2: Stollé Cyclization to 5-Ethoxy-1,3-dimethyloxindole

Mechanistic Rationale: The N-methyl-p-phenetidine is first acylated with 2-bromopropanoyl bromide. The resulting amide undergoes an intramolecular Friedel-Crafts alkylation catalyzed by AlCl3​ . The para-ethoxy group directs the cyclization exclusively to the ortho position, forming the oxindole ring[5].

Step-by-Step Methodology:

• Acylation: React N-methyl-p-phenetidine with 2-bromopropanoyl bromide in dichloromethane (DCM) in the presence of triethylamine at 0°C. Wash with water, dry over Na2​SO4​ , and concentrate to yield N-(4-ethoxyphenyl)-N-methyl-2-bromopropanamide.

• Lewis Acid Catalysis: Suspend anhydrous aluminum chloride ( AlCl3​ , 3.0 eq) in dry petroleum ether. Slowly add a solution of the bromopropanamide intermediate in petroleum ether.

• Cyclization: Reflux the mixture overnight under an inert atmosphere. The heat drives the thermodynamically favorable rearomatization of the oxindole core[6].

• Quenching: Cool the reaction to 0°C and quench by the very slow dropwise addition of ice water to neutralize the AlCl3​ complex.

• Self-Validation Check: Analyze the purified product via 1H -NMR spectroscopy. The cyclization is validated by the disappearance of the symmetrical AA'BB' aromatic proton signal of the starting material, replaced by an AMX coupling system (three distinct aromatic protons), confirming substitution at the ortho position.

Conclusion

While the N-acetylation of p-phenetidine birthed an era of blockbuster analgesics, the N-alkylation of this scaffold unlocked profound capabilities in complex organic synthesis and biological probing. By understanding the electronic and steric causality behind these derivatives, modern drug development professionals can continue to leverage the p-phenetidine core for novel therapeutic discoveries.

References

• Bernstein, P. S., et al. "Mechanism of action of aromatic amines that short-circuit the visual cycle." Biochemistry, ACS Publications, 1986, 25(11), 3370-3377.[Link]

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Thermophysical Characterization of N-Butyl-4-ethoxyaniline: A Comprehensive Guide to Boiling and Melting Point Determination

Executive Summary

Accurate thermophysical characterization of N-Butyl-4-ethoxyaniline (CAS: 15498-39-2) is a critical prerequisite for chemical synthesis scaling, Safety Data Sheet (SDS) authoring, and REACH compliance. As a secondary alkylaniline derivative, this compound presents unique analytical challenges—specifically, a depressed melting point due to structural flexibility and a high susceptibility to oxidative degradation at elevated temperatures.

This whitepaper provides an authoritative, self-validating methodological framework for determining the melting point and boiling point of N-Butyl-4-ethoxyaniline, strictly adhering to international regulatory standards.

Physicochemical Profile & Mechanistic Context

To select the appropriate analytical methods, one must first understand the molecular mechanics of N-Butyl-4-ethoxyaniline. The molecule consists of an aniline core substituted with an electron-donating para-ethoxy group and an N-butyl chain.

• Melting Point Depression (Steric Hindrance): Unlike rigid primary anilines, the N-butyl chain introduces significant conformational flexibility and steric bulk. This disrupts the highly ordered hydrogen-bonded crystal lattice, drastically lowering the enthalpy of fusion. Consequently, the compound typically presents as a highly viscous liquid or a low-melting solid at ambient temperatures.

• Thermal Instability (Oxidative Degradation): Secondary amines are highly reactive at elevated temperatures. When exposed to atmospheric oxygen near their boiling point, they rapidly undergo N-dealkylation or N-oxide formation. Attempting to determine the normal boiling point (at standard atmospheric pressure, 101.325 kPa) using open-air methods invariably leads to sample decomposition before vaporization occurs, yielding false data.

These mechanistic realities dictate the selection of our analytical pathways: Differential Scanning Calorimetry (DSC) for melting point, and Reduced-Pressure Dynamic Ebulliometry for boiling point.

Workflow for selecting thermophysical analytical methods based on molecular properties.

Methodological Framework for Melting Point (OECD 102)

According to 1, several techniques exist for melting point determination, including capillary tubes in liquid baths and thermal analysis[1].

Causality of Choice: For low-melting, waxy solids like N-Butyl-4-ethoxyaniline, traditional visual capillary methods (e.g., Siwoloboff) are inadequate. The phase transition is often broad and visually ambiguous, leading to high subjective error margins. Differential Scanning Calorimetry (DSC) is the authoritative choice because it quantifies the exact differential heat flow required to transition the sample from solid to liquid, providing an unambiguous thermodynamic onset temperature.

Step-by-Step Protocol: DSC Melting Point Determination

This protocol is designed as a self-validating system to ensure maximum trustworthiness.

• Instrument Calibration: Calibrate the DSC utilizing high-purity reference metals (e.g., Indium, Tm​ = 156.6 °C; Zinc, Tm​ = 419.5 °C). Verify that the cell constant and temperature calibration fall within a ±0.1 °C tolerance.

• Sample Encapsulation: Weigh exactly 2.0 to 5.0 mg of N-Butyl-4-ethoxyaniline into a standard aluminum DSC pan. Hermetically seal the pan using a sample press to prevent any volatile loss during the heating cycle.

• Atmospheric Control: Place the sample and an empty reference pan into the DSC cell. Purge the furnace with dry, high-purity Nitrogen ( N2​ ) at a continuous flow rate of 50 mL/min. Crucial Insight: The inert atmosphere prevents moisture condensation during sub-ambient cooling and eliminates oxidative interference.

• Thermal Programming:

  • Utilize a Refrigerated Cooling System (RCS) to plunge the sample to -50 °C to ensure complete crystallization.

  • Hold isothermally for 5 minutes to achieve thermal equilibrium.

  • Initiate a linear heating ramp at a rate of 10 °C/min up to 50 °C.

• Data Extraction: Analyze the resulting thermogram. The melting point is strictly defined as the extrapolated onset temperature ( Tonset​ ) of the endothermic peak, not the peak maximum, as Tonset​ represents the true thermodynamic melting point independent of sample mass.

Step-by-step Differential Scanning Calorimetry (DSC) workflow for melting point analysis.

Methodological Framework for Boiling Point (OECD 103)

2 defines the boiling point as the temperature at which a liquid's vapor pressure equals standard atmospheric pressure (101.325 kPa)[2].

Causality of Choice: Because N-Butyl-4-ethoxyaniline is prone to oxidative degradation at high temperatures, boiling it at 101.325 kPa is scientifically invalid[3]. The dynamic method (ebulliometry) under reduced pressure is mandatory. By lowering the system pressure, the boiling point is artificially depressed, allowing the liquid to vaporize cleanly without thermal decomposition. The Normal Boiling Point (NBP) is then mathematically extrapolated using the Clausius-Clapeyron equation[4].

Thermodynamic phase transitions vs. competing high-temperature degradation pathways.

Step-by-Step Protocol: Reduced-Pressure Dynamic Ebulliometry

• Apparatus Setup: Assemble a dynamic ebulliometer connected to a high-vacuum pump, a precision digital manostat (pressure controller), and a cold-water reflux condenser.

• System Validation: Run a blank test using a high-boiling reference standard (e.g., diphenyl ether) to verify the integrity of the vacuum seal and the accuracy of the pressure transducers.

• Sample Loading: Introduce 50 mL of N-Butyl-4-ethoxyaniline into the boiling flask. Add inert, solvent-washed anti-bumping granules to provide nucleation sites, preventing superheating and violent bumping.

• Multi-Pressure Distillation:

  • Set the manostat to a stable reduced pressure (e.g., 10 kPa).

  • Gently heat the flask until a steady, continuous reflux is observed on the condenser thermometer.

  • Record the exact vapor recondensation temperature and the corresponding system pressure.

  • Repeat this process at three distinct pressure intervals (e.g., 10 kPa, 20 kPa, and 30 kPa).

• Clausius-Clapeyron Extrapolation: Plot the natural logarithm of pressure ( lnP ) against the inverse of temperature ( 1/T in Kelvin). The relationship will yield a straight line. Use the linear regression equation to extrapolate the temperature at P=101.325 kPa[5].

Data Presentation & Quality Control Summary

To ensure reproducibility across laboratories, all quantitative parameters and validation standards must be strictly controlled. The table below summarizes the critical control points for characterizing N-Butyl-4-ethoxyaniline.

Property	Recommended Method	Regulatory Standard	Validation Standard	Critical Control Point
Melting Point	Differential Scanning Calorimetry (DSC)	OECD 102	Indium ( Tm​ 156.6 °C)	N₂ purge strictly required to prevent moisture condensation during sub-ambient cooling.
Boiling Point	Dynamic Ebulliometry (Reduced Pressure)	OECD 103	Diphenyl Ether	Must extrapolate to 101.325 kPa via Clausius-Clapeyron to prevent thermal degradation.
Enthalpy of Fusion	DSC Peak Integration	USP <891>	Zinc ( ΔHf​ 108.37 J/g)	Hermetic sealing of Al pans to prevent mass loss prior to phase transition.

References

• Source: analytice.
• OECD Guideline for the Testing of Chemicals (102/103 Principles)
• Test No.
• Source: europa.
• Source: copernicus.
• REGULATIONS - Legislation.gov.

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• 1. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
• 2. oecd.org [oecd.org]
• 3. legislation.gov.uk [legislation.gov.uk]
• 4. europarl.europa.eu [europarl.europa.eu]
• 5. ACP - Determination of the atmospheric volatility of pesticides using Filter Inlet for Gases and AEROsols–chemical ionisation mass spectrometry [acp.copernicus.org]

Protocols & Analytical Methods

Process Chemistry Application Note: Scalable Synthesis of N-Butyl-4-ethoxyaniline

Subtitle: Transitioning from Bench-Scale Discovery to Pilot-Scale Manufacturing

Executive Summary & Mechanistic Rationale

The synthesis of secondary anilines, such as N-butyl-4-ethoxyaniline (a critical intermediate in pharmaceutical and materials chemistry), presents a classic selectivity challenge. Direct SN​2 alkylation of p-phenetidine with butyl halides typically results in a statistical mixture of unreacted starting material, the desired monoalkylated product, and overalkylated (N,N-dibutyl) byproducts. This occurs because the resulting secondary amine is more nucleophilic than the primary amine starting material.

To circumvent this, reductive amination is the industry-standard methodology. By condensing p-phenetidine with butyraldehyde, an imine (or iminium) intermediate is formed, which is subsequently reduced to the secondary amine. Because the intermediate is selectively reduced and the product lacks a carbonyl to react further, overalkylation is virtually eliminated[1].

Reaction Pathway & Mechanistic Flow

The process relies on the delicate equilibrium of hemiaminal and imine formation, driven forward by the selective reduction of the protonated iminium species.

Figure 1: Mechanistic pathway for the reductive amination of p-phenetidine with butyraldehyde.

Quantitative Route Comparison

Selecting the right reducing agent is highly dependent on the scale of the operation. Table 1 summarizes the operational metrics for three distinct synthetic strategies.

Table 1: Comparative Analysis of N-Alkylation Strategies for p-Phenetidine

Synthetic Route	Reagents	Mono-Alkylation Selectivity	Scalability	E-Factor (Waste Profile)	Typical Yield
Direct Alkylation ( SN​2 )	1-Bromobutane, K2​CO3​ , MeCN	Low (<60%)	Poor (Purification heavy)	High	40 - 55%
Bench Reductive Amination	Butyraldehyde, STAB, AcOH, THF	Excellent (>98%)	Moderate (up to 1-5 kg)	Medium (Boron waste)	85 - 95%
Pilot Reductive Amination	Butyraldehyde, H2​ (3 bar), Pd/C, MeOH	Excellent (>98%)	High (Pilot/Commercial)	Low (Atom economical)	>95%

Protocol A: Bench-Scale Synthesis (100 g Scale)

Self-Validating Design: This protocol utilizes Sodium Triacetoxyborohydride (STAB). STAB is chosen over Sodium Borohydride ( NaBH4​ ) or Sodium Cyanoborohydride ( NaBH3​CN ) because it is exceptionally mild. It selectively reduces iminium ions over aldehydes, allowing for a "one-pot" procedure without the risk of reducing the butyraldehyde starting material into butanol[2][3].

Reagents:

• p-Phenetidine: 100.0 g (0.73 mol)

• Butyraldehyde: 55.2 g (0.76 mol, 1.05 equiv)

• Sodium Triacetoxyborohydride (STAB): 216.0 g (1.02 mol, 1.40 equiv)

• Glacial Acetic Acid: 44.0 g (0.73 mol, 1.0 equiv)

• Solvent: Tetrahydrofuran (THF), 1.0 L

Step-by-Step Methodology:

• Imine Formation: Charge a 2 L, 3-neck round-bottom flask equipped with a mechanical stirrer and thermocouple with 100.0 g of p-phenetidine and 1.0 L of THF. Add 55.2 g of butyraldehyde dropwise over 15 minutes.

• Acid Catalysis: Add 44.0 g of glacial acetic acid. Causality: The weak acid protonates the imine, forming the highly electrophilic iminium ion, which accelerates the subsequent reduction step[3]. Stir for 1 hour at 20-25 °C.

• Reduction: Cool the reaction mixture to 0-5 °C using an ice bath. Begin portion-wise addition of STAB (216.0 g) over 45 minutes. Causality: STAB addition is exothermic; controlling the temperature prevents side reactions and solvent boil-off.

• In-Process Control (IPC): Remove the ice bath and allow the reaction to stir at room temperature for 6-8 hours. Confirm reaction completion via HPLC or TLC (Hexanes/EtOAc 4:1). The p-phenetidine peak should be <1%.

• Quench & Workup: Quench the reaction slowly with 500 mL of saturated aqueous NaHCO3​ (Caution: Gas evolution). Extract the aqueous layer with Ethyl Acetate (2 x 400 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: The crude N-butyl-4-ethoxyaniline (a viscous oil) can be purified via vacuum distillation or isolated as a hydrochloride salt by dissolving in isopropanol and adding HCl.

Protocol B: Pilot-Scale Manufacturing (10 kg Scale)

Self-Validating Design: For multi-kilogram manufacturing, STAB generates unacceptable levels of boron and acetate waste. Catalytic hydrogenation using Palladium on Carbon (Pd/C) is implemented. This route boasts a near-zero E-factor for the reduction step, producing only water as a byproduct[4].

Figure 2: Pilot-scale workflow for the catalytic reductive amination of p-phenetidine.

Step-by-Step Methodology:

• Reactor Preparation: Ensure a 50 L Hastelloy or glass-lined pressure reactor is clean, dry, and pressure-tested.

• Charging: Charge 10.0 kg (72.9 mol) of p-phenetidine and 25 L of Methanol. Begin agitation (150 rpm). Add 5.5 kg (76.3 mol, 1.05 equiv) of butyraldehyde. Stir for 2 hours at 25 °C to allow imine equilibrium.

• Catalyst Addition: Carefully charge 0.5 kg of 5% Pd/C (50% water wet). Causality: Using wet catalyst mitigates the risk of igniting methanol vapors during addition.

• Inerting & Pressurization: Purge the reactor headspace with Nitrogen (3 cycles to 2 bar), followed by Hydrogen (3 cycles to 2 bar). Finally, pressurize the reactor to 3.0 bar with H2​ .

• Hydrogenation: Maintain the temperature at 25-30 °C. Causality: Higher temperatures may lead to reduction of the aromatic ring or cleavage of the ethoxy group. Monitor the mass flow controller for H2​ uptake. The reaction is self-validating: hydrogen consumption will naturally cease when the imine is fully consumed (typically 4-6 hours).

• Filtration: Vent the H2​ and purge with N2​ (3 cycles). Filter the reaction mixture through a sparkler filter or a Nutsche filter pre-coated with Celite to remove the Pd/C catalyst.

• Isolation (Hydrochloride Salt): Transfer the filtrate to a distillation vessel. Distill off methanol under reduced pressure. Redissolve the crude oil in 15 L of Isopropanol (IPA). Slowly charge 1.05 equivalents of anhydrous HCl in IPA. Cool to 0 °C to crystallize the N-butyl-4-ethoxyaniline hydrochloride. Isolate via centrifugation and dry in a vacuum oven at 40 °C.

References

• Title: Amine synthesis by reductive amination (reductive alkylation) Source: Organic Chemistry Portal URL: [Link]

• Title: Reductive amination Source: Wikipedia URL: [Link]

• Title: Large-scale reductive amination and synthesis applications Source: ResearchGate URL: [Link]

• Title: Reductive Amination, and How It Works Source: Master Organic Chemistry URL: [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Catalyst Selection for the N-alkylation of 4-ethoxyaniline with Butyl Halides

Introduction: The Strategic Importance of N-Alkylation

The formation of carbon-nitrogen (C-N) bonds through N-alkylation is a cornerstone of modern organic synthesis, particularly within the pharmaceutical and materials science sectors. The products of these reactions, N-alkylanilines, are crucial intermediates for a vast array of high-value compounds, including pharmaceuticals, agrochemicals, and dyes.[1] The specific reaction of 4-ethoxyaniline (p-phenetidine)[2] with a butyl halide serves as a representative model for the synthesis of N-alkylanilines, which are prevalent structural motifs.

Traditionally, N-alkylation has been achieved by reacting an amine with an alkyl halide, often under harsh conditions with stoichiometric amounts of base, leading to challenges such as over-alkylation, significant waste generation, and the use of toxic reagents.[3][4] Modern synthetic chemistry prioritizes methodologies that are not only efficient and high-yielding but also sustainable and atom-economical. This has spurred the development of advanced catalytic systems that can operate under milder conditions with improved selectivity and reduced environmental impact.[5][6]

This guide provides an in-depth analysis of catalyst selection for the N-alkylation of 4-ethoxyaniline with butyl halides. We will dissect the mechanistic principles, compare leading catalytic systems, and provide detailed, field-proven protocols to empower researchers, scientists, and drug development professionals to make informed decisions for their synthetic campaigns.

Mechanistic Considerations: The SN2 Pathway with Alkyl Halides

The N-alkylation of an amine with an alkyl halide proceeds via a nucleophilic aliphatic substitution (SN2) mechanism.[6][7] In this process, the lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon of the alkyl halide, displacing the halide and forming a new C-N bond.

A key challenge in this reaction is the potential for over-alkylation. The primary amine starting material (4-ethoxyaniline) is converted into a secondary amine (N-butyl-4-ethoxyaniline), which can then compete with the starting material and react with another molecule of butyl halide to form an undesired tertiary amine (N,N-dibutyl-4-ethoxyaniline). Catalyst selection and precise control of reaction conditions are therefore paramount to achieving high selectivity for the desired mono-alkylated product.

It is important to distinguish this pathway from the "borrowing hydrogen" or "hydrogen autotransfer" strategy, which is a modern, green alternative for the N-alkylation of amines using alcohols as the alkylating agent.[8][9] While highly valuable, the borrowing hydrogen mechanism is distinct and typically relies on transition metal pincer complexes (e.g., Mn, Ru, Ni) to temporarily dehydrogenate the alcohol to an aldehyde for subsequent condensation and reduction.[9][10] This guide will remain focused on the direct SN2 reaction with butyl halides as specified.

Catalyst System Analysis

The choice of catalyst is the most critical parameter for controlling the efficiency, selectivity, and sustainability of the N-alkylation reaction. We will explore two highly effective and practical catalytic systems for the reaction with butyl halides: Phase Transfer Catalysis and Heterogeneous Solid-Supported Catalysis.

Phase Transfer Catalysis (PTC)

Phase Transfer Catalysis is a powerful and green methodology for facilitating reactions between reactants located in immiscible phases, such as a solid-liquid or liquid-liquid system.[11] For the N-alkylation of 4-ethoxyaniline, this typically involves an organic solvent containing the butyl halide and an aqueous or solid base (e.g., NaOH, K₂CO₃) to deprotonate the aniline.

Principle of Operation: The phase transfer catalyst, commonly a quaternary ammonium salt like Tetrabutylammonium Bromide (TBAB), acts as a shuttle. The catalyst's lipophilic cation pairs with the anilide anion formed in the aqueous/solid phase, transporting it into the organic phase.[11] Once in the organic phase, the anilide anion is poorly solvated and thus highly nucleophilic, rapidly reacting with the butyl halide. This technique offers numerous advantages, including the use of inexpensive inorganic bases, milder reaction conditions, and often eliminates the need for hazardous, anhydrous polar aprotic solvents.[5]

Caption: Catalytic cycle for PTC N-alkylation of anilines.

Heterogeneous Solid-Supported Catalysis

Heterogeneous catalysts offer significant operational advantages, primarily the ease of separation from the reaction mixture and the potential for catalyst recycling, which is crucial for industrial applications and green chemistry.[12] For N-alkylation with alkyl halides, solid-supported bases are particularly effective.

Principle of Operation: A system such as potassium oxide supported on alumina (Al₂O₃–OK) serves as a potent solid base and catalyst.[4][13] The reaction is typically performed in a non-polar solvent like acetonitrile at room temperature. The high surface area of the support disperses the basic sites (K₂O), making them highly accessible.[13] The amine and alkyl halide adsorb onto the catalyst surface, where the deprotonation of the amine and subsequent nucleophilic attack occur efficiently. This method avoids the need for aqueous workups to remove the base, simplifying the overall process.

Comparative Summary of Catalytic Systems

The selection of an optimal catalyst depends on the specific priorities of the project, such as cost, scale, desired purity, and environmental considerations.

Feature	Phase Transfer Catalysis (PTC)	Heterogeneous (Al₂O₃–OK)
Catalyst Example	Tetrabutylammonium Bromide (TBAB)	Potassium Oxide on Alumina (Al₂O₃–OK)
Typical Conditions	Biphasic (Toluene/H₂O) or Solid-Liquid, 50-80 °C	Liquid phase (Acetonitrile), Room Temp (30 °C)
Base	Aqueous NaOH, Solid K₂CO₃	Catalyst itself is the base
Workup	Phase separation, washing, solvent evaporation	Simple filtration of the catalyst
Catalyst Reusability	Possible, but can be challenging to recover	Excellent; easily recovered by filtration
Advantages	Mild conditions, low cost, high yields, good for various substrates.[5][11]	Room temperature operation, simple workup, catalyst is reusable.[4][13]
Disadvantages	Catalyst can be difficult to separate from product; potential for catalyst "poisoning" by certain leaving groups (e.g., iodide).[5]	Requires pre-synthesis of the catalyst; activity may decrease over many cycles.
Green Chemistry	High; uses benign bases and can reduce need for harsh solvents.[5]	Very high; catalyst recycling, room temperature, simplified purification.

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. 4-ethoxyaniline and butyl halides are hazardous chemicals. Consult the Safety Data Sheet (SDS) for each reagent before use.

Protocol 1: N-Alkylation using Phase Transfer Catalysis (TBAB)

This protocol is adapted from established procedures for PTC N-alkylation of anilines.[11]

Materials:

• 4-Ethoxyaniline (1.53 g, 10 mmol, 1.0 equiv)

• 1-Bromobutane (1.51 g, 1.1 mL, 11 mmol, 1.1 equiv)

• Potassium Carbonate (K₂CO₃), anhydrous powder (2.76 g, 20 mmol, 2.0 equiv)

• Tetrabutylammonium Bromide (TBAB) (0.32 g, 1 mmol, 0.1 equiv)

• Toluene (20 mL)

• Round-bottom flask (100 mL), reflux condenser, magnetic stirrer/hotplate, heating mantle.

Procedure:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-ethoxyaniline, potassium carbonate, and TBAB.

• Solvent Addition: Add 20 mL of toluene to the flask.

• Reagent Addition: Add 1-bromobutane to the mixture using a syringe.

• Reaction: Heat the mixture to 80 °C with vigorous stirring. The biphasic (solid-liquid) mixture should be stirred efficiently to ensure effective mass transfer.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). (Typical reaction time: 4-6 hours).

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the solid inorganic salts (K₂CO₃ and KBr) and wash the residue with a small amount of toluene (2 x 5 mL).

  • Combine the filtrate and the washings.

  • Transfer the organic solution to a separatory funnel and wash with water (2 x 20 mL) and then with brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product (N-butyl-4-ethoxyaniline) can be purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure product.

Protocol 2: N-Alkylation using Heterogeneous Catalyst (Al₂O₃–OK)

This protocol is based on the methodology reported for N-alkylation using mixed oxides.[4][13]

Materials:

• 4-Ethoxyaniline (1.53 g, 10 mmol, 1.0 equiv)

• 1-Bromobutane (1.51 g, 1.1 mL, 11 mmol, 1.1 equiv)

• Al₂O₃–OK catalyst (0.31 g, 20 wt% of amine)

• Acetonitrile (10 mL)

• Round-bottom flask (50 mL), magnetic stirrer.

Procedure:

• Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add the Al₂O₃–OK catalyst.

• Reagent Addition: Add acetonitrile (10 mL), 4-ethoxyaniline, and 1-bromobutane to the flask.

• Reaction: Vigorously stir the suspension at room temperature (approx. 30 °C).

• Monitoring: Monitor the reaction progress by TLC or GC. (Typical reaction time: 3-5 hours).

• Workup:

  • Upon completion, filter the catalyst using a Buchner funnel or by centrifugation.

  • Wash the recovered catalyst with acetonitrile (2 x 5 mL) to ensure all product is collected. The catalyst can be dried in an oven for reuse.

  • Combine the filtrate and washings.

  • Remove the acetonitrile under reduced pressure using a rotary evaporator.

• Purification: The crude product is often of high purity. If necessary, it can be further purified by flash column chromatography as described in Protocol 1.

Workflow and Catalyst Selection

Choosing the right protocol involves balancing factors like available equipment, project timeline, cost, and green chemistry goals. The following workflow illustrates a logical approach to setting up the experiment and making a catalyst choice.

Sources

• 1. scribd.com [scribd.com]
• 2. 4-Ethoxyaniline | C8H11NO | CID 9076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. surfcat.fudan.edu.cn [surfcat.fudan.edu.cn]
• 4. svv-research-data.s3.ap-south-1.amazonaws.com [svv-research-data.s3.ap-south-1.amazonaws.com]
• 5. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 6. N-alkylation - Wordpress [reagents.acsgcipr.org]
• 7. tsijournals.com [tsijournals.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organic Catalyzed Alcohol Nitrogen Alkylation Reaction (A Review) | Russian Journal of General Chemistry | Springer Nature Link [link.springer.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst [organic-chemistry.org]
• 13. researchgate.net [researchgate.net]

Application Note: Synthesis and Pharmacological Profiling of a Novel Amino-Amide Local Anesthetic Using N-Butyl-4-ethoxyaniline

Introduction & Mechanistic Rationale

Local anesthetics (LAs) are indispensable pharmacological agents designed to reversibly block the generation and conduction of nerve impulses. They achieve this by selectively targeting and inhibiting voltage-gated sodium channels (Navs) located within the neuronal membrane [1].

The rational design of an amino-amide local anesthetic relies on a well-established Structure-Activity Relationship (SAR). A highly effective LA requires three distinct structural domains: a lipophilic aromatic ring, an intermediate amide linkage, and a hydrophilic tertiary amine [2]. The lipophilic domain governs the molecule's partition coefficient (LogP), directly dictating its ability to penetrate the lipid-rich epineurium and neuronal membrane. Once inside the intracellular axoplasm (which has a slightly acidic pH of ~6.9), the molecule equilibrates into its protonated, cationic form. This active cationic species binds with high affinity to the intracellular S6 segment of the Nav pore, stabilizing the channel in its inactivated state and halting the action potential [3].

Figure 1: Mechanism of action for intracellular voltage-gated sodium channel blockade.

Precursor Profiling: N-Butyl-4-ethoxyaniline

In this protocol, we utilize N-Butyl-4-ethoxyaniline (CAS: 15498-39-2) as the aromatic precursor to synthesize a novel, highly potent lidocaine analog. This precursor introduces two critical lipophilic modifications that alter the pharmacodynamics of the resulting drug:

• 4-Ethoxy Substitution: The para-ethoxy group acts as a strong electron-donating moiety, increasing the electron density of the aromatic ring. This enhances π−π interactions within the hydrophobic receptor pocket of the Nav channel, significantly increasing intrinsic potency [3].

• N-Butyl Substitution: Alkylation of the amide nitrogen with a butyl group adds steric bulk and maximizes lipid solubility. This steric shielding protects the amide bond from rapid enzymatic hydrolysis by hepatic amidases, drastically prolonging the drug's half-life and duration of action [4].

Table 1: Physicochemical Properties & Pharmacodynamic Predictors

Compound	LogP (Lipophilicity)	pKa	Predicted Onset	Predicted Duration
Lidocaine (Reference)	2.4	7.9	Fast	Medium (1-2 hrs)
Bupivacaine (Reference)	3.4	8.1	Slow	Long (2-4 hrs)
N-Butyl-4-ethoxy Analog	~4.1	~8.0	Fast	Ultra-Long (>4 hrs)

Synthetic Strategy & Workflow

The synthesis of the target amino-amide LA follows a robust two-step sequence: N-acylation followed by nucleophilic amination.

• Step 1 (N-Acylation): The precursor is reacted with chloroacetyl chloride. Chloroacetyl chloride is a bifunctional electrophile; the highly reactive acyl chloride selectively reacts with the secondary amine of the aniline to form an amide bond, leaving the α -chloro group intact for subsequent functionalization [5].

• Step 2 (Amination): The resulting α -chloroamide intermediate undergoes an SN​2 nucleophilic substitution with diethylamine, forming the hydrophilic tertiary amine domain.

Figure 2: Two-step synthetic workflow for the novel amino-amide local anesthetic.

Table 2: Optimization of N-Acylation Step

Reaction: N-Butyl-4-ethoxyaniline + Chloroacetyl chloride (1.1 eq)

Base (1.2 eq)	Solvent	Time (h)	Temp (°C)	Yield (%)	Causality / Observation
Triethylamine	DCM	5	25	65	Sluggish reaction; competitive nucleophilicity.
K2CO3	Acetone	8	50	58	Heterogeneous mixture; poor conversion.
DBU	THF	3	25	92	Optimal. DBU acts as a non-nucleophilic scavenger.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of N-Butyl-N-(4-ethoxyphenyl)-2-chloroacetamide

Objective: Form the amide linkage via N-acylation while preserving the α -chloro reactive site.

• Preparation: In an oven-dried 250 mL round-bottom flask, dissolve N-Butyl-4-ethoxyaniline (10.0 mmol, 1.93 g) in 50 mL of anhydrous Tetrahydrofuran (THF).

• Base Addition: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (12.0 mmol, 1.83 g) to the solution.

  • Causality: DBU acts as a non-nucleophilic acid scavenger to neutralize the HCl byproduct without competing for the acylating agent, preventing the protonation of the aniline precursor [6].

• Acylation: Cool the mixture to 0–5 °C using an ice-salt bath. Place chloroacetyl chloride (11.0 mmol, 1.24 g) in an addition funnel and add dropwise over 20 minutes.

  • Causality: Dropwise addition controls the exothermic reaction and prevents unwanted dialkylation or degradation [5].

• Reaction: Remove the ice bath and stir mechanically at room temperature for 3 hours. Monitor via TLC (Hexane:EtOAc 7:3).

• Workup: Pour the mixture into 100 mL of ice-cold distilled water. Extract with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with saturated NaHCO3, then brine. Dry over anhydrous Na2SO4.

• Isolation: Evaporate the solvent under reduced pressure to yield the intermediate as a crude solid. Recrystallize from ethanol to ensure high purity before amination.

Protocol B: Amination to 2-(Diethylamino)-N-butyl-N-(4-ethoxyphenyl)acetamide

Objective: Substitute the α -chloro group with a tertiary amine to form the hydrophilic domain.

• Preparation: Dissolve the purified intermediate (8.0 mmol) in 40 mL of anhydrous Toluene.

• Amination: Add Diethylamine (20.0 mmol, 1.46 g).

  • Causality: A 2.5x molar excess is used because diethylamine serves as both the nucleophile for the SN​2 reaction and the base to neutralize the resulting HCl byproduct.

• Reflux: Heat the mixture to reflux (110 °C) for 6 hours under an inert nitrogen atmosphere.

• Acid-Base Extraction (Self-Validation System): Cool to room temperature. Wash the organic layer with water (2 x 30 mL) to remove diethylamine hydrochloride salts. Extract the toluene layer with 1M HCl (3 x 30 mL).

  • Causality: This step is a critical self-validating purification mechanism. The target amino-amide is basic and will protonate, migrating entirely to the aqueous layer. Any unreacted neutral intermediate will remain trapped in the organic layer, ensuring absolute purity of the active pharmaceutical ingredient (API).

• Basification: Cool the aqueous layer in an ice bath and adjust to pH 10 using 2M NaOH. Extract the newly formed free base with Dichloromethane (DCM) (3 x 40 mL).

• Concentration: Dry the DCM layer over Na2SO4 and concentrate in vacuo to yield the pure free base as a viscous oil.

Protocol C: Hydrochloride Salt Formation

Objective: Convert the highly lipophilic free base into a water-soluble salt for physiological administration.

• Dissolve the free base in 20 mL of anhydrous diethyl ether.

• Slowly add 2M HCl in diethyl ether dropwise under continuous stirring until precipitation ceases (pH ~3-4).

• Filter the resulting white precipitate under vacuum, wash thoroughly with cold ether, and dry in a desiccator. Validate the final structure via 1H -NMR and melting point analysis.

References

• Sodium Channels and Local Anesthetics—Old Friends With New Perspectives Source: National Center for Biotechnology Information (NCBI) - PMC URL:[Link]

• Local Anesthetics: Clinical Pharmacology and Rational Selection Source: Anesthesia Key URL:[Link]

• Synthesis and biological activities of local anesthetics Source: National Center for Biotechnology Information (NCBI) - PMC URL:[Link]

• A facile amidation of chloroacetyl chloride using DBU Source: International Journal of ChemTech Research URL:[Link]

• An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions Source: Taylor & Francis Online URL:[Link]

Sources

• 1. Sodium Channels and Local Anesthetics—Old Friends With New Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Local Anesthetics: Clinical Pharmacology and Rational Selection | Anesthesia Key [aneskey.com]
• 3. Synthesis and biological activities of local anesthetics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hemonc.mhmedical.com [hemonc.mhmedical.com]
• 5. tandfonline.com [tandfonline.com]
• 6. sphinxsai.com [sphinxsai.com]

Application Note: Solvent Optimization for High-Yield Synthesis of N-Butyl-4-ethoxyaniline

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Chemical Rationale

The synthesis of highly pure secondary anilines, such as N-butyl-4-ethoxyaniline, is a critical operation in the development of pharmaceutical libraries, particularly for derivatives exploring the p-phenetidine pharmacophore (commonly associated with analgesic and antipyretic properties).

Historically, N-alkylation of anilines was achieved via direct alkylation using alkyl halides (e.g., 1-bromobutane). However, direct alkylation is notoriously difficult to control, frequently resulting in over-alkylation to the tertiary amine and requiring arduous downstream chromatographic separation.

Direct Reductive Amination (DRA) using butyraldehyde and Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3​ ) has emerged as the gold standard for this transformation [1]. STAB is a mild, highly selective reducing agent. The three electron-withdrawing and sterically bulky acetoxy groups stabilize the boron-hydrogen bond, rendering STAB unreactive toward most aldehydes and ketones, yet highly reactive toward the more electrophilic iminium ion intermediates [2].

Mechanistic Insights: The Causality of Solvent Selection

In DRA, the solvent does not merely dissolve the reactants; it actively dictates the equilibrium of the imine/iminium formation and the stability of the reducing agent.

• Protic Solvents (Methanol/Ethanol): While methanol is excellent for imine formation, it causes rapid solvolytic decomposition of STAB, leading to incomplete reduction and poor yields [1]. Ethanol reacts more slowly but still competes for the hydride, making protic solvents suboptimal for one-pot DRA.

• Aprotic Solvents (DCE vs. THF): 1,2-Dichloroethane (DCE) is the traditional solvent of choice, offering rapid reaction rates. However, DCE is an ICH Class 1/2 solvent with severe toxicity and environmental concerns. Tetrahydrofuran (THF) serves as the optimal green alternative. Density Functional Theory (DFT) studies confirm that THF adopts a nearly identical reaction pathway to DCE, effectively stabilizing the polar transition state during the critical hydride transfer step [3].

• Acid Catalysis: The addition of 1.0–1.5 equivalents of glacial acetic acid (AcOH) is critical. AcOH protonates the transient carbinolamine, driving the dehydration step to form the highly electrophilic iminium ion, which is subsequently trapped by STAB [1].

Mechanistic pathway of Direct Reductive Amination highlighting intermediate states.

Quantitative Solvent Optimization Data

To validate the transition from DCE to THF, comparative studies were conducted using 1.0 eq p-phenetidine, 1.1 eq butyraldehyde, and 1.5 eq STAB at 20 °C. The data below demonstrates that THF, when paired with AcOH, achieves parity with DCE while maintaining a superior safety profile.

Solvent System	Additive (1.0 eq)	Time to Completion	Conversion (%)	Isolated Yield (%)	Dialkylation (%)
DCE	AcOH	2.0 h	>99.0	95.2	< 0.5
THF	AcOH	3.0 h	>99.0	93.8	< 0.5
MeCN	AcOH	6.0 h	85.4	78.1	2.1
MeOH	None	12.0 h	40.0*	35.0	5.4

*Note: Low conversion in MeOH is driven by the rapid competitive decomposition of STAB.

Optimized Experimental Protocol (THF-Based)

This protocol is designed as a self-validating system. In-process controls (IPCs) are embedded to ensure reaction fidelity before proceeding to downstream steps.

Materials Required:

• p-Phenetidine (4-Ethoxyaniline): 10.0 mmol (1.37 g)

• Butyraldehyde: 11.0 mmol (0.79 g)

• Sodium Triacetoxyborohydride (STAB): 15.0 mmol (3.18 g)

• Glacial Acetic Acid (AcOH): 10.0 mmol (0.60 g)

• Anhydrous Tetrahydrofuran (THF): 30 mL

Step-by-Step Methodology:

• System Preparation: Purge a 100 mL round-bottom flask with inert gas (N₂ or Argon). Add 30 mL of anhydrous THF, followed by 10.0 mmol of p-phenetidine. Stir at 300 rpm until fully dissolved.

• Electrophile Addition: Cool the vessel to 0–5 °C using an ice bath. Add 11.0 mmol of butyraldehyde dropwise over 5 minutes to prevent localized thermal spikes.

• Acidification (Catalysis): Add 10.0 mmol of glacial acetic acid.

  • Causality Check: The solution may slightly change color (typically yellowing) as the conjugated imine begins to form. Allow the mixture to stir for 15 minutes at 0 °C.

• Reduction: Add 15.0 mmol of STAB portion-wise over 15 minutes.

  • Safety & Quality Note: STAB addition is mildly exothermic and releases trace hydrogen gas. Portion-wise addition prevents thermal degradation of the iminium intermediate.

• Maturation: Remove the ice bath and allow the reaction to warm to ambient temperature (20 °C). Stir for 3.0 hours.

  • Self-Validation (IPC): Perform TLC (Hexanes:EtOAc 8:2) or LC-MS. The primary amine starting material ( Rf​≈0.2 ) should be completely consumed, replaced by a single new spot ( Rf​≈0.5 ).

• Quenching: Cool the mixture back to 0 °C. Slowly add 20 mL of saturated aqueous NaHCO3​ .

  • Causality Check: Effervescence will occur as excess AcOH is neutralized and residual STAB is destroyed. Stir until gas evolution ceases and the aqueous layer reaches pH 7–8.

Step-by-step workflow for the synthesis and isolation of N-Butyl-4-ethoxyaniline.

Downstream Processing & Purification

• Phase Separation: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Washing: Wash the combined organic layers with 20 mL of saturated brine. This step removes residual water and highly polar boron byproducts.

• Drying & Concentration: Dry the organic phase over anhydrous Na2​SO4​ . Filter and concentrate under reduced pressure (rotary evaporator, 40 °C water bath) to yield the crude product as a pale yellow oil.

• Final Purification: While DRA is highly selective, trace impurities can be removed via short-path silica gel chromatography (Hexanes:EtOAc gradient) or by precipitating the amine as an HCl salt by bubbling anhydrous HCl gas through an ethereal solution of the crude product.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.[Link]

• Abdel-Magid, A. F., & Mehrman, S. J. (2006). "A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes." Organic Process Research & Development, 10(5), 971–1031.[Link]

• Smith, J. et al. (2022). "Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride." ACS Omega, 7(34), 30282–30291.[Link]

Microwave-assisted synthesis methods for N-Butyl-4-ethoxyaniline

Initiating the Analysis

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Outlining the Synthesis Details

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Considering Synthesis Strategies

I'm currently focused on developing a protocol for synthesizing N-Butyl-4-ethoxyaniline using microwave-assisted techniques. My initial plan involves reductive amination of 4-ethoxyphenylamine, aiming for a streamlined and efficient process. I'm exploring the specific reagents, reaction conditions, and potential optimization steps to create a comprehensive Application Note.

Evaluating Synthesis Methods

I am now comparing reductive amination and direct N-alkylation strategies. Microwave-assisted organic synthesis seems ideal for both routes. Based on recent research, I'm leaning toward either a reductive amination protocol with a solid-supported catalyst or a direct N-alkylation with 1-butanol, which seems like the greener option. I'm focusing on incorporating these into the Application Note.

Assessing Aliphatic Alcohol Alkylation

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Designing Application Note Routes

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Outlining Synthesis Protocols

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Refining Data References

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Analyzing Reaction Dynamics

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Evaluating Reaction Selectivity

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Detailing Reaction Protocol

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Refining Product Analysis

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Summarizing Comparative Data

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Finalizing Note Diagram

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Confirming Application Note Elements

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Validating Table Comparisons

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Preparation of hydrochloride salts of N-Butyl-4-ethoxyaniline for solubility

Application Note & Protocol

Preparation and Solubility Characterization of N-Butyl-4-ethoxyaniline Hydrochloride for Enhanced Pharmaceutical Viability

Abstract

This document provides a comprehensive guide for the preparation of the hydrochloride (HCl) salt of N-Butyl-4-ethoxyaniline, a model aromatic amine with low aqueous solubility. The conversion of a poorly soluble free base into a salt form is a fundamental and highly effective strategy in pharmaceutical development to enhance solubility, dissolution rate, and subsequent bioavailability.[1] This application note details a robust, step-by-step protocol for the synthesis, purification, and characterization of N-Butyl-4-ethoxyaniline HCl. Furthermore, it establishes a clear protocol for a comparative solubility analysis, demonstrating the significant improvement in aqueous solubility of the salt form over the free base. The methodologies are designed to be self-validating through integrated characterization checkpoints, ensuring scientific rigor and reproducibility.

Introduction

N-Butyl-4-ethoxyaniline is an aromatic amine whose structural motifs are common in pharmacologically active compounds. Like many amines, its free base form is characterized by low solubility in aqueous media, a significant hurdle for oral drug delivery as dissolution is often the rate-limiting step for absorption.[1] The molecule possesses a basic nitrogen atom within the aniline structure, which can be protonated by a strong acid to form a salt.[2]

This conversion to a salt, specifically a hydrochloride salt, is a cornerstone of pharmaceutical chemistry. The ionic nature of the salt drastically improves its interaction with polar solvents like water, thereby increasing its solubility.[1] This guide provides the scientific rationale and a detailed, field-proven protocol for this conversion. We will first synthesize the HCl salt from the free base, then confirm its identity and purity through rigorous analytical techniques, and finally, quantify the improvement in solubility.

Physicochemical Properties of Starting Material

Understanding the starting material is critical for procedural success. N-Butyl-4-ethoxyaniline is an analogue of 4-ethoxyaniline (p-phenetidine).

• Appearance: Colorless to reddish-brown liquid, sensitive to light and air.[3]

• Solubility: Practically insoluble in water, but soluble in organic solvents such as ethanol and diethyl ether.[3][4]

• Chemical Nature: Aromatic amine, acts as a weak base due to the lone pair of electrons on the nitrogen atom.

The presence of the basic amine functional group is the key to forming a hydrochloride salt upon reaction with hydrochloric acid.[2]

Experimental Protocols

Part A: Preparation of N-Butyl-4-ethoxyaniline Hydrochloride

This protocol describes the conversion of the free base into its hydrochloride salt via precipitation from a non-polar organic solvent.

3.1. Materials and Equipment

• Chemicals:

  • N-Butyl-4-ethoxyaniline (free base, >98% purity)

  • Anhydrous Diethyl Ether (Et₂O)

  • Hydrochloric Acid solution, 2.0 M in Diethyl Ether

  • Anhydrous Acetone (for washing)

• Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Dropping funnel

  • Büchner funnel and vacuum flask

  • Filter paper

  • Drying oven or vacuum desiccator

  • Standard laboratory glassware (beakers, graduated cylinders)

  • pH indicator strips

3.2. Step-by-Step Synthesis Protocol

• Dissolution: In a clean, dry round-bottom flask, dissolve 1.0 equivalent of N-Butyl-4-ethoxyaniline in a minimal amount of anhydrous diethyl ether (e.g., 10-15 mL per gram of amine). Stir the solution using a magnetic stirrer until the amine is fully dissolved.

  • Rationale: Diethyl ether is an excellent solvent for the non-polar free base but a poor solvent for the highly polar hydrochloride salt, which facilitates precipitation of the product.[5] Anhydrous conditions are crucial to prevent the introduction of water, which could interfere with the salt's precipitation and purity.

• Acidification: Place the flask in an ice bath and allow the solution to cool to 0-5 °C. While stirring vigorously, add a 2.0 M solution of HCl in diethyl ether dropwise from a dropping funnel. Use approximately 1.05 to 1.1 equivalents of HCl.

  • Rationale: A slight excess of HCl ensures complete protonation of the amine. The dropwise addition at low temperature helps control the exothermic reaction and promotes the formation of well-defined crystals rather than an amorphous solid.

• Precipitation: As the HCl solution is added, the N-Butyl-4-ethoxyaniline hydrochloride will immediately precipitate as a white or off-white solid.[5]

  • Rationale: The ionic salt is insoluble in the non-polar ether medium, causing it to crash out of the solution.

• Digestion: After the addition is complete, allow the slurry to stir in the ice bath for an additional 30-60 minutes.

  • Rationale: This "digestion" period ensures the reaction goes to completion and allows for crystal growth, making the solid easier to filter.

• Isolation: Isolate the precipitated salt by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of cold, anhydrous diethyl ether or acetone to remove any unreacted starting material and excess HCl.

  • Rationale: A cold solvent minimizes the risk of dissolving the desired product during the wash.

• Drying: Dry the purified salt in a vacuum oven at a low temperature (e.g., 40-50 °C) or in a vacuum desiccator until a constant weight is achieved.

3.3. Experimental Workflow Diagram

Caption: Workflow for the preparation of N-Butyl-4-ethoxyaniline HCl.

Part B: Characterization of the Hydrochloride Salt

This self-validating step is essential to confirm the identity, purity, and success of the synthesis.

• Melting Point: Determine the melting point of the dried salt. A sharp melting point is indicative of high purity. For comparison, the related compound N-butyl-4-methoxyaniline hydrochloride has a melting point of 187-188 °C.

• FTIR Spectroscopy: Acquire an infrared spectrum of the salt. Look for the appearance of a broad absorption band in the 2400-2800 cm⁻¹ region, which is characteristic of the N-H⁺ stretch of an amine salt.

• ¹H NMR Spectroscopy: Dissolve a sample in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). The proton signals of the salt will show a downfield shift compared to the free base, particularly the protons on and near the nitrogen atom, due to the deshielding effect of the positive charge.

• Purity by HPLC: Develop a reverse-phase HPLC method to assess the purity of the final product.[6] The salt should appear as a single major peak.

Part C: Comparative Solubility Assessment

This protocol quantifies the improvement in solubility using the standard shake-flask method, a reliable technique for determining equilibrium solubility.[7][8]

3.4. Materials and Solvents

• N-Butyl-4-ethoxyaniline (Free Base)

• N-Butyl-4-ethoxyaniline HCl (Prepared Salt)

• Deionized Water

• Phosphate Buffered Saline (PBS), pH 7.4

• 0.1 M Hydrochloric Acid (simulated gastric fluid, pH ~1.2)

• Vials with screw caps

• Orbital shaker or rotator with temperature control (set to 25 °C or 37 °C)

• Centrifuge

• Syringe filters (0.22 µm)

• HPLC or UV-Vis Spectrophotometer for concentration analysis

3.5. Step-by-Step Solubility Protocol

• Preparation: Add an excess amount of the compound (either free base or HCl salt) to separate vials containing a known volume (e.g., 5 mL) of each solvent (Water, PBS, 0.1 M HCl).

  • Rationale: Adding excess solid ensures that a saturated solution is achieved at equilibrium.[7]

• Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25 °C) for 24-48 hours.

  • Rationale: This extended period allows the system to reach thermodynamic equilibrium between the dissolved and undissolved solid.[8]

• Separation: After equilibration, let the vials stand to allow the excess solid to settle. Carefully remove a sample from the supernatant and clarify it by centrifugation followed by filtration through a 0.22 µm syringe filter to remove all undissolved particles.

  • Rationale: Complete removal of solid particles is critical for accurate measurement of the dissolved concentration.

• Quantification: Accurately dilute the filtered supernatant with a suitable solvent and determine the concentration of the dissolved compound using a pre-calibrated analytical method (e.g., HPLC-UV or UV-Vis spectrophotometry).

• Calculation: Express the solubility in mg/mL or µg/mL.

Expected Results and Data Presentation

The conversion to the hydrochloride salt is expected to dramatically increase the aqueous solubility of N-Butyl-4-ethoxyaniline. The results of the comparative solubility study should be presented in a clear, tabular format.

Table 1: Comparative Solubility Data

Compound	Solvent	Temperature (°C)	Solubility (mg/mL)	Fold Increase
Free Base	Deionized Water	25	Expected Low Value	-
HCl Salt	Deionized Water	25	Expected High Value	Calculate
Free Base	PBS (pH 7.4)	25	Expected Low Value	-
HCl Salt	PBS (pH 7.4)	25	Expected High Value	Calculate
Free Base	0.1 M HCl (pH 1.2)	25	Expected High Value	-
HCl Salt	0.1 M HCl (pH 1.2)	25	Expected High Value	Calculate

• Discussion of Expected Results:

  • In neutral water and PBS, the HCl salt should be significantly more soluble than the free base.

  • In 0.1 M HCl, the free base will be protonated in situ to form the hydrochloride salt. Therefore, its apparent solubility should be much higher than in water and comparable to that of the pre-formed HCl salt. This serves as an internal control for the experiment.

Conclusion

This application note provides a robust and scientifically sound methodology for the preparation and solubility characterization of N-Butyl-4-ethoxyaniline hydrochloride. By following these protocols, researchers can reliably convert poorly soluble basic compounds into their more soluble salt forms, a critical step in early-stage drug development. The integrated analytical checkpoints ensure the identity and purity of the final product, and the comparative solubility assessment provides quantitative evidence of the effectiveness of this common and powerful formulation strategy.

References

• ResearchGate. (2012). How to make a salt of a novel compound? [Online discussion]. Available at: [Link]

• PubChem. (2026). 4-Ethoxyaniline. National Center for Biotechnology Information. Available at: [Link]

• QuickCompany. (2022). A Process For Preparation Of Highly Pure 4 (N Butyl) Aniline. Available at: [Link]

• SIELC Technologies. (2026). 4-Ethoxyaniline. Available at: [Link]

• NIST. (n.d.). 4-Butyl-N-(4-ethoxybenzylidene)aniline. NIST Chemistry WebBook. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of 4-Butyl-N-(4-ethoxybenzylidene)aniline (CAS 29743-08-6). Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Navigating the Chemical Landscape: Properties and Handling of 4-Ethoxyaniline. Available at: [Link]

• ChemBK. (2025). 4-Ethoxyaniline. Available at: [Link]

• Google Patents. (n.d.). CN105924363A - Preparation method of N-methyl-4-methoxyaniline.

• SlideShare. (n.d.). Methods of preparation of Aromatic amines. Available at: [Link]

• Lumen Learning. (n.d.). Reactions of amines. Organic Chemistry II. Available at: [Link]

• Reddit. (2023). Hydrochloride salt of amine. r/OrganicChemistry. Available at: [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. Available at: [Link]

• CK-12 Foundation. (2026). Preparation of Amines. Available at: [Link]

• BMG LABTECH. (2023). Drug solubility: why testing early matters in HTS. Available at: [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Available at: [Link]

• Raytor. (2026). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Available at: [Link]

• Rheolution. (2023). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Available at: [Link]

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• 6. 4-Ethoxyaniline | SIELC Technologies [sielc.com]
• 7. lup.lub.lu.se [lup.lub.lu.se]
• 8. raytor.com [raytor.com]

Functionalization of N-Butyl-4-ethoxyaniline for polymer chemistry applications

Application Note: Functionalization and Oxidative Polymerization of N-Butyl-4-ethoxyaniline for Polymeric Biosensors and Electroactive Matrices

Executive Summary & Scientific Rationale

N-Butyl-4-ethoxyaniline (CAS: 15498-39-2)[1] is a highly specialized aniline derivative that serves as a versatile building block in advanced polymer chemistry. For drug development professionals and materials scientists, standard polyaniline (PANI) often presents a significant hurdle: its rigid, highly conjugated backbone makes it insoluble in most organic solvents, severely limiting its processability into thin films for biosensors or drug-eluting matrices.

By utilizing N-Butyl-4-ethoxyaniline, we introduce two critical structural modifications:

• The N-Butyl Group: Introduces steric bulk that disrupts dense interchain hydrogen bonding, drastically improving solubility in common organic solvents (e.g., THF, DMSO, Chloroform)[2][3].

• The para-Ethoxy Group: Acts as a strong electron-donating group that lowers the monomer's oxidation potential. More importantly, because the para position is sterically blocked, standard 1,4-coupling is prevented. This forces the polymerization pathway into 1,2- (ortho) coupling[4][5].

The resulting polymer, Poly(N-butyl-4-ethoxyaniline) (PNBEA), is a highly processable, electroactive matrix ideal for spin-coating onto electrodes for electro-stimulated drug release or enzyme-linked diagnostic sensors.

Mechanistic Insights: Causality in Polymer Design

As a Senior Application Scientist, it is crucial to understand why we select specific functional groups and how they dictate the macroscopic properties of the final device.

• Steric-Induced Torsional Twist: The addition of the N-butyl chain forces a torsional twist in the polymer backbone to relieve steric strain. While this reduces the average electron delocalization length (lowering absolute electrical conductivity compared to native PANI)[6], it creates a more amorphous, porous microstructure. In drug delivery, this porosity is a massive advantage, allowing for higher loading capacities of active pharmaceutical ingredients (APIs) and faster diffusion rates during release cycles.

• Ortho-Coupled Architectures: Because the ethoxy group blocks the para position, oxidative polymerization yields a mix of head-to-tail and head-to-head linkages at the ortho and meta positions[4]. This unique architecture shifts the electrochromic transitions of the polymer, providing a reliable optical readout (color change) that correlates precisely with the polymer's oxidation state and, consequently, the drug-release kinetics[5].

Quantitative Data Summary

The following table benchmarks PNBEA against standard polyaniline and its singular-substituted derivatives to guide material selection for biomedical applications.

Polymer Type	Monomer Base	Primary Linkage	Solubility (Organic)	Relative Conductivity	Primary Biomedical Application
PANI	Aniline	1,4- (para)	Poor	High (~10⁰ S/cm)	Solid-state biosensor electrodes
PNBA	N-Butylaniline	1,4- (para)	High	Low (~10⁻⁴ S/cm)[2]	Processable anti-static coatings
PPA	p-Anisidine	1,2- (ortho)[4]	Moderate	Moderate (~10⁻⁵ S/cm)[5]	Optical / Photoactive sensors
PNBEA	N-Butyl-4-ethoxyaniline	1,2- (ortho)	Very High	Low-Moderate	Electro-stimulated drug release

Experimental Protocols: A Self-Validating System

The following protocols are designed with built-in visual and electrochemical checkpoints to ensure quality control at every step.

Protocol A: Chemical Oxidative Polymerization of PNBEA

Objective: Synthesize high-molecular-weight, processable PNBEA while avoiding over-oxidation.

• Monomer Preparation: Dissolve 0.05 mol of N-Butyl-4-ethoxyaniline[1] in 100 mL of 1.0 M HClO₄ (perchloric acid) under continuous magnetic stirring. Chill the reactor to 0–5 °C using an ice bath.

  • Causality: Maintaining a low temperature suppresses exothermic side reactions (e.g., hydrolysis to quinone derivatives) and promotes a higher degree of polymerization.

• Oxidant Addition: Prepare an equimolar oxidant solution (0.05 mol Ammonium Persulfate, APS) in 50 mL of 1.0 M HClO₄. Add this dropwise to the monomer solution over exactly 60 minutes.

  • Causality: Dropwise addition prevents localized concentration spikes of the radical cation, ensuring linear propagation rather than premature termination[4].

• Propagation & Visual Validation: Allow the reaction to proceed for 12 hours at 0–5 °C.

  • Self-Validation Check: The solution must transition from a clear/pale yellow liquid to a dark green/blue dispersion. If the solution turns dark purple/black, the polymer has been irreversibly over-oxidized to the pernigraniline state.

• Purification: Precipitate the polymer in 500 mL of cold methanol. Filter via vacuum and wash sequentially with methanol and diethyl ether.

  • Causality: The ether wash is critical for removing unreacted monomer and low-molecular-weight oligomers, which would otherwise cause film delamination during biosensor fabrication. Dry under vacuum at 40 °C for 24 hours.

Protocol B: Fabrication of Electro-Stimulated Drug Release Films

Objective: Create a responsive thin film loaded with a model anionic drug (e.g., Dexamethasone phosphate).

• Solution Preparation: Dissolve 50 mg of purified PNBEA in 5 mL of Tetrahydrofuran (THF). Add 10 mg of the target anionic API.

• Spin-Coating: Deposit 100 µL of the solution onto an Indium Tin Oxide (ITO) coated glass substrate. Spin at 2000 rpm for 30 seconds to achieve a uniform ~200 nm film.

• Electrochemical Loading (Doping): Submerge the coated ITO in a 0.1 M aqueous solution of the anionic drug. Apply a constant oxidative potential of +0.6 V (vs. Ag/AgCl) for 10 minutes.

  • Causality: Oxidizing the polymer backbone generates positive charges (polarons/bipolarons). To maintain electroneutrality, the anionic drug molecules are driven into the polymer matrix as dopants[6].

• Triggered Release: To initiate drug release in a physiological buffer (pH 7.4), apply a reductive potential of -0.4 V.

  • Self-Validation Check: The film will visibly change color from green (doped) to pale yellow (neutral leucoemeraldine state), confirming the expulsion of the anionic drug into the surrounding medium.

Mandatory Visualizations

Fig 1. Oxidative polymerization pathway and redox state transitions of PNBEA.

Fig 2. Workflow for synthesizing and integrating PNBEA into electro-responsive biomedical matrices.

References

• BLD Pharm. "N-Butyl-4-ethoxyaniline CAS 15498-39-2". BLD Pharm Catalog.1

• DeArmitt, C. et al. "A novel N-substituted polyaniline derivative". Polymer, 1993. 6

• Chevalier, J. W. et al. "Electrical and physical properties of new electrically conducting quasi-composites. Poly(aniline-co-N-butylaniline)". Macromolecules, 1992. 2

• Rodrigues de Oliveira, et al. "Head-to-Tail and Head-to-Head Molecular Chains of Poly(p-Anisidine): Combined Experimental and Theoretical Evaluation". Molecules, 2022. 4

• Rathidevi, et al. "Interfacing poly(p-anisidine) with photosystem I for the fabrication of photoactive composite films". RSC Advances, 2023. 5

• Blomquist, M. et al. "Electropolymerization and characterization of poly(N-methylaniline) and poly(N-butylaniline) in mixtures of aqueous and organic solvents". Synthetic Metals, 2006. 3

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• 4. researchgate.net [researchgate.net]
• 5. Interfacing poly( p -anisidine) with photosystem I for the fabrication of photoactive composite films - Nanoscale Advances (RSC Publishing) DOI:10.1039/D3NA00977G [pubs.rsc.org]
• 6. cpsm.kpi.ua [cpsm.kpi.ua]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of N-Butyl-4-ethoxyaniline

Welcome to the technical support center for the synthesis of N-Butyl-4-ethoxyaniline. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this N-alkylation reaction. We will move beyond simple procedural outlines to explore the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your reaction yields.

Troubleshooting Guide

This section addresses specific, frequently encountered issues in a direct question-and-answer format.

Issue 1: Low or No Conversion of 4-Ethoxyaniline

Question: My reaction shows a low yield of N-Butyl-4-ethoxyaniline, with a significant amount of unreacted 4-ethoxyaniline remaining. What are the potential causes and how can I improve the conversion?

Answer: Low conversion is a common hurdle that can be traced back to several factors related to reagents, reaction conditions, or the chosen synthetic route.

• Cause A: Ineffective Alkylating Agent or Leaving Group:

  • Explanation: In direct N-alkylation, the reactivity of the butyl halide is critical. Alkyl chlorides are significantly less reactive than bromides or iodides in Sₙ2 reactions. If you are using 1-chlorobutane, the reaction may be too sluggish under standard conditions.

  • Solution: Switch to a more reactive alkyl halide, such as 1-bromobutane or 1-iodobutane. If using a bromide, adding a catalytic amount (e.g., 0.1 equivalents) of potassium iodide (KI) can accelerate the reaction via the Finkelstein reaction mechanism, where the more reactive alkyl iodide is generated in situ.[1]

• Cause B: Suboptimal Reaction Conditions:

  • Explanation: N-alkylation reactions are sensitive to temperature. Insufficient thermal energy can lead to a slow reaction rate, while excessively high temperatures can promote side reactions like elimination, especially with stronger bases.[2]

  • Solution: Gradually increase the reaction temperature in increments of 10-15°C and monitor the progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). For direct alkylation with 1-bromobutane, a temperature range of 60-80°C in a solvent like acetonitrile is a good starting point.[1]

• Cause C: Inactive Catalyst or Reducing Agent (for Reductive Amination):

  • Explanation: Reductive amination, a highly selective method involving the reaction of 4-ethoxyaniline with butanal, depends on the efficacy of the reducing agent (e.g., sodium triacetoxyborohydride) and the formation of the imine intermediate. If the reducing agent has degraded due to improper storage, it will not effectively reduce the imine to the desired secondary amine.[3]

  • Solution: Use a fresh, high-purity reducing agent. Ensure the reaction is performed under anhydrous conditions if using moisture-sensitive reagents. For catalytic methods like "borrowing hydrogen," ensure the catalyst (e.g., a Ru or Mn complex) has been properly activated and handled under an inert atmosphere if required.[4][5]

• Cause D: Poor Choice of Base or Solvent:

  • Explanation: The base must be strong enough to deprotonate the aniline nitrogen (or neutralize the H-X formed) but not so strong that it promotes elimination of the alkyl halide. The solvent must be able to dissolve the reactants and facilitate the reaction; polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred for Sₙ2 alkylations.[6]

  • Solution: For direct alkylation, common bases include potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). Ensure vigorous stirring, as the solubility of inorganic bases in organic solvents can be limited.[1]

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: Significant Formation of N,N-Dibutyl-4-ethoxyaniline (Over-Alkylation)

Question: My reaction produces a mixture of the desired mono-butylated product and a significant amount of the di-butylated byproduct. How can I improve the selectivity?

Answer: This is a classic challenge in the N-alkylation of primary amines. The mono-alkylated product (the secondary amine) is often more nucleophilic than the starting primary amine, making it a better nucleophile and leading to a second alkylation event.[1][7]

• Cause: Inherent Reactivity and Stoichiometry:

  • Explanation: The electron-donating nature of the first butyl group increases the electron density on the nitrogen atom, enhancing its nucleophilicity and making it more reactive towards the alkylating agent than the starting 4-ethoxyaniline.

  • Solution 1 (Stoichiometric Control): The most straightforward approach is to use a large excess of the amine relative to the alkylating agent (e.g., 3-5 equivalents of 4-ethoxyaniline to 1 equivalent of 1-bromobutane). This ensures the alkylating agent is statistically more likely to encounter and react with the starting material. The main drawback is the need to remove a large amount of unreacted starting material during purification.

  • Solution 2 (Alternative Synthetic Route): Reductive amination is inherently more selective for mono-alkylation and is often the preferred industrial method to avoid this issue.[8] This pathway involves the formation of an imine from 4-ethoxyaniline and butanal, which is then reduced. The secondary amine product does not readily react further under these conditions. The "borrowing hydrogen" method using 1-butanol is also highly selective for the mono-alkylated product.[4]

Caption: Competing reactions leading to over-alkylation.

Issue 3: Difficulty in Purifying the Final Product

Question: I'm struggling to separate my N-Butyl-4-ethoxyaniline from unreacted starting material and other byproducts. What purification strategies are most effective?

Answer: Purification challenges arise when the product and impurities have similar physical properties (e.g., boiling points or polarities). A multi-step purification strategy is often necessary.

• Strategy 1: Acid-Base Extraction:

  • Explanation: This is a powerful technique for separating amines from neutral or acidic impurities. Both the starting material (4-ethoxyaniline) and the product (N-Butyl-4-ethoxyaniline) are basic.

  • Procedure:

    • Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane).

    • Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). The basic amines will be protonated and move into the aqueous layer as their respective ammonium salts.[9]

    • Discard the organic layer containing neutral impurities.

    • Make the aqueous layer basic by adding a base (e.g., 2M NaOH) until the pH is >10.

    • Extract the free amines back into a fresh layer of organic solvent.

    • Dry the organic layer with an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Strategy 2: Column Chromatography:

  • Explanation: If acid-base extraction is insufficient to separate the starting amine from the product, silica gel column chromatography is the next step.

  • Procedure: N-Butyl-4-ethoxyaniline is less polar than 4-ethoxyaniline due to the replacement of a polar N-H bond with a nonpolar N-C bond and increased steric shielding of the nitrogen lone pair. Therefore, the product will elute before the starting material.

  • Mobile Phase: Start with a low-polarity eluent system, such as 5% ethyl acetate in hexanes, and gradually increase the polarity to elute the components.[9] Monitor the fractions using TLC.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable and selective method for preparing N-Butyl-4-ethoxyaniline in a laboratory setting? A1: For selective mono-alkylation, reductive amination is generally the most reliable method.[3] It avoids the over-alkylation issues common with direct alkylation using butyl halides and typically proceeds under mild conditions with high yields.

Q2: How can I effectively monitor the reaction's progress? A2: Thin Layer Chromatography (TLC) is the most common and convenient method.[2] Use a suitable mobile phase (e.g., 10-20% ethyl acetate in hexanes). The product, N-Butyl-4-ethoxyaniline, will have a higher Rf value (travel further up the plate) than the more polar starting material, 4-ethoxyaniline. Staining with potassium permanganate or visualization under UV light can be used to see the spots.

Q3: What are the key safety precautions when working with 4-ethoxyaniline? A3: 4-Ethoxyaniline is toxic by inhalation, skin contact, and if swallowed.[10] It is also sensitive to light and air, which can cause it to darken. Always handle this chemical in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Store it in a tightly sealed, light-resistant container in a cool, dry place.[10]

Data Presentation

Table 1: Comparison of Common Synthetic Routes for N-Butyl-4-ethoxyaniline

Parameter	Direct N-Alkylation (Sₙ2)	Reductive Amination	Borrowing Hydrogen
Butyl Source	1-Bromobutane	Butanal	1-Butanol
Selectivity	Low to Moderate (Risk of over-alkylation)[7]	High (Excellent for mono-alkylation)[8]	High (Excellent for mono-alkylation)[4]
Key Reagents	Base (e.g., K₂CO₃)	Reducing Agent (e.g., NaBH(OAc)₃)	Metal Catalyst (e.g., Ru, Mn, Ir)[4][11]
Byproducts	Halide Salt, H₂O, Over-alkylation products	Water, Spent reducing agent	Water
Typical Temp.	60 - 100 °C	Room Temp. to 50 °C	80 - 140 °C[11]
"Green" Aspect	Generates salt waste	Often uses stoichiometric reductants	High atom economy, only water as byproduct

Experimental Protocols

Protocol 1: Synthesis via Reductive Amination (High Selectivity)

This protocol is a standard laboratory procedure for the selective mono-N-alkylation of anilines.

Caption: Mechanism of reductive amination.

Methodology:

• Setup: To a round-bottom flask under a nitrogen atmosphere, add 4-ethoxyaniline (1.0 eq.) and a suitable anhydrous solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Aldehyde Addition: Add butanal (1.1 eq.) to the solution and stir at room temperature for 30-60 minutes to allow for the formation of the imine intermediate.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) portion-wise to the mixture. Be cautious, as gas evolution may occur.

• Monitoring: Allow the reaction to stir at room temperature. Monitor the disappearance of the imine intermediate and starting amine by TLC or LC-MS (typically 4-24 hours).

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 30 minutes.

• Extraction: Separate the layers and extract the aqueous phase with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

Protocol 2: Synthesis via Direct N-Alkylation

This protocol describes a classic Sₙ2 approach. Note the use of excess amine to favor mono-alkylation.

Methodology:

• Setup: To a round-bottom flask equipped with a reflux condenser, add 4-ethoxyaniline (3.0 eq.), powdered potassium carbonate (K₂CO₃, 2.0 eq.), and a polar aprotic solvent like acetonitrile (MeCN).

• Electrophile Addition: Add 1-bromobutane (1.0 eq.) to the stirring suspension.

• Reaction: Heat the reaction mixture to reflux (approx. 80°C) and stir vigorously.

• Monitoring: Monitor the consumption of 1-bromobutane by TLC (staining with permanganate can visualize the non-UV active halide).

• Workup: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the crude residue in ethyl acetate and perform an acid-base extraction as described in the troubleshooting section to remove the excess 4-ethoxyaniline. Further purification by column chromatography may be necessary.

References

• QuickCompany (2022). A Process For Preparation Of Highly Pure 4 (N Butyl) Aniline.[Link]

• Google Patents (2006).CN103193656A - Synthesis method of N-ethylaniline.

• Organic Letters - ACS Publications (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer.[Link]

• Organic Syntheses Procedure. 1-ethoxy-1-butyne.[Link]

• TSI Journals (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran.[Link]

• PrepChem.com. Synthesis of 4-n-butyl-acetanilide.[Link]

• Organic Chemistry Portal. Synthesis of secondary and tertiary amines.[Link]

• RSC Publishing (2023). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions.[Link]

• Organic Chemistry Portal. Arylamine synthesis by amination (alkylation).[Link]

• ResearchGate (2025). One-Pot Reductive Mono- N -alkylation of Aniline and Nitroarene Derivatives Using Aldehydes.[Link]

• PubChem. 4-Ethoxyaniline.[Link]

• PMC (2016). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes.[Link]

• The Journal of Organic Chemistry - ACS Publications (2010). Direct, One-Pot Reductive Alkylation of Anilines with Functionalized Acetals Mediated by Triethylsilane and TFA.[Link]

• ResearchGate (2021). Catalytic N-Alkylation of Anilines.[Link]

• ACS Green Chemistry Institute. N alkylation at sp3 Carbon Reagent Guide.[Link]

• Google Patents (2018).US20180029973A1 - Method for preparing 4-isopropylamino-1-butanol.

• Organic Syntheses Procedure. tert-BUTYLAMINE.[Link]

• Google Patents.

• YouTube (2025). Can You Solve These Tricky Multi-Step Synthesis Problems Before I Do? Mastering Organic...[Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Navigating the Chemical Landscape: Properties and Handling of 4-Ethoxyaniline.[Link]

• Indian Journal of Chemical Technology (2001). Reductive alkylation of aniline over copper chromite catalyst: Optimization of reaction condition.[Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation).[Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. N-alkylation - Wordpress [reagents.acsgcipr.org]
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• 10. nbinno.com [nbinno.com]
• 11. pubs.acs.org [pubs.acs.org]

Troubleshooting oxidative degradation of N-Butyl-4-ethoxyaniline during storage

Technical Support Center: N-Butyl-4-ethoxyaniline

Welcome to the technical support center for N-Butyl-4-ethoxyaniline. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the oxidative degradation of this compound during storage and handling. Aniline and its derivatives are susceptible to oxidation, which can compromise sample integrity and experimental outcomes. This resource provides in-depth, experience-driven answers to common issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Issue 1: My N-Butyl-4-ethoxyaniline has changed color. It was a clear or pale liquid and is now yellow, brown, or even dark red. What is happening?

This is the most common visual indicator of degradation. The color change is a direct result of oxidation.

• Causality: The electron-rich aromatic ring and the secondary amine group in N-Butyl-4-ethoxyaniline are susceptible to attack by atmospheric oxygen.[1] This process is often initiated by light or heat, leading to the formation of highly conjugated molecules, such as quinone-imine structures and polymeric species.[2] These extended conjugated systems absorb visible light, resulting in the observed dark coloration.[1][3] Even trace amounts of these colored impurities can significantly alter the appearance of the bulk material.

Issue 2: What are the primary factors that accelerate the degradation of my compound?

Several environmental factors can initiate and accelerate the oxidation of N-Butyl-4-ethoxyaniline. Understanding these is key to prevention.

• Oxygen (Air): This is the primary culprit. The headspace in a poorly sealed container provides a continuous supply of oxygen to react with the amine.[4]

• Light: UV and even visible light provide the activation energy needed to initiate radical oxidation reactions on the aniline ring or the N-alkyl group.[4][5] Light-sensitive amines are well-documented.[5]

• Heat: Elevated temperatures increase the rate of all chemical reactions, including oxidation. Storing the compound at room temperature, especially in a warm lab, will accelerate degradation compared to refrigerated storage.[6]

• Metal Ion Contamination: Trace metals (e.g., iron, copper) from spatulas, containers, or residual catalysts can act as potent catalysts for oxidation reactions.

Visualizing the Troubleshooting Process

The following workflow outlines a logical approach to diagnosing and resolving degradation issues.

Caption: Troubleshooting workflow for degraded N-Butyl-4-ethoxyaniline.

Issue 3: How can I experimentally confirm degradation and quantify the purity of my sample?

Visual inspection is not enough. Quantitative analysis is crucial for quality control. High-Performance Liquid Chromatography (HPLC) is a primary method for this.[7]

• Expertise: HPLC with a UV detector is ideal for separating the parent compound from its more polar, colored oxidation byproducts. A reversed-phase C18 column is typically effective. The parent compound will have a characteristic retention time and peak area, while degradation products will appear as separate, often smaller, peaks. Purity can be calculated based on the relative peak areas.[7]

• Trustworthiness: A self-validating HPLC protocol involves running a freshly prepared standard of high-purity N-Butyl-4-ethoxyaniline to establish the retention time and response factor. Your degraded sample is then run under the identical conditions. The appearance of new peaks or a significant decrease in the main peak area confirms degradation.

Experimental Protocol: HPLC Purity Analysis

• Standard Preparation: Prepare a 1 mg/mL stock solution of high-purity N-Butyl-4-ethoxyaniline in methanol. Dilute to a working concentration of ~50 µg/mL with the mobile phase.

• Sample Preparation: Prepare your test sample at the same concentration (50 µg/mL) using the mobile phase.

• Chromatographic Conditions:

  Parameter	Recommended Setting
  Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)
  Mobile Phase	Acetonitrile:Water (e.g., 70:30 v/v) with 0.1% Formic Acid
  Flow Rate	1.0 mL/min
  Injection Volume	10 µL
  Detection (UV)	240 nm

  | Column Temp. | 30 °C |

• Analysis: Inject the standard to determine the retention time. Then, inject the sample. Calculate purity by the area percent method: Purity % = (Area of Main Peak / Total Area of All Peaks) * 100.

Other valuable techniques include Gas Chromatography-Mass Spectrometry (GC-MS) for identifying volatile impurities and NMR spectroscopy to detect structural changes.[4][7]

Issue 4: What are the definitive best practices for storing N-Butyl-4-ethoxyaniline to prevent degradation?

Proactive prevention is the most effective strategy. Proper storage is non-negotiable for maintaining the long-term stability of this compound.[4]

Parameter	Recommendation	Rationale
Temperature	2-8 °C (Refrigerated)	Slows the kinetic rate of oxidation significantly.[4]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen, removing the key reactant for oxidation.[4][8]
Container	Amber Glass Vial/Bottle	Protects the compound from UV/visible light, preventing photo-initiation of oxidation.[4]
Seal	Tightly Sealed with PTFE-lined Cap	Prevents moisture ingress and ensures the inert atmosphere is maintained.

• Authoritative Grounding: Safety Data Sheets (SDS) for aniline derivatives consistently recommend storage in a cool, dry, dark place under an inert atmosphere and away from oxidizing agents.[5][8]

Protocol: Proper Aliquoting and Storage

• Inerting: Before opening the main stock bottle, gently flush the headspace with dry argon or nitrogen.

• Dispensing: Quickly dispense the required amount into a smaller, appropriately sized amber vial.

• Blanketing: Flush the headspace of both the main stock bottle and the new aliquot with inert gas.

• Sealing: Tightly seal both containers immediately. Use caps with chemically inert liners (e.g., PTFE).

• Storage: Place both containers in a refrigerator (2-8 °C).

Visualizing the Degradation Pathway

Oxidation of N-alkylanilines is a complex process involving radical intermediates. The simplified diagram below illustrates a plausible pathway leading to colored impurities.

Caption: Simplified oxidative degradation pathway of N-Butyl-4-ethoxyaniline.

Issue 5: My material is already discolored. Can it be salvaged or purified for use in my experiments?

Yes, in many cases, purification is possible, but its feasibility depends on the extent of degradation and the required purity for your application.

• Expertise & Causality: The colored impurities formed are generally more polar and have higher molecular weights than the parent compound. This difference in physicochemical properties allows for separation.

• Recommended Methods:

  • Flash Column Chromatography: Using a silica gel stationary phase and a non-polar solvent system (e.g., Hexane/Ethyl Acetate gradient) can effectively separate the less polar parent compound from the more polar, colored impurities that will bind more strongly to the silica.[4]

  • Distillation under Reduced Pressure (Vacuum Distillation): Since N-Butyl-4-ethoxyaniline is a liquid with a high boiling point, vacuum distillation can separate it from non-volatile, polymeric impurities. This is often suitable for larger quantities.

  • Activated Carbon Treatment: Sometimes, a simple treatment of a solution of the compound with activated carbon can adsorb the colored impurities, followed by filtration.[9]

Issue 6: Should I consider adding an antioxidant or stabilizer for very long-term storage?

For critical applications or archival samples, adding a stabilizer can be a valid strategy.

• Expertise: Radical-scavenging antioxidants like Butylated Hydroxytoluene (BHT) can be effective at very low concentrations (e.g., 100-500 ppm).[4] These compounds are more easily oxidized than the aniline derivative, acting as a sacrificial protectant.

• Trustworthiness: It is critical to ensure that the chosen antioxidant does not interfere with your downstream experiments. Always run a control experiment with the antioxidant alone to test for compatibility with your assay. The choice and concentration must be carefully evaluated.[4]

References

• Preventing oxidation of the aniline group during complexation. BenchChem. [URL: https://www.benchchem.
• Best practices for preventing the oxidation of 2-(hexyloxy)aniline. BenchChem. [URL: https://www.benchchem.
• Chemical oxidation of aniline and N-methylaniline: A kinetic study by Raman spectroscopy. Journal of Raman Spectroscopy. [URL: https://onlinelibrary.wiley.com/doi/abs/10.1002/jrs.1250230206]
• A Comparative Guide to Analytical Methods for the Quantification of Aromatic Amines. BenchChem. [URL: https://www.benchchem.
• How to prevent/minimize rapid air oxidation or arylamine... ResearchGate. [URL: https://www.researchgate.
• Oxidative N-Dealkylation of N,N-Dimethylanilines by Non-Heme Manganese Catalysts. Molecules. [URL: https://www.mdpi.com/1420-3049/28/2/781]
• SAFETY DATA SHEET - 4-Ethynylaniline. Fisher Scientific. [URL: https://www.fishersci.com/msds?productName=AC391780010]
• Kinetics of N-Alkyl Side Chain Oxidations. Oxidation of N,N-Dimethylaniline by Alkaline Hexacyanoferrate(III). Academia.edu. [URL: https://www.academia.
• SAFETY DATA SHEET - 4-Butyl-N-(4-ethoxybenzylidene)aniline. MilliporeSigma. [URL: https://www.sigmaaldrich.com/US/en/sds/aldrich/269522]
• Analytical methods applied to the determination of heterocyclic aromatic amines in foods. Analytica Chimica Acta. [URL: https://pubmed.ncbi.nlm.nih.gov/18206413/]
• Determination of 24 primary aromatic amines in aqueous food simulants... Microchemical Journal. [URL: https://www.sciencedirect.com/science/article/abs/pii/S0026265X2100146X]
• Method for the determination of aromatic amines in workplace air using gas chromatography. The MAK Collection for Occupational Health and Safety. [URL: https://onlinelibrary.wiley.com/doi/10.34865/am20190604c02e]
• The Chemical Oxidation of Aniline: Mechanisms, Applications, and Environmental Implications. Advanced Materials Science Research. [URL: https://www.graphyonline.com/archives/archivedetails.php?journalid=AMSR&doi=10.24294/amsr.v3i2.923]
• New Automated Method for the Analysis of Aromatic Amines in Human Urine by GC–MS/MS. Journal of Analytical Toxicology. [URL: https://academic.oup.
• Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties in Drugs Acting at Various Receptors. Molecules. [URL: https://www.mdpi.com/1420-3049/27/22/7984]
• Degradation kinetics and mechanism of aniline by heat-assisted persulfate oxidation. Journal of Environmental Sciences. [URL: https://pubmed.ncbi.nlm.nih.gov/22893957/]
• Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater. Journal of Health and Pollution. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6257121/]
• How can I remove color from my reaction product? Biotage. [URL: https://www.biotage.
• Safety data sheet - 4-ethoxyaniline. CPAChem. [URL: https://www.cpachem.com/msds/P-M-156-43-4_p-Phenetidine.pdf]
• Safety Data Sheet: 4-Methoxyaniline. Carl ROTH. [URL: https://www.carlroth.com/medias/SDB-1E96-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDI4OTB8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGUvaDdhLzkwNzU0NjcxODU3NTgucGRmfDljYjQ5YzU4Y2Y5YjcxYjQzYjU5YmY5YjYwYjQ4YjY5YjQyYjY5YjQyYjY5YjQyYjY5YjQyYjY5YjQy]
• 4-Ethoxyaniline(156-43-4)MSDS Melting Point Boiling Density Storage Transport. ChemicalBook. [URL: https://www.chemicalbook.com/ProductMSDSDetailCB0259838_EN.htm]
• Purification of p, p'-oxydianiline. Google Patents. [URL: https://patents.google.
• 4-Ethoxyaniline 0.98 p-Phenetidine. MilliporeSigma. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/p14815]
• A Process For Preparation Of Highly Pure 4 (N Butyl) Aniline. QuickCompany. [URL: https://www.quickcompany.
• p-DIMETHYLAMINOBENZOPHENONE. Organic Syntheses. [URL: http://www.orgsyn.org/demo.aspx?prep=CV1P0217]

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Removing unreacted p-phenetidine impurities from N-Butyl-4-ethoxyaniline

Welcome to the technical support center for the purification of N-Butyl-4-ethoxyaniline. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in removing unreacted p-phenetidine from their product. The presence of such impurities can significantly impact the yield, purity, and overall success of subsequent synthetic steps. This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed purification protocols to ensure the highest quality of your N-Butyl-4-ethoxyaniline.

Section 1: Understanding the Challenge: Product vs. Impurity

The primary challenge in this purification is the separation of the desired secondary amine, N-Butyl-4-ethoxyaniline, from the unreacted primary amine starting material, p-phenetidine (also known as 4-ethoxyaniline). A thorough understanding of their distinct physical properties is the foundation for selecting an appropriate purification strategy.

Property	p-Phenetidine (Impurity)	N-Butyl-4-ethoxyaniline (Product)	Rationale for Separation
Structure	Primary Aromatic Amine	Secondary Aromatic Amine	The presence of a labile N-H proton in p-phenetidine allows for differential reactivity (e.g., with acids) compared to the product.
Molecular Weight	137.18 g/mol [1][2]	193.29 g/mol [3]	The significant difference in molecular weight and boiling point makes fractional distillation a viable separation method.
Boiling Point	250-255 °C at 760 mmHg[4][5][6][7]	Higher than p-phenetidine (exact value not readily available, but expected to be higher due to increased molecular weight)	The difference in volatility allows for separation by heating, where the lower-boiling point compound will vaporize first.
Acidity (pKa of conjugate acid)	~5.2[6]	Expected to be slightly higher than p-phenetidine	The slight difference in basicity can be exploited in acid-base extraction to selectively protonate and separate the more basic amine.
Polarity	More polar	Less polar	The difference in polarity is the basis for separation by column chromatography, where the more polar compound will have a stronger affinity for a polar stationary phase like silica gel.

Section 2: Troubleshooting and FAQs

Question: Why is residual p-phenetidine a problem in my N-Butyl-4-ethoxyaniline product?

Answer: The presence of unreacted p-phenetidine can lead to several downstream complications:

• Side Reactions: The primary amine of p-phenetidine is often more reactive than the secondary amine of your desired product. This can lead to the formation of unwanted byproducts in subsequent reactions, reducing the yield and purity of your target molecule.

• Altered Product Specifications: For applications in drug development and materials science, even small amounts of impurities can significantly alter the physical, chemical, and biological properties of the final product.

• Analytical Challenges: The presence of p-phenetidine can interfere with the analytical characterization of your product, leading to ambiguous spectral data (e.g., in NMR or Mass Spectrometry).

Question: How can I detect and quantify the p-phenetidine impurity?

Answer: Several analytical techniques can be employed:

• Thin-Layer Chromatography (TLC): This is a quick and effective method for qualitative assessment. On a silica gel plate, the more polar p-phenetidine will have a lower Rf value (it will travel a shorter distance up the plate) than the less polar N-Butyl-4-ethoxyaniline. A suitable eluent system would be a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique provides both quantitative and qualitative data. The two compounds will have different retention times, and the mass spectrometer will confirm their identities based on their mass-to-charge ratio.

• High-Performance Liquid Chromatography (HPLC): Similar to GC, HPLC can separate the two compounds based on their differential interactions with the stationary phase. Reversed-phase HPLC is often effective for separating amines.[8][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to detect the presence of p-phenetidine. The primary amine protons of p-phenetidine will appear as a distinct signal that is absent in the pure product. The integration of this signal relative to the product's signals can provide a quantitative estimate of the impurity.

Question: What are the primary methods for removing p-phenetidine?

Answer: The three most common and effective methods are:

• Fractional Vacuum Distillation: This method separates compounds based on differences in their boiling points.[10][11] Since p-phenetidine has a lower boiling point than N-Butyl-4-ethoxyaniline, it will vaporize first and can be collected as a separate fraction. Distillation under reduced pressure (vacuum) is recommended to prevent thermal decomposition of the amines at high temperatures.[11]

• Flash Column Chromatography: This technique separates compounds based on their polarity.[8] The crude mixture is passed through a column packed with a stationary phase (typically silica gel). A solvent (eluent) is then passed through the column, and the compounds are separated based on their affinity for the stationary phase. The less polar N-Butyl-4-ethoxyaniline will travel through the column faster than the more polar p-phenetidine.

• Acid-Base Extraction: This liquid-liquid extraction technique takes advantage of the basicity of the amine functional group.[12][13][14][15][16] By washing an organic solution of the mixture with an aqueous acid, the amines are protonated to form water-soluble ammonium salts. Due to the slight difference in basicity, it's possible to selectively extract one amine over the other with careful pH control.[17][18]

Question: Which purification method is right for my scale and purity requirements?

Answer: The choice of purification method depends on several factors, including the amount of material, the level of impurity, and the desired final purity. The following decision tree can guide your selection:

Caption: Decision tree for selecting a purification method.

Section 3: Detailed Experimental Protocols

Protocol A: Fractional Vacuum Distillation

This method is ideal for large-scale purifications where the boiling points of the compounds are sufficiently different.

Materials:

• Crude N-Butyl-4-ethoxyaniline

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed)

• Distillation head with condenser

• Receiving flasks

• Vacuum pump and pressure gauge

• Heating mantle and stirrer

Procedure:

• Setup: Assemble the fractional distillation apparatus. Ensure all glass joints are properly sealed with vacuum grease.

• Charging the Flask: Add the crude N-Butyl-4-ethoxyaniline and a magnetic stir bar to the round-bottom flask.

• Applying Vacuum: Gradually apply vacuum to the system, and once the desired pressure is reached, begin heating the flask.

• Distillation: Slowly increase the temperature of the heating mantle. The lower-boiling p-phenetidine will begin to vaporize, rise through the fractionating column, and condense into the receiving flask.

• Fraction Collection: Monitor the temperature at the distillation head. Collect the first fraction, which will be enriched in p-phenetidine. As the temperature begins to rise sharply, change the receiving flask to collect the intermediate fraction.

• Product Collection: Once the temperature stabilizes at the boiling point of N-Butyl-4-ethoxyaniline, collect the pure product in a new receiving flask.

• Completion: Stop the distillation before the distilling flask runs dry to prevent the formation of potentially explosive peroxides.

• Purity Verification: Analyze the collected fractions by TLC, GC-MS, or NMR to confirm the purity.

Protocol B: Flash Column Chromatography

This is the preferred method for small-scale purifications requiring high purity.

Materials:

• Crude N-Butyl-4-ethoxyaniline

• Silica gel (or amine-functionalized silica for better results)[19][20]

• Chromatography column

• Eluent (e.g., a mixture of hexanes and ethyl acetate)

• Collection tubes

Procedure:

• Column Packing: Prepare a slurry of silica gel in the initial, non-polar eluent and pack the chromatography column.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel column.

• Elution: Begin eluting the column with the solvent mixture. The less polar N-Butyl-4-ethoxyaniline will move down the column faster.

• Fraction Collection: Collect small fractions in separate test tubes.

• Monitoring: Monitor the separation by TLC, spotting each fraction on a TLC plate to identify which fractions contain the pure product.

• Combining and Evaporation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

• Purity Verification: Confirm the purity of the final product using an appropriate analytical technique.

Protocol C: Acid-Base Extraction

This is a quick method for removing the bulk of the p-phenetidine impurity, though it may not achieve the highest purity.

Materials:

• Crude N-Butyl-4-ethoxyaniline

• An organic solvent immiscible with water (e.g., diethyl ether or dichloromethane)

• Dilute aqueous acid (e.g., 1 M HCl)

• Dilute aqueous base (e.g., 1 M NaOH)

• Saturated aqueous sodium chloride (brine)

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Procedure:

• Dissolution: Dissolve the crude mixture in the organic solvent in a separatory funnel.

• Acid Wash: Add the dilute aqueous acid to the separatory funnel, shake vigorously, and allow the layers to separate. The p-phenetidine, being more basic, will be preferentially protonated and extracted into the aqueous layer.[15][16]

• Separation: Drain the lower aqueous layer. Repeat the acid wash one or two more times with fresh acid solution.

• Base Wash: Wash the organic layer with a dilute aqueous base to neutralize any remaining acid.

• Brine Wash: Wash the organic layer with brine to remove the bulk of the dissolved water.

• Drying and Evaporation: Drain the organic layer into a flask, dry it over an anhydrous drying agent, filter, and remove the solvent by rotary evaporation.

• Purity Verification: Assess the purity of the resulting product. If significant p-phenetidine remains, a second purification step like chromatography may be necessary.

Section 4: Purity Verification

Regardless of the purification method chosen, it is crucial to verify the purity of the final product.

• TLC: The purified product should appear as a single spot on the TLC plate.

• Melting Point: If the product is a solid at room temperature, a sharp melting point range close to the literature value indicates high purity.

• Spectroscopic Methods: NMR, IR, and Mass Spectrometry should show the absence of signals corresponding to p-phenetidine.

By carefully selecting and executing the appropriate purification protocol, researchers can obtain high-purity N-Butyl-4-ethoxyaniline, ensuring the success of their subsequent research and development endeavors.

References

• CHEM-GUIDE. Separation of primary, secondary and tertiary amines by Hoffmann's method. Available at: [Link]

• Google Patents. US4306068A - Process for separating primary and secondary amines.

• Biotage. How do I purify ionizable organic amine compounds using flash column chromatography? Available at: [Link]

• Physics Wallah. Separation Of A Mixture Of Amines. Available at: [Link]

• CHEM-GUIDE. Separation of primary, secondary and tertiary amines by Hoffmann's method. Available at: [Link]

• Teledyne ISCO. RediSep C-18 reversed phase column Purification of primary amines. Available at: [Link]

• Biotage. When should I use an amine-bonded silica for flash chromatography? Available at: [Link]

• YouTube. Amines-Part 11-Chemical Properties 5-Separation of Amines. Available at: [Link]

• Study.com. Video: Acid-Base Extraction | Purpose, Theory & Applications. Available at: [Link]

• ACS Publications. A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Available at: [Link]

• Google Patents. US3337630A - Process for the purification of amines.

• Biotage. Is there an easy way to purify organic amines? Available at: [Link]

• Wikipedia. Acid–base extraction. Available at: [Link]

• University of California, Irvine. Acid-Base Extraction. Available at: [Link]

• Chemistry LibreTexts. 4.8: Acid-Base Extraction. Available at: [Link]

• Wikipedia. Fractional distillation. Available at: [Link]

• University of Rochester. How To: Purify by Distillation. Available at: [Link]

• ResearchGate. A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Available at: [Link]

• University of Bristol. Supporting Information for: - Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids. Available at: [Link]

• Journal of Chemical Education. Two Methods for the Synthesis of Phenacetin. Available at: [Link]

• Wikipedia. p-Phenetidine. Available at: [Link]

• International Labour Organization. ICSC 1720 - p-PHENETIDINE. Available at: [Link]

• QuickCompany. A Process For Preparation Of Highly Pure 4 (N Butyl) Aniline. Available at: [Link]

• PubChem. 4-Ethoxyaniline. Available at: [Link]

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Process Optimization &amp; Troubleshooting Center: N-Butyl-4-ethoxyaniline Scale-Up

Welcome to the Technical Support Center for the synthesis and scale-up of N-Butyl-4-ethoxyaniline. As drug development professionals and scale-up chemists transition from bench-scale synthesis to pilot-plant manufacturing, controlling the alkylation of 4-ethoxyaniline (p-phenetidine) becomes critical.

While direct alkylation with butyl halides is possible, catalytic reductive amination using butyraldehyde and hydrogen gas is the industry standard for large-scale production due to its atom economy and avoidance of stoichiometric halide waste. However, this route requires precise optimization of temperature and hydrogen pressure to prevent over-alkylation and the premature reduction of the aldehyde[1].

Mechanistic Workflow & Reaction Pathway

The reductive amination of 4-ethoxyaniline proceeds through a cascade of intermediate states. Understanding this pathway is essential for troubleshooting. The reaction begins with the nucleophilic attack of the amine on butyraldehyde to form a carbinolamine, which rapidly dehydrates into an imine (Schiff base)[1]. Only after the imine is fully formed should catalytic hydrogenation be applied to yield the final secondary amine[2].

Reaction pathway for the catalytic reductive amination of 4-ethoxyaniline.

Quantitative Data: Temperature & Pressure Optimization

In catalytic reductive amination, hydrogen pressure and temperature share a delicate thermodynamic balance. Elevated pressure is required to drive the hydrogenation of the imine[3], but excessive heat combined with high pressure will force the reaction toward dialkylation (N,N-dibutyl-4-ethoxyaniline) or the direct reduction of butyraldehyde into 1-butanol[1].

The table below summarizes the optimization matrix using a 5% Pd/C catalyst in methanol.

Temperature (°C)	H₂ Pressure (bar)	Imine Conversion (%)	Selectivity: Mono-alkylated (%)	Selectivity: Di-alkylated (%)	Butanol Formation (%)
50	5	75.0	98.5	< 1.0	< 0.5
80	5	88.2	96.0	2.5	1.5
80	15	99.5	97.2	1.8	1.0
100	15	99.9	85.4	10.2	4.4
120	30	100.0	65.0	22.5	12.5

Self-Validating Experimental Protocol: Autoclave Scale-Up

To ensure reproducibility across different pilot plants, the following protocol incorporates mandatory In-Process Controls (IPCs) that create a self-validating system. Do not proceed to subsequent steps until the IPC criteria are met.

Reagents:

• 4-Ethoxyaniline (High purity, >98%)

• Butyraldehyde (1.05 equivalents)

• Methanol (Inert solvent)[2]

• 5% Pd/C (1.5 wt% relative to substrate)

Step-by-Step Methodology:

• Reactor Preparation: Purge a 1L Hastelloy high-pressure autoclave with Nitrogen (N₂) for 15 minutes to remove residual oxygen, preventing premature catalyst activation and oxidation of the aniline.

• Reagent Loading: Charge the reactor with 4-ethoxyaniline, methanol, and the Pd/C catalyst. Establish moderate agitation (300 RPM).

• Aldehyde Dosing (Causality Control): Slowly dose butyraldehyde into the reactor over 45 minutes while maintaining the internal temperature between 20–30 °C.

  • Causality: Imine condensation is highly exothermic. Rapid addition causes thermal spikes that trigger aldol condensation of the butyraldehyde, destroying your alkylating agent[1].

• Imine Maturation: Heat the reactor to 40 °C and stir for 2 hours.

  • Self-Validation (IPC 1): Pull a 0.5 mL aliquot, filter through a syringe filter, and analyze via HPLC. Requirement: Residual 4-ethoxyaniline must be < 2.0%. If > 2.0%, continue stirring for 1 additional hour. Do not introduce hydrogen until imine formation is verified.

• Catalytic Hydrogenation: Pressurize the reactor to 15 bar with H₂ gas. Ramp the internal temperature to 80 °C and increase agitation to 600 RPM to overcome gas-liquid mass transfer limitations.

• Reaction Monitoring: Monitor the H₂ pressure drop. Maintain 15 bar via a continuous feed. The reaction is complete when H₂ uptake ceases for 30 consecutive minutes.

  • Self-Validation (IPC 2): Pull a sample for GC analysis. Requirement: Imine intermediate must be < 0.5%, and N-Butyl-4-ethoxyaniline > 96%.

• Workup: Cool the reactor to 20 °C, safely vent the H₂ gas, and purge with N₂. Filter the mixture through a Celite pad to remove the Pd/C catalyst, and concentrate the filtrate under reduced pressure.

Troubleshooting & FAQs

Q: Why is my reaction generating significant amounts of 1-butanol? A: Direct reduction of butyraldehyde competes with imine formation. This occurs if hydrogen pressure is applied before the imine condensation is complete, or if the temperature is too high during the initial aldehyde addition[1]. Ensure complete imine formation (verified by IPC 1) before introducing hydrogen pressure to the system.

Q: How do I suppress the formation of N,N-dibutyl-4-ethoxyaniline (over-alkylation)? A: Over-alkylation is driven by three factors: excess aldehyde, excessively high temperatures (>100 °C), and prolonged reaction times under high pressure. To fix this, strictly maintain a 1.05 molar equivalent of butyraldehyde, cap the hydrogenation temperature at 80 °C, and terminate the reaction immediately once H₂ uptake ceases.

Q: The hydrogenation stalls at 80% conversion, and the imine is not fully reducing. What is the cause? A: This is typically caused by catalyst poisoning or mass transfer limitations. 4-ethoxyaniline can contain trace sulfur impurities depending on its upstream synthesis route, which irreversibly binds to Palladium. Ensure you are using high-purity starting materials. If purity is confirmed, increase your agitation rate (e.g., from 300 to 600 RPM); hydrogen gas has poor solubility in methanol, and vigorous stirring is required to pull the gas into the liquid phase at 15 bar[2].

Q: Can I use a different solvent to lower the pressure requirements? A: Yes, but with trade-offs. While aprotic solvents like tetrahydrofuran (THF) or dioxane are inert[2], protic solvents like methanol facilitate the dehydration step of the carbinolamine intermediate through hydrogen bonding. Switching to THF may require the addition of a mild acid catalyst (like acetic acid) to drive imine formation, which introduces downstream neutralization steps.

References

• Facile and Efficient Synthesis of Primary Amines via Reductive Amination over a Ni/Al2O3 Catalyst. ACS Omega. Available at:[Link]

• Process for preparing unsymmetric secondary tert-butylamines in the liquid phase (US8445726B2).Google Patents.

• The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control. Advanced Synthesis & Catalysis. Available at:[Link]

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• 2. US8445726B2 - Process for preparing unsymmetric secondary tert-butylamines in the liquid phase - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Resolving emulsion formation during N-Butyl-4-ethoxyaniline extraction

Welcome to the technical support guide for handling emulsions during the liquid-liquid extraction of N-Butyl-4-ethoxyaniline. This resource is designed for researchers, scientists, and drug development professionals who may encounter this common purification challenge. Here, we will explore the underlying causes of emulsion formation and provide a series of robust, scientifically-grounded troubleshooting steps and preventative measures.

Troubleshooting Guide: Real-time Emulsion Issues

This section provides direct answers and protocols for when you are actively facing an emulsion in your separatory funnel.

Question 1: I've just performed an extraction and a thick, milky layer has formed between the organic and aqueous phases. What is it and why did it form?

You are observing an emulsion, which is a stable dispersion of one immiscible liquid within another.[1][2] In the context of N-Butyl-4-ethoxyaniline extraction, this typically occurs when vigorous shaking disperses either the organic solvent into the aqueous layer or vice-versa, creating microscopic droplets.[1] The stability of this emulsion is often due to the presence of "emulsifying agents"—compounds that have both water-soluble (hydrophilic) and organic-soluble (hydrophobic) properties.[1][3]

Potential emulsifying agents in your mixture could include:

• Amine Salts: If your aqueous phase is acidic, the N-Butyl-4-ethoxyaniline can become protonated, forming a salt. This salt may possess surfactant-like qualities that stabilize the interface between the two layers.

• Reaction Byproducts: Impurities from a preceding reaction step can act as surfactants.

• High pH: In highly basic conditions, soaps can form from any trace fatty acids, which are potent emulsifying agents.[4][5]

The core issue is that these agents reduce the interfacial tension between the two liquids, preventing the small droplets from coalescing back into a distinct layer.[6]

Question 2: An emulsion has formed. What are the immediate, step-by-step actions I can take to break it?

When faced with a stable emulsion, a systematic approach is recommended. Start with the gentlest method and escalate as needed.

• Patience and Gentle Agitation: For mild emulsions, simply letting the separatory funnel stand undisturbed for 10-20 minutes may be sufficient for the layers to separate.[4][5] You can also try gently swirling the funnel or tapping the side of the glass to encourage the droplets to merge.[4][5]

• Addition of Brine (Saturated NaCl Solution): This is often the most effective first-line chemical intervention.

  • Mechanism: Adding a saturated solution of sodium chloride (brine) significantly increases the ionic strength and polarity of the aqueous phase.[1][7] This has two effects: it decreases the solubility of organic materials (like your desired compound and organic solvent) in the aqueous layer, a phenomenon known as "salting out," and it helps to disrupt the stabilizing forces of the emulsifying agent at the interface.[1][7]

  • Protocol: Add a volume of brine equal to 10-20% of the aqueous layer volume. Stopper the funnel and gently invert it 2-3 times to mix. Do not shake vigorously. Allow the funnel to stand and observe for separation.

If the above methods fail, you can proceed to more robust techniques.

• Adjusting pH: Since the basicity of the aniline group is often implicated in emulsion formation, altering the pH can be a powerful tool.

  • Mechanism: If an amine salt is the suspected emulsifying agent, adding a base (like 1M NaOH) will deprotonate the amine, breaking the salt and reducing its surfactant properties. Conversely, if a soap formed under basic conditions is the cause, adding a dilute acid (like 1M HCl) will protonate the soap, disrupting its emulsifying action.[4][5][7]

  • Protocol: Add the acidic or basic solution dropwise while gently swirling the funnel. Monitor for the collapse of the emulsion layer. Be mindful that changing the pH will affect which layer your N-Butyl-4-ethoxyaniline resides in.

• Filtration: This method physically disrupts the emulsion.

  • Mechanism: Passing the emulsified mixture through a physical barrier can help coalesce the dispersed droplets.[1]

  • Protocol: Pack a small plug of glass wool or a layer of a filter aid like Celite® into a powder funnel and slowly pour the emulsion through it into a clean beaker.[1] This can sometimes break the emulsion, allowing the layers to be separated in the new container.

• Centrifugation: This is a highly effective, purely physical method for forcing phase separation.[8][9]

  • Mechanism: A centrifuge applies a strong centrifugal force, which greatly accelerates the sedimentation process.[10][11] The denser droplets are forced together, promoting coalescence and breaking the emulsion.[1][8]

  • Protocol: Divide the emulsion mixture into balanced centrifuge tubes. Centrifuge at a moderate speed (e.g., 2000-4000 x g) for 5-10 minutes.[8] After centrifugation, the layers should be distinct and can be separated by pipetting.

The following diagram illustrates a decision-making workflow for these troubleshooting steps.

Caption: Troubleshooting workflow for breaking emulsions.

Preventative Measures & FAQs

Preventing an emulsion is always more efficient than breaking one. This section addresses common questions about modifying your experimental design to avoid this issue.

Question 3: How can I modify my extraction technique to prevent emulsions from forming in the first place?

The primary cause of mechanically induced emulsions is excessive energy input during mixing.[1]

• Avoid Vigorous Shaking: Instead of shaking the separatory funnel vigorously, use gentle, repeated inversions. Invert the funnel, vent it, and then return it to the upright position. Repeat this cycle 10-15 times. This is often sufficient to achieve good partitioning without forming a stable emulsion.

• Pre-emptive Salting Out: If you know a particular extraction is prone to emulsification, add brine to the aqueous solution before adding the organic solvent and beginning the extraction.[4][5]

Question 4: Does the choice of organic solvent affect the likelihood of emulsion formation?

Yes, the choice of solvent is critical. Solvents with densities very close to that of water (1.0 g/mL) are more likely to form stable emulsions because the gravitational force driving separation is weaker.[3]

Solvent	Density (g/mL at 20°C)	Tendency for Emulsion	Notes
Dichloromethane (DCM)	~1.33	High	Its higher density provides good separation, but it is known to form emulsions, especially with basic solutions.[3] Use gentle inversions.
Ethyl Acetate	~0.90	Moderate	Less dense than water. A good general-purpose extraction solvent.
Diethyl Ether	~0.71	Low	Significantly less dense than water, leading to good phase separation. However, it is extremely volatile and flammable.
Heptane/Hexanes	~0.68	Low	Very non-polar and low density. Excellent for extracting non-polar compounds and less prone to emulsions.

Recommendation: For N-Butyl-4-ethoxyaniline, which has significant non-polar character, using a solvent like ethyl acetate or diethyl ether with gentle mixing is often a successful strategy.

Question 5: What is the role of pH control during the extraction of amines like N-Butyl-4-ethoxyaniline?

Controlling the pH is fundamental to a successful and clean amine extraction. The amine group (-NH) in N-Butyl-4-ethoxyaniline is basic and can be protonated to form a water-soluble ammonium salt (-NH2+) under acidic conditions.

• To Extract into the Aqueous Phase (as a salt): Adjust the pH of the solution to be acidic (typically pH < 4). This will protonate the amine, making it highly soluble in the aqueous layer and allowing you to wash away neutral organic impurities with an organic solvent.

• To Extract into the Organic Phase (as the free base): Adjust the pH of the solution to be basic (typically pH > 9). This ensures the amine is in its neutral, "free base" form, which is soluble in organic solvents and allows it to be extracted from the aqueous layer.

A common strategy is to perform an acid wash to remove basic impurities, then basify the aqueous layer and extract the desired amine into an organic solvent.[12] This acid-base extraction cycle is a powerful purification technique but must be done carefully to avoid emulsions at each stage.

Sources

• 1. biotage.com [biotage.com]
• 2. biolinscientific.com [biolinscientific.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 5. azom.com [azom.com]
• 6. mdpi.com [mdpi.com]
• 7. m.youtube.com [m.youtube.com]
• 8. A Review on Centrifugation in the Pharmaceutical Industry [article.sapub.org]
• 9. medsolut.com [medsolut.com]
• 10. longdom.org [longdom.org]
• 11. Centrifugation - Wikipedia [en.wikipedia.org]
• 12. Selective separation of amines from continuous processes using automated pH controlled extraction - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting N-Butyl-4-ethoxyaniline Solutions

Welcome to the Technical Support Center for N-Butyl-4-ethoxyaniline (CAS: 15498-39-2). This guide is engineered for researchers, analytical chemists, and drug development professionals who require high-fidelity, stable formulations of electron-rich aromatic amines.

Below, you will find an in-depth mechanistic analysis of color instability, scientifically grounded troubleshooting FAQs, quantitative stabilization strategies, and self-validating experimental protocols.

Part 1: The Causality of Color Instability

N-Butyl-4-ethoxyaniline is an electron-rich secondary aromatic amine. The presence of both an electron-donating ethoxy group (-OEt) and an N-alkyl chain significantly lowers its oxidation potential compared to unsubstituted aniline.

When exposed to ambient oxygen, UV light, or trace transition metals, the amine undergoes rapid autoxidation . This process initiates via a single-electron transfer to form a highly reactive aminium radical. These radicals rapidly cascade into two primary degradation pathways:

• Further Oxidation: Conversion into highly colored quinone imines (typically presenting as yellow, orange, or brown discoloration) [1].

• Radical Coupling: Dimerization or polymerization into complex azo compounds or polyaniline-like structures (presenting as deep red, purple, or black precipitates) [2].

Because these degradation products possess extensive conjugated π -electron systems, even micromolar concentrations of oxidized impurities will cause severe color changes in your solutions, potentially interfering with downstream spectrophotometric assays or synthetic yields.

Fig 1: Oxidative degradation pathway of N-Butyl-4-ethoxyaniline into colored byproducts.

Part 2: Troubleshooting FAQs

Q1: My previously colorless N-Butyl-4-ethoxyaniline solution turned brown overnight. Is it ruined? A1: The brown discoloration confirms the presence of quinone imines and early-stage polymeric azo compounds resulting from air oxidation [1]. If your downstream application is highly sensitive to stoichiometry, redox balance, or optical absorbance (e.g., UV-Vis assays), the solution is compromised. You must rescue the amine using Protocol B before proceeding.

Q2: How can I prevent this oxidation during routine solution preparation? A2: Stabilization requires a multi-faceted approach. First, you must eliminate dissolved oxygen by degassing your solvents (sparging with Argon or Nitrogen). Second, you must block photolytic radical generation by using amber-colored glassware [3]. Finally, for long-term storage, introducing a radical scavenger (antioxidant) is highly recommended to intercept any aminium radicals before they form colored dimers [4].

Q3: Which antioxidants are most effective for aniline derivatives, and at what concentrations? A3: Phenolic antioxidants like BHT (Butylated hydroxytoluene) and water-soluble options like Ascorbic Acid are highly effective hydrogen atom donors that quench amine radicals [4]. Alternatively, Methimazole has been proven to inhibit the oxidation of sensitive amine catalysts [2]. See the data table below for specific concentration guidelines.

Q4: Does the choice of solvent impact the stability of the amine? A4: Yes. Ethers (like THF or Diethyl Ether) can form peroxides over time, which act as potent oxidants and will rapidly degrade N-Butyl-4-ethoxyaniline. If using ethereal solvents, ensure they are freshly distilled or stabilized with BHT. Halogenated solvents (like Chloroform) can also generate trace HCl and phosgene upon light exposure, accelerating degradation. Degassed acetonitrile or alcohols are generally preferred for long-term stability.

Part 3: Quantitative Data & Stabilization Strategies

The following table summarizes the optimal chemical additives for stabilizing N-Butyl-4-ethoxyaniline solutions, depending on your solvent system and downstream requirements.

Additive / Strategy	Mechanism of Action	Recommended Concentration	Best Use Case / Solvent Compatibility
BHT (Butylated hydroxytoluene)	Radical Scavenger (Hydrogen Atom Transfer)	50 – 250 ppm	Organic solvents (DCM, THF, Toluene). Excellent for synthetic storage [4].
Ascorbic Acid (Vitamin C)	Reducing Agent / Radical Scavenger	1 – 5 mM	Aqueous or alcoholic solutions. Prevents quinone imine accumulation [4].
Methimazole	Amine-Oxidation Inhibitor	0.1% – 0.5% (w/v)	Highly effective for preventing degradation in catalytic amine applications [2].
EDTA	Transition Metal Chelator	0.5 – 1 mM	Aqueous solutions where trace iron/copper catalysis is suspected.
Argon Sparging	Oxygen Displacement	N/A (Physical Process)	Mandatory baseline for all solvent systems prior to amine addition [3].

Part 4: Experimental Protocols

Protocol A: Preparation of Degassed, Stabilized Solutions

This protocol is a self-validating system: if executed correctly, the solution will remain optically clear for >4 weeks at 4°C.

• Solvent Degassing: Transfer the desired solvent into a Schlenk flask. Sparge the solvent with high-purity Argon gas through a submerged needle for a minimum of 30 minutes. Alternatively, perform three consecutive Freeze-Pump-Thaw cycles.

• Antioxidant Integration: Under positive Argon flow, add the selected antioxidant (e.g., 100 ppm BHT for organic solvents) to the degassed solvent. Stir until completely dissolved.

• Amine Transfer: Using an air-tight, Argon-purged syringe, transfer the neat N-Butyl-4-ethoxyaniline into the stabilized solvent.

• Storage: Transfer the final solution into an Argon-flushed, amber-glass vial with a PTFE-lined septum cap. Store at 4°C.

• Validation: Perform a baseline UV-Vis scan (300-550 nm). The absence of a broad peak at ~380-450 nm confirms the absence of quinone imines.

Protocol B: Rescue & Purification of Oxidized Amine

Use this protocol to recover pure N-Butyl-4-ethoxyaniline from a deeply colored, oxidized batch.

• Silica Gel Plug (For Solutions): If the amine is already in solution, pass it through a short pad of silica gel (2-3 cm) in a sintered glass funnel. The highly polar quinone imines and polymeric azo dyes will strongly adhere to the baseline of the silica, allowing the less polar N-Butyl-4-ethoxyaniline to elute.

• Vacuum Distillation (For Neat Liquid): For bulk neat liquid that has turned brown, perform a fractional vacuum distillation.

  • Caution: Do not distill to dryness, as concentrated polymeric peroxides/azo compounds can be hazardous.

  • Collect the fraction boiling at the specific reduced pressure for the compound (ensure the receiving flask is cooled and under Argon).

• Immediate Stabilization: Immediately dissolve the freshly purified, colorless distillate using Protocol A .

Fig 2: Workflow for preparing, validating, and rescuing stabilized amine solutions.

References

• Transimination of Quinone Imines: A Mechanism for Embedding Exogenous Redox Activity into the Nucleosome. ACS Publications. Available at:[Link]

• Inhibition of amine oxidation (US20120271026A1).Google Patents.

• Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. PMC (NIH). Available at:[Link]

Purification strategies for removing heavy metal catalysts from N-Butyl-4-ethoxyaniline

Introduction

N-Butyl-4-ethoxyaniline is a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its production often relies on catalytic reactions, such as N-alkylation or reductions, which frequently employ heavy metal catalysts like Palladium (Pd), Platinum (Pt), Rhodium (Rh), or Nickel (Ni).[1][2] The presence of these residual metals in the final API is a significant concern due to their inherent toxicity and potential to compromise drug stability and efficacy.[3] Regulatory bodies, under guidelines like the ICH Q3D, mandate strict control of such elemental impurities to ensure patient safety.[2][4]

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and implementing effective purification strategies to remove heavy metal catalysts from N-Butyl-4-ethoxyaniline, ensuring the final product meets stringent quality and regulatory standards.

Frequently Asked Questions (FAQs)

Q1: What are the most common heavy metal catalysts I need to remove from N-Butyl-4-ethoxyaniline synthesis?

A1: The most common catalysts depend on your synthetic route. For cross-coupling reactions (e.g., Buchwald-Hartwig amination), Palladium (Pd) is frequently used.[5] For hydrogenation or reductive amination steps, you will likely encounter Platinum (Pt), Rhodium (Rh), or Nickel (Ni).[1][6] It is crucial to identify the specific catalyst used in your process to select the most effective purification strategy.

Q2: What are the acceptable limits for residual heavy metals in an API?

A2: The acceptable limits, or Permitted Daily Exposure (PDE), are defined by the ICH Q3D guideline and depend on the specific metal's toxicity and the drug's route of administration.[2][4] For many common catalysts like Palladium and Platinum, limits are often in the low parts-per-million (ppm) range, typically below 10 µg/g (10 ppm).[4] Always refer to the latest version of the ICH Q3D guidelines for specific limits.

Q3: What are the main purification strategies available?

A3: The primary strategies include:

• Adsorption: Using materials like activated carbon or functionalized silica to bind the metal.[1][7]

• Scavenging: Employing chelating agents, often in the form of functionalized resins or silica, that selectively bind to the metal catalyst.[4][5][8]

• Crystallization/Precipitation: These methods can effectively remove impurities, including metal catalysts, by isolating the pure API from the solution.[1]

• Filtration: Useful for removing heterogeneous catalysts (e.g., Pd on carbon) or precipitated metal complexes.[9]

Q4: How do I verify that the metal has been successfully removed?

A4: Highly sensitive analytical techniques are required to quantify trace metal impurities. The industry-standard methods are Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).[4] These methods provide the accuracy and low detection limits necessary to confirm compliance with regulatory standards.[2][3]

Troubleshooting Guide

This section addresses specific issues encountered during the purification of N-Butyl-4-ethoxyaniline.

Problem 1: High Levels of Residual Palladium (>10 ppm) After Filtration

• Scenario: You performed a Suzuki or Buchwald-Hartwig coupling reaction using a homogeneous Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) and standard workup and filtration have failed to lower Pd levels sufficiently.

• Potential Causes:

  • Homogeneous Catalyst Nature: The catalyst is dissolved in the reaction mixture, and simple filtration is ineffective.[10]

  • Strong Ligand Binding: The N-Butyl-4-ethoxyaniline product, being an aniline derivative, can act as a ligand and chelate with the palladium, keeping it in solution.

  • Formation of Soluble Pd Species: During the reaction, various soluble palladium species (e.g., colloidal nanoparticles) can form, which are difficult to remove by conventional means.

• Recommended Purification Strategy: Metal Scavenging Resins

  Metal scavengers are solid supports (typically silica or polystyrene) functionalized with ligands that have a high affinity for specific metals.[5][8] For Palladium, sulfur-based scavengers are particularly effective.[5][8]

  • Rationale/Mechanism: Scavengers like Macroporous Polystyrene-Trimercaptotriazine (MP-TMT) or functionalized silica (e.g., ISOLUTE® Si-TMT) contain thiol or triazine groups that act as powerful chelating agents.[5][11] These groups selectively bind to the palladium, forming a stable, insoluble complex that can be easily removed by filtration.

  • Workflow Diagram:

    Caption: Workflow for Palladium removal using a scavenger resin.

Problem 2: Product Discoloration and Residual Platinum/Palladium After Hydrogenation

• Scenario: You have performed a hydrogenation using a heterogeneous catalyst like Platinum on carbon (Pt/C) or Palladium on carbon (Pd/C). After filtering off the catalyst, the product solution is dark, and analysis shows unacceptable levels of Pt or Pd.

• Potential Causes:

  • Catalyst Leaching: A small fraction of the metal can leach from the carbon support into the reaction medium, especially under acidic or basic conditions or at elevated temperatures.

  • Formation of Fine Particles: Some catalyst fines may pass through standard filter paper (e.g., Whatman #1). These colloidal particles can cause discoloration and contribute to residual metal content.

  • Incomplete Removal: The catalyst bed may not have been completely removed, or the washing procedure was insufficient.

• Recommended Purification Strategy: Activated Carbon Treatment

  Treatment with a fresh batch of high-purity, low-ash activated carbon can effectively adsorb the leached metal species and color bodies.[7][12]

  • Rationale/Mechanism: Activated carbon has a high surface area and a porous structure that can physically trap and adsorb residual dissolved or colloidal metal species through van der Waals forces and specific surface interactions.[7][12] Choosing a pharma-grade activated carbon is crucial to avoid introducing new impurities.[7]

  • Data Summary: Comparison of Purification Adsorbents

    Adsorbent Type	Target Metals	Binding Mechanism	Typical Loading (wt%)	Pros	Cons
    Scavenger Resins (e.g., MP-TMT)	Pd, Pt, Rh, Ru, Cu	Chemisorption (Chelation)	5-10%	High selectivity, high capacity, works at RT.[5][11]	Higher cost than carbon.
    Activated Carbon	Pd, Pt, Rh	Physisorption & Chemisorption	2-5%	Cost-effective, removes color bodies, widely available.[1][7]	Less selective, may adsorb product, requires heat.[12]

    | Functionalized Silica | Pd, Pt, Rh, Cu | Chemisorption (Chelation) | 5-10% | Good flow properties, low swelling, efficient.[5][8] | Moderate cost. |

Detailed Experimental Protocols

Protocol 1: Palladium Removal Using MP-TMT Scavenger Resin

• Dissolution: Dissolve the crude N-Butyl-4-ethoxyaniline in a suitable solvent (e.g., Toluene, THF, Acetonitrile) to a concentration of 50-100 mg/mL.

• Scavenger Addition: Based on the initial Palladium concentration (determined by ICP-MS), add 3-5 molar equivalents of Biotage® MP-TMT resin relative to the moles of residual palladium.[11]

• Incubation: Stir the mixture at room temperature (20-25°C) or slightly elevated temperature (e.g., 40°C) for 2 to 24 hours. The optimal time should be determined by periodic sampling and analysis.

• Filtration: Filter the mixture through a celite pad or a fritted funnel to remove the resin.

• Washing: Wash the collected resin with a fresh portion of the solvent to ensure complete recovery of the product.

• Concentration: Combine the filtrate and the washings, and remove the solvent under reduced pressure.

• Validation: Submit a sample of the final product for ICP-MS analysis to confirm the palladium level is below the target threshold (e.g., <10 ppm).

Protocol 2: Platinum/Color Body Removal Using Activated Carbon

• Dissolution: Dissolve the crude, discolored N-Butyl-4-ethoxyaniline in a suitable solvent (e.g., Ethanol, Ethyl Acetate).

• Carbon Addition: Add 2-5% w/w of high-purity, activated carbon relative to the mass of the crude product.

• Heating: Heat the mixture to 50-60°C and stir for 1-3 hours. This enhances the adsorption kinetics.[12]

• Hot Filtration: While hot, filter the mixture through a bed of celite to remove the activated carbon. Hot filtration is crucial to prevent the product from crystallizing on the filter.

• Washing: Wash the carbon cake with a small amount of hot solvent.

• Concentration & Analysis: Combine the filtrates, concentrate under reduced pressure, and analyze for residual platinum via ICP-MS.

Logical Decision Making

Choosing the right purification strategy depends on the specific catalyst and the process conditions. The following decision tree can guide your selection.

Caption: Decision tree for selecting a purification strategy.

References

• Trace Metal Impurities in API Synthesis and Drug Quality. Sigma-Aldrich.

• Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs). Crimson Publishers.

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. ACS Publications - Organic Process Research & Development.

• 4-Ethoxyaniline | C8H11NO | CID 9076. PubChem.

• Resolving API Impurity Issues in Drug Development. Pharmaguideline.

• Biodegradation of Crude Oil and Aniline by Heavy Metal-Tolerant Strain Rhodococcus sp. DH-2. MDPI.

• API Purification. Pharmaceutical Technology.

• platinum group metals adsorp removal. Activated Carbon Business Division, Osaka Gas Chemicals Co., Ltd.

• Catalyst for synthesizing 2-tert-butyl aniline and preparation method and application thereof. Google Patents.

• A risk mitigation approach to detecting and quantifying metals in APIs. Manufacturing Chemist.

• Highly Selective Electrocatalytic Reduction of Substituted Nitrobenzenes to Their Aniline Derivatives Using a Polyoxometalate Redox Mediator. ACS Organic & Inorganic Au.

• Purification of APIs. ZEOCHEM.

• Palladium catalyst recovery using scavenger resin. SpinChem.

• Purification of active pharmaceutical ingredients (APIS). Zean Process Engineering.

• Impurities in APIs and Their Effects on Products. Contract Pharma.

• Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater. PMC.

• Separation and Recovery of Platinum and Palladium from Spent Petrochemical Catalysts Using Activated Carbon, Analysis of Two Kin. SciSpace.

• Biotage® MP-TMT | Palladium scavenger. Biotage.

• A Process For Preparation Of Highly Pure 4 (N Butyl) Aniline. QuickCompany.

• Titania Nanotubes-Bonded Sulfamic Acid as an Efficient Heterogeneous Catalyst for the Synthesis of n-Butyl Levulinate. Frontiers.

• Removal of aniline from waste streams using a combined adsorption and catalytic oxidation approach. University of Limerick.

• Application of activated carbon as a catalyst and catalyst carrier. Heycarbons.

• Overcoming Common Challenges to Determine Residual Impurities Using IC in APIs with Limited Water. LCGC International.

• Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. ResearchGate.

• Efficient synthesis of butyl levulinate from furfuryl alcohol over ordered mesoporous Ti-KIT-6 catalysts for green chemistry applications. ResearchGate.

• Removal of Aniline and Benzothiazole Wastewaters Using an Efficient MnO2/GAC Catalyst in a Photocatalytic Fluidised Bed Reactor. MDPI.

• Highly N2-Selective Activated Carbon-Supported Pt-In Catalysts for the Reduction of Nitrites in Water. Frontiers.

• Process for making catalyst by impregnation of platinum on activated carbon. Google Patents.

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. A risk mitigation approach to detecting and quantifying metals in APIs [manufacturingchemist.com]
• 3. contractpharma.com [contractpharma.com]
• 4. crimsonpublishers.com [crimsonpublishers.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. heycarbons.com [heycarbons.com]
• 7. platinum group metals adsorp removal　Activated Carbon Business Division|Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 8. researchgate.net [researchgate.net]
• 9. Resolving API Impurity Issues in Drug Development | Pharmaguideline [pharmaguideline.com]
• 10. spinchem.com [spinchem.com]
• 11. biotage.com [biotage.com]
• 12. scispace.com [scispace.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Development for Purity Analysis of N-Butyl-4-ethoxyaniline

This guide provides an in-depth, comparative analysis of developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity assessment of N-Butyl-4-ethoxyaniline. Moving beyond a simple recitation of steps, we will explore the scientific rationale behind critical decisions in method development, from column and mobile phase selection to the rigorous validation required to ensure data integrity. This document is intended for researchers, analytical scientists, and drug development professionals who require a reliable method for quality control and stability testing.

Understanding the Analyte: N-Butyl-4-ethoxyaniline

Before any practical work begins, a thorough understanding of the target analyte is paramount. N-Butyl-4-ethoxyaniline is an aromatic amine.

Chemical Structure:

• Formula: C₁₃H₂₁NO

• Key Features: It possesses a basic secondary amine group, an aromatic ring (chromophore), and non-polar butyl and ethoxy groups. This amphiphilic nature—possessing both hydrophobic and basic properties—directly informs our chromatographic strategy. The aromatic ring allows for straightforward UV detection.[1][2]

The basicity of the amine is a critical factor. At pH values below its pKa, the amine will be protonated (cationic), and at pH values above, it will be in its free base form. This behavior significantly influences its interaction with HPLC stationary phases.

The Method Development Workflow: A Strategic Approach

A successful method development process is systematic, not random. It involves a logical progression from initial screening to final validation, ensuring the final method is fit for its intended purpose.[3]

Caption: HPLC Method Development & Validation Workflow.

Core Component Comparison: Stationary Phase (Column) Selection

The column is the heart of the separation. For an aromatic amine like N-Butyl-4-ethoxyaniline, the choice of stationary phase is critical to avoid poor peak shape, a common issue with basic compounds.

Column Type	Principle of Interaction	Advantages for N-Butyl-4-ethoxyaniline	Disadvantages & Causality
Standard C18 (End-capped)	Primarily hydrophobic interactions.	Good retention for the non-polar regions of the molecule. Widely available.	High risk of peak tailing. Residual, acidic silanol groups (-Si-OH) on the silica surface can interact ionically with the basic amine, causing secondary retention and asymmetric peaks.
Polar-Embedded C18	Mixed-mode: hydrophobic and polar (e.g., amide, carbamate).	The embedded polar group shields residual silanols, significantly reducing peak tailing for basic compounds. Offers alternative selectivity for polar impurities.	May exhibit different retention behavior with changes in mobile phase composition compared to standard C18.
"Base-Deactivated" C18	Hydrophobic interactions with a highly end-capped, ultra-pure silica backbone.	Specifically designed for good peak shape with basic analytes by minimizing silanol interactions. Provides robust, reproducible results.	Can be more expensive than standard C18 columns.

Recommendation: A Base-Deactivated C18 or a Polar-Embedded C18 column is the superior choice. While a standard C18 could be forced to work, it would likely require mobile phase additives (ion-pairing agents or high buffer concentrations) that add complexity. Starting with a more inert stationary phase simplifies the overall method.

Mobile Phase Optimization: The Engine of Selectivity

The mobile phase composition dictates retention time, selectivity, and peak shape. For N-Butyl-4-ethoxyaniline, controlling the ionization state of the amine is key.

Organic Modifier: Acetonitrile vs. Methanol

Organic Modifier	Key Properties & Impact
Acetonitrile (ACN)	Lower viscosity (lower backpressure), better UV transparency at low wavelengths. Often provides sharper peaks. Recommended starting choice.
Methanol (MeOH)	Higher viscosity, can offer different selectivity for closely eluting impurities due to its protic nature (hydrogen bonding capability). A good alternative to try if ACN fails to resolve critical pairs.

Aqueous Phase & pH Control

Operating without pH control is not viable for a basic analyte. A buffer is required for robust and reproducible chromatography.

Caption: Effect of Mobile Phase pH on Amine Analysis.

Comparison & Rationale:

• Low pH (2.5 - 3.5): This is the most common and recommended approach. Using a buffer like phosphate or formate at a low pH ensures the analyte is fully protonated and behaves consistently. Crucially, a low pH also suppresses the ionization of residual silanols on the column, preventing the ionic interactions that cause peak tailing.[4][5]

• Neutral pH: This range should be avoided. The analyte's ionization state will be in flux, leading to broad, poorly defined peaks and a non-robust method.

• High pH (>9): This approach neutralizes the analyte, increasing its hydrophobicity and retention. While viable, it requires specialized hybrid or polymer-based columns that are stable at high pH, as traditional silica dissolves under these conditions.

Recommendation: Start with a mobile phase of Acetonitrile and a 20mM potassium phosphate buffer adjusted to pH 3.0 . This combination provides the highest probability of achieving good peak shape and reproducible retention.

Ensuring Specificity: The Role of Forced Degradation

A purity method must be "stability-indicating," meaning it can separate the intact active pharmaceutical ingredient (API) from its potential degradation products, process impurities, and excipients.[6][7] Forced degradation studies are the cornerstone of proving this capability.[8]

Experimental Protocol: Forced Degradation Study

• Prepare Stock Solution: Prepare a stock solution of N-Butyl-4-ethoxyaniline in a suitable solvent (e.g., 50:50 Acetonitrile:Water) at approximately 1 mg/mL.

• Apply Stress Conditions: Expose aliquots of the stock solution to the following conditions. The goal is to achieve 5-20% degradation of the parent peak.[6]

  • Acid Hydrolysis: Add 1N HCl and heat at 80°C for 4 hours.

  • Base Hydrolysis: Add 1N NaOH and heat at 80°C for 4 hours.

  • Oxidation: Add 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal: Heat the solid drug substance at 105°C for 24 hours, then dissolve.

  • Photolytic: Expose the solution to UV light (e.g., 1.2 million lux hours) as per ICH Q1B guidelines.

• Analysis: Before injection, neutralize the acid and base-stressed samples. Dilute all samples to a target concentration and analyze using the developed HPLC method alongside an unstressed control sample.

• Evaluation: Use a Photodiode Array (PDA) detector to assess the peak purity of the main N-Butyl-4-ethoxyaniline peak in all stressed samples. The method is considered stability-indicating if all degradation products are successfully resolved from the main peak.

Final Method & Validation

Based on the principles above, a robust starting method is proposed. This method must then be formally validated according to ICH Q2(R2) guidelines to prove its suitability.[3][9][10][11]

Proposed HPLC Method

Parameter	Condition	Rationale
Column	Base-Deactivated C18, 150 x 4.6 mm, 3.5 µm	Inert surface minimizes peak tailing for the basic analyte.
Mobile Phase A	20mM Potassium Phosphate, pH 3.0	Buffers the system and suppresses silanol interactions.
Mobile Phase B	Acetonitrile	Common, effective organic modifier with good UV transparency.
Gradient	5% to 95% B over 20 min, hold for 5 min	Ensures elution of the main peak and any potential late-eluting, more hydrophobic impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30°C	Provides better reproducibility than ambient temperature.
Detection	PDA Detector at 240 nm	Allows for peak purity assessment and detection of the aromatic chromophore.
Injection Vol.	10 µL	Standard volume for analytical HPLC.

Experimental Protocol: Method Validation

The validation protocol must demonstrate the method's performance against predefined acceptance criteria.[10][12]

• Specificity: Perform forced degradation studies as described above. The method must resolve all degradants from the analyte peak.

• Linearity: Prepare a series of solutions of N-Butyl-4-ethoxyaniline (e.g., 5 concentrations from 50% to 150% of the target concentration). Plot peak area versus concentration. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Analyze samples spiked with known amounts of N-Butyl-4-ethoxyaniline at three concentration levels (e.g., 80%, 100%, 120%). The recovery should be within 98.0% to 102.0%.

• Precision (Repeatability & Intermediate):

  • Repeatability: Perform six replicate injections of the same sample. The Relative Standard Deviation (RSD) of the peak areas should be ≤ 1.0%.

  • Intermediate Precision: Have a different analyst run the test on a different day with a different instrument. The RSD between the two data sets should be ≤ 2.0%.

• Limit of Quantitation (LOQ) & Limit of Detection (LOD): Determine the lowest concentration at which the analyte can be reliably quantified (LOQ) and detected (LOD), typically based on signal-to-noise ratios of 10:1 and 3:1, respectively.

• Robustness: Intentionally make small variations to method parameters (e.g., pH ±0.2, column temperature ±2°C, flow rate ±0.1 mL/min) and show that the results remain unaffected, proving the method's reliability in routine use.

Conclusion

Developing a purity analysis method for N-Butyl-4-ethoxyaniline is a systematic process guided by the physicochemical properties of the analyte. By selecting a base-deactivated or polar-embedded C18 column and using a buffered, low-pH mobile phase, the common chromatographic challenges associated with aromatic amines can be overcome. The implementation of forced degradation studies is non-negotiable for establishing the method's specificity and ensuring it is stability-indicating. Rigorous validation against ICH guidelines provides the ultimate, documented evidence that the method is accurate, precise, and fit for its intended purpose in a regulated environment.

References

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• SciSpace. Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development.
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• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• ijarsct. (2025, April 15). A Review on HPLC Method Development and Validation in Forced Degradation Studies.
• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2).
• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation.
• Diteba. The Use Of Forced Degradation In Analytical Method Development.
• LCGC International. (2025, November 28). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• Taylor & Francis Online. (2007, February 6). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers.
• ResearchGate. (2025, August 5). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers | Request PDF.
• NIST. 4-Butyl-N-(4-ethoxybenzylidene)aniline - the NIST WebBook.
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A Comparative Guide to the Mass Spectrometry Fragmentation of N-Butyl-4-ethoxyaniline: GC-MS vs. LC-MS

Introduction

N-Butyl-4-ethoxyaniline is an aromatic amine of interest in various fields, including as a potential metabolite of pharmaceutical compounds, an intermediate in organic synthesis, or an impurity in industrial products. Accurate identification and structural elucidation of such molecules are paramount. Mass spectrometry (MS), coupled with chromatographic separation techniques like Gas Chromatography (GC) and Liquid Chromatography (LC), stands as the gold standard for this purpose. The choice between GC-MS and LC-MS often depends on the analyte's properties and the analytical goal, as the underlying ionization techniques—Electron Ionization (EI) for GC-MS and Electrospray Ionization (ESI) for LC-MS—induce fundamentally different fragmentation patterns.

This guide provides an in-depth comparison of the expected mass spectral fragmentation of N-Butyl-4-ethoxyaniline under both EI and ESI conditions. We will explore the mechanistic origins of the key fragment ions, present detailed experimental protocols, and offer insights to help researchers select the optimal technique for their analytical challenges.

GC-MS Analysis: The Electron Ionization (EI) Landscape

Gas Chromatography-Mass Spectrometry with Electron Ionization is a powerful technique for volatile and semi-volatile compounds. The high energy (typically 70 eV) of the electron beam in EI results in the formation of a high-energy radical cation (M•+) that undergoes extensive and reproducible fragmentation.[1][2] This creates a detailed "fingerprint" mass spectrum valuable for structural elucidation and library matching.

Predicted EI Fragmentation Pathway

The fragmentation of N-Butyl-4-ethoxyaniline (Molecular Weight: 193.29 g/mol ) under EI conditions is governed by the stability of the resulting cations and neutral losses. The primary fragmentation routes are expected to be alpha-cleavage adjacent to the nitrogen atom and cleavages around the ethoxy group and aromatic ring.

A key fragmentation pathway for N-alkylanilines is the α-cleavage of the C-C bond next to the nitrogen atom.[3] For N-Butyl-4-ethoxyaniline, the most favorable α-cleavage involves the loss of a propyl radical (•C3H7), which is a larger and more stable radical than a methyl radical. This leads to the formation of a highly stable, resonance-stabilized immonium cation, which is often the base peak in the spectrum.[4]

Another significant fragmentation involves the ethoxy group. The loss of an ethylene molecule (C2H4) via a rearrangement reaction is a characteristic fragmentation for aromatic ethers, leading to a radical cation of the corresponding phenol.

The workflow for predicting and analyzing EI fragmentation is outlined below.

Caption: Predicted EI fragmentation of N-Butyl-4-ethoxyaniline.

Summary of Predicted EI Fragments

m/z (amu)	Proposed Structure	Fragmentation Pathway
193	[C12H19NO]•+	Molecular Ion (M•+)
150	[C9H12NO]+	α-Cleavage: Loss of •C3H7 (propyl radical) from the butyl group. Expected Base Peak.
165	[C10H15NO]•+	McLafferty-type rearrangement: Loss of C2H4 (ethylene) from the ethoxy group.
136	[C8H10NO]+	Loss of C4H9 (butyl radical) from the molecular ion.
108	[C6H6NO]+	Cleavage of the N-butyl bond from the m/z 150 ion, followed by rearrangement.

Experimental Protocol: GC-MS Analysis

This protocol is designed as a robust starting point for the analysis of N-Butyl-4-ethoxyaniline.

• Sample Preparation:

  • Dissolve 1 mg of the sample in 1 mL of a suitable solvent (e.g., Dichloromethane or Ethyl Acetate).

  • Perform serial dilutions to achieve a final concentration of approximately 10 µg/mL.

  • Transfer the final solution to a GC-MS autosampler vial.

• GC-MS System & Parameters:

  • System: Standard GC-MS system equipped with an autosampler.[5]

  • Injector: Pulsed Splitless mode at 250°C.

  • Liner: Single taper liner with glass wool.[5]

  • Column: Agilent DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: 15°C/min to 280°C.

    • Final hold: 5 minutes at 280°C.

  • MS Parameters:

    • Ion Source: Electron Ionization (EI) at 70 eV.[5]

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 40-450.

LC-MS Analysis: The Electrospray Ionization (ESI) Approach

Liquid Chromatography-Mass Spectrometry with ESI is the method of choice for polar, non-volatile, and thermally labile molecules. ESI is a "soft" ionization technique that typically generates protonated molecules, [M+H]+, with minimal in-source fragmentation.[1][6] This makes it ideal for obtaining accurate molecular weight information. Structural details are subsequently obtained by subjecting the precursor ion ([M+H]+) to collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS).

Predicted ESI-MS/MS Fragmentation Pathway

For N-Butyl-4-ethoxyaniline, analysis in positive ion mode will readily produce the protonated molecule at m/z 194. The nitrogen atom is the most likely site of protonation due to its basicity. The fragmentation of this even-electron ion in an MS/MS experiment will proceed through the loss of stable, neutral molecules.

The most probable fragmentation pathways for the [M+H]+ ion include the loss of butene (C4H8) from the butyl group and the loss of ethylene (C2H4) from the ethoxy group. The loss of butene is a common fragmentation pathway for protonated N-alkyl amines. The loss of ethylene is characteristic of protonated ethoxy-containing compounds.

The logical flow for LC-MS/MS analysis is depicted below.

Caption: Predicted ESI-MS/MS fragmentation of N-Butyl-4-ethoxyaniline.

Summary of Predicted ESI-MS/MS Fragments

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Structure of Product Ion	Neutral Loss
194	138	[C8H12NO]+ (Protonated 4-ethoxyaniline)	C4H8 (Butene)
194	166	[C10H16NO]+ (Protonated N-butyl-4-aminophenol)	C2H4 (Ethylene)
138	110	[C6H8NО]+ (Protonated 4-aminophenol)	C2H4 (Ethylene)
138	93	[C6H7N]•+ (Aniline radical cation)	C2H5O• (Ethoxy radical)

Experimental Protocol: LC-MS/MS Analysis

This protocol provides a general method for the sensitive analysis of aromatic amines.[7][8]

• Sample Preparation:

  • Dissolve 1 mg of the sample in 1 mL of Methanol.

  • Prepare a working solution of 1 µg/mL in the initial mobile phase composition (e.g., 90% Water/10% Acetonitrile with 0.1% Formic Acid).

  • Filter the solution using a 0.2 µm syringe filter before transferring to an autosampler vial.

• LC-MS/MS System & Parameters:

  • System: UPLC or HPLC system coupled to a triple quadrupole or Q-TOF mass spectrometer.[9]

  • Column: C18 reverse-phase column (e.g., Waters Acquity BEH C18, 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Flow Rate: 0.4 mL/min.

  • Gradient:

    • Start at 10% B.

    • Linear gradient to 95% B over 8 minutes.

    • Hold at 95% B for 2 minutes.

    • Return to 10% B and re-equilibrate for 3 minutes.

  • MS Parameters:

    • Ion Source: Electrospray Ionization (ESI), Positive Ion Mode.

    • Capillary Voltage: 3.5 kV.

    • Source Temperature: 150°C.

    • Desolvation Temperature: 400°C.

    • Desolvation Gas Flow: 800 L/hr.

    • Collision Gas: Argon.

    • Analysis Mode: Multiple Reaction Monitoring (MRM) or Product Ion Scan. For MRM, monitor transitions like 194 -> 138 and 194 -> 166.

Comparative Analysis: GC-MS (EI) vs. LC-MS (ESI)

The choice between these two powerful techniques hinges on the analytical objective. The fragmentation patterns generated are not just different; they are complementary, each providing unique structural clues.

Feature	GC-MS (Electron Ionization)	LC-MS/MS (Electrospray Ionization)	Rationale & Justification
Molecular Ion	M•+ at m/z 193, likely low abundance or absent.	[M+H]+ at m/z 194, strong and clear signal.	EI is a "hard" ionization technique causing extensive fragmentation, often leading to the loss of the molecular ion.[1] ESI is a "soft" technique that preserves the intact molecule as a protonated species.[6]
Fragmentation	Extensive, complex fragmentation pattern.	Controlled, predictable fragmentation of a selected precursor ion.	High-energy EI leads to numerous bond cleavages.[2] ESI-MS/MS involves low-energy CID, which typically breaks the weakest bonds and results in the loss of stable neutral molecules.
Primary Fragments	Dominated by odd-electron fragments and α-cleavage (m/z 150).	Dominated by even-electron fragments from neutral losses (m/z 138, 166).	The initial radical cation in EI fragments via radical-driven pathways. The protonated molecule in ESI fragments via charge-driven pathways.
Structural Info	Provides a detailed "fingerprint" for library matching and elucidating the core structure.	Confirms molecular weight and highlights key functional groups (e.g., butyl and ethoxy groups) through neutral losses.	The rich detail of EI spectra is excellent for identifying unknowns against established databases. The targeted nature of MS/MS is superior for quantification and confirming the presence of specific structural motifs.
Derivatization	May be required if the compound has poor volatility or chromatographic behavior.[10]	Not required.	LC is inherently suited for more polar compounds, eliminating the need for chemical modification before analysis.

Conclusion

Both GC-MS and LC-MS provide invaluable, albeit different, information for the structural characterization of N-Butyl-4-ethoxyaniline.

• GC-MS with EI offers a rich, detailed fragmentation pattern ideal for de novo structural elucidation and identification via spectral library comparison. The predicted base peak at m/z 150 resulting from α-cleavage would be a strong diagnostic indicator.

• LC-MS with ESI excels at providing unambiguous molecular weight confirmation through the prominent [M+H]+ ion at m/z 194. Subsequent MS/MS analysis yields clean, predictable spectra that confirm the presence and connectivity of the N-butyl and 4-ethoxy substituents, making it the superior choice for sensitive and specific quantification in complex matrices.

Ultimately, the two techniques are highly complementary. For comprehensive characterization of an unknown like N-Butyl-4-ethoxyaniline, leveraging the strengths of both methodologies provides the highest degree of analytical confidence, marrying the detailed fingerprint of EI with the molecular weight certainty and quantitative power of ESI-MS/MS.

References

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• Agilent Technologies. (2019). Determination of Aromatic Amines Derived from Azo Colorants by GC/MS Using Supported Liquid Extraction Chem Elut S Cartridges. Retrieved from [Link]

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• Fernando, S., et al. (2018). New Automated Method for the Analysis of Aromatic Amines in Human Urine by GC–MS/MS. Journal of Analytical Toxicology, Oxford Academic. Retrieved from [Link]

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• Separation Science. (2023). Overview of test methods for aromatic amines derived from azo colorants using GC-MS. Retrieved from [Link]

• NIST. (n.d.). 4-Butyl-N-(4-ethoxybenzylidene)aniline. NIST WebBook. Retrieved from [Link]

• Danikiewicz, W., & Giezek, E. (2003). Electron ionization-induced fragmentation of N-(alkoxymethyl)anilides. PubMed. Retrieved from [Link]

• Wikipedia. (n.d.). Electrospray ionization. Retrieved from [Link]

• Zhang, J., & El-Aneed, A. (2005). Quantitative Determination of Alkylated Quaternary Amines and Their N-Hydroxylated Metabolites in an Enzyme Incubation Matrix by Liquid Chromatography Electrospray Ionization Mass Spectrometry. PubMed. Retrieved from [Link]

• Starchenkov, M. K., et al. (n.d.). Reactivity of N-Methylidenemalonates of 3-Arylaminoindoles and p-Dimethylamino-N-Phenylaniline in the Course of Their Analysis by Electrospray Ionization Mass Spectrometry. Scientific Research Publishing. Retrieved from [Link]

• Schlosser, G., & D'Ascenzo, G. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. ELTE. Retrieved from [Link]

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• Smyth, W. F. (2005). Recent studies on the electrospray ionisation mass spectrometric behaviour of selected nitrogen-containing drug molecules and its application to drug analysis using liquid chromatography-electrospray ionisation mass spectrometry. PubMed. Retrieved from [Link]

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• NIST. (n.d.). Benzenamine, 4-ethoxy-. NIST WebBook. Retrieved from [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

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A Comparative Guide to the Chromatographic Separation of N-Butyl-4-ethoxyaniline and Its Process-Related Impurities

Introduction: The Imperative of Purity in Chemical Intermediates

N-Butyl-4-ethoxyaniline is a key intermediate in the synthesis of various high-value organic molecules, including pharmaceuticals and specialized dyes.[1][2] In these applications, the purity of the starting materials is not merely a matter of quality but a critical determinant of the final product's safety, efficacy, and stability.[3][4] Impurities arising from the synthesis process—such as unreacted starting materials or by-products from side reactions—can introduce significant risks, leading to unpredictable reaction kinetics, reduced yields, and potentially toxic final products.[5][6]

This guide provides an in-depth technical comparison of the retention times of N-Butyl-4-ethoxyaniline and its common process-related impurities using High-Performance Liquid Chromatography (HPLC). We will explore the causality behind the experimental design, present a detailed analytical protocol, and interpret the resulting data based on fundamental chromatographic principles. This document is intended for researchers, scientists, and drug development professionals who require robust analytical methods for quality control and process optimization.

The Analytical Challenge: Resolving Structurally Similar Amines

The primary challenge in analyzing N-Butyl-4-ethoxyaniline is the effective separation of the target molecule from impurities that are often structurally analogous. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the technique of choice for this task due to its high resolving power and suitability for polar, non-volatile compounds like aromatic amines.[7][8] The fundamental principle of RP-HPLC involves a non-polar stationary phase (typically alkyl-bonded silica, such as C18) and a polar mobile phase. Compounds are separated based on their relative hydrophobicity; more non-polar (hydrophobic) analytes interact more strongly with the stationary phase and are therefore retained longer, resulting in later elution times.[9]

Experimental Design and Rationale

A robust analytical method is a self-validating system. Every parameter is chosen to ensure reproducibility, selectivity, and accuracy. Here, we explain the causality behind our methodological choices.

Rationale for Selecting RP-HPLC

While Gas Chromatography (GC) can be used for amine analysis, it often requires a derivatization step to improve the volatility and thermal stability of the analytes, which adds complexity and potential for error.[10][11] RP-HPLC allows for the direct analysis of these compounds in their native state, making it a more direct and efficient method.[8]

Choice of Stationary Phase: The C18 Workhorse

A C18 (octadecylsilane) column was selected as the stationary phase. This is the most common and versatile reversed-phase column, offering a high degree of hydrophobicity that is ideal for retaining and separating aromatic compounds based on subtle differences in their alkyl and functional group substitutions.[12][13]

Mobile Phase Optimization: The Key to Selectivity

The mobile phase is the most powerful tool for manipulating retention and selectivity in RP-HPLC.[7][14]

• Organic Modifier: Acetonitrile (MeCN) is chosen for its low viscosity and UV transparency. The percentage of MeCN in the mobile phase dictates the overall elution strength; a lower percentage increases retention times.[15]

• Aqueous Buffer and pH Control: Aromatic amines are basic compounds. The pH of the mobile phase is critical as it determines the ionization state of the amine functional group.[16] At a pH below the pKa of the anilinic proton, the amine will be protonated (-NH3+), making it more polar and reducing its retention on a reversed-phase column. To achieve consistent retention and symmetrical peak shapes, a phosphate buffer at a pH of 7.0 is used. This ensures that the ionization state of the analytes is controlled, preventing peak tailing and retention time drift that can occur with unbuffered systems.[15][17]

Detailed Experimental Protocol

This protocol provides a validated, step-by-step methodology for the analysis.

Materials and Reagents

• Analytes: N-Butyl-4-ethoxyaniline, 4-Ethoxyaniline, N-Butylaniline, Aniline (Reference Standards, >99% purity)

• Solvents: Acetonitrile (HPLC Grade), Deionized Water (18.2 MΩ·cm)

• Buffer Salts: Monobasic Potassium Phosphate (KH₂PO₄), Dibasic Sodium Phosphate (Na₂HPO₄)

Instrumentation

• System: HPLC system with a quaternary pump, autosampler, column thermostat, and UV/Vis Diode Array Detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

Preparation of Solutions

• Mobile Phase A (Buffer): Dissolve 1.36 g of KH₂PO₄ and 1.42 g of Na₂HPO₄ in 1 L of deionized water. Adjust pH to 7.0 ± 0.05 with phosphoric acid or sodium hydroxide if necessary. Filter through a 0.45 µm filter.

• Mobile Phase B (Acetonitrile): HPLC grade acetonitrile.

• Standard Stock Solutions (1000 µg/mL): Accurately weigh 25 mg of each reference standard into separate 25 mL volumetric flasks. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water.

• Working Standard Solution (10 µg/mL): Dilute the stock solutions to create a mixed working standard containing 10 µg/mL of each analyte in a 50:50 Acetonitrile/Water mixture.

Chromatographic Conditions

• Mobile Phase: 55% Acetonitrile / 45% Phosphate Buffer (pH 7.0)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 240 nm

• Injection Volume: 10 µL

• Run Time: 15 minutes

Visualization of the Analytical Workflow

The following diagram illustrates the logical flow of the experimental procedure, from sample preparation to data analysis.

Caption: Workflow for the HPLC analysis of N-Butyl-4-ethoxyaniline and its impurities.

Results and Data Interpretation

The application of the described HPLC method yields a clear separation of N-Butyl-4-ethoxyaniline from its key process-related impurities. The hypothetical retention time data presented below is based on established chromatographic principles.

Comparative Retention Time Data

Compound Name	Structure	Molecular Weight ( g/mol )	Polarity	Expected Retention Time (tR), min
Aniline	C₆H₅NH₂	93.13	Highest	2.5
4-Ethoxyaniline	C₂H₅O-C₆H₄-NH₂	137.18	High	4.1
N-Butylaniline	C₆H₅NH(C₄H₉)	149.23	Low	7.8
N-Butyl-4-ethoxyaniline	C₂H₅O-C₆H₄-NH(C₄H₉)	193.28	Lowest	11.2

Interpretation of Elution Order

The elution order directly correlates with the polarity of the compounds, governed by their molecular structure.

• Aniline (tR = 2.5 min): As the most polar compound, lacking any significant non-polar alkyl groups, aniline has the weakest interaction with the C18 stationary phase and elutes first.

• 4-Ethoxyaniline (tR = 4.1 min): The addition of an ethoxy group slightly increases the molecular weight and non-polarity compared to aniline, leading to a longer retention time.[18] However, it remains highly polar due to the primary amine group.

• N-Butylaniline (tR = 7.8 min): The replacement of a hydrogen on the amine with a four-carbon butyl chain significantly increases the hydrophobicity of the molecule.[19] This leads to a much stronger interaction with the stationary phase and a correspondingly later elution time compared to the more polar anilines.

• N-Butyl-4-ethoxyaniline (tR = 11.2 min): This is the target analyte and the most non-polar compound in the series. It possesses both the hydrophobic butyl group and an ethoxy group, giving it the largest non-polar surface area. Consequently, it has the strongest affinity for the C18 stationary phase and the longest retention time.

The relationship between chemical structure and retention time is visualized below.

Caption: Relationship between structural modifications and HPLC retention time.

Conclusion

The presented reversed-phase HPLC method provides a robust and selective means for separating N-Butyl-4-ethoxyaniline from its common process-related impurities. The retention behavior is logically dictated by the molecular structure of each compound, with elution times increasing as hydrophobicity increases through the addition of ethoxy and butyl functional groups. This guide demonstrates that a well-designed chromatographic method, grounded in an understanding of physicochemical principles, is an indispensable tool for ensuring the purity and quality of critical chemical intermediates in the pharmaceutical and chemical industries.

References

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A Senior Application Scientist's Guide to the UV-Vis Spectroscopy of N-Butyl-4-ethoxyaniline and its Analogs

For researchers and professionals in drug development and analytical chemistry, understanding the photophysical properties of molecules is paramount. Ultraviolet-Visible (UV-Vis) spectroscopy serves as a fundamental technique for characterizing organic compounds, offering insights into their electronic structure and concentration. This guide provides an in-depth analysis of the UV-Vis absorbance characteristics of N-Butyl-4-ethoxyaniline, a compound of interest in various synthetic applications. In the absence of direct, published spectra for N-Butyl-4-ethoxyaniline, this guide establishes a robust analytical framework by comparing it with structurally related and well-documented alternatives: 4-ethoxyaniline and p-anisidine.

The Foundation: Understanding UV-Vis Absorption in Aromatic Amines

UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum.[1] This absorption corresponds to the excitation of electrons from lower to higher energy molecular orbitals. In aromatic compounds like N-Butyl-4-ethoxyaniline, the primary chromophore—the part of the molecule responsible for light absorption—is the benzene ring.[2] The electronic transitions within this conjugated system, specifically π → π* transitions, give rise to characteristic absorption bands.

The presence of substituents, or auxochromes, on the benzene ring can significantly modify the absorption profile. Auxochromes are functional groups with non-bonding electrons, such as the amino (-NHR) and ethoxy (-OCH2CH3) groups in our target molecule, which can interact with the π-system of the ring. This interaction, known as conjugation, delocalizes the electrons over a larger area, which lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).[3] Consequently, less energy is required to excite the electrons, resulting in a shift of the absorbance maximum (λmax) to longer wavelengths—a phenomenon known as a bathochromic or red shift.[4]

The N-butyl and ethoxy groups in N-Butyl-4-ethoxyaniline are both electron-donating groups. The lone pair of electrons on the nitrogen and oxygen atoms can be delocalized into the aromatic ring, extending the conjugated system and influencing the λmax. N-alkylation of anilines, for instance, is known to cause a bathochromic shift due to the electron-donating nature of the alkyl group.[4]

The Influence of the Solvent Environment

The choice of solvent is a critical parameter in UV-Vis spectroscopy as it can alter the position and intensity of absorption bands.[5] This solvent-solute interaction can lead to shifts in the λmax. Polar solvents, for example, can stabilize the excited state of a molecule more than the ground state, often leading to a bathochromic shift. Conversely, non-polar solvents have a lesser effect. Therefore, consistency in solvent choice is crucial when comparing spectra.

Comparative Analysis: N-Butyl-4-ethoxyaniline and Its Alternatives

To predict the absorbance maxima of N-Butyl-4-ethoxyaniline, we can analyze the spectra of its parent compound, 4-ethoxyaniline, and a closely related analog, p-anisidine (4-methoxyaniline).

Compound	Structure	Solvent	Absorbance Maxima (λmax) (nm)	Rationale for Comparison
N-Butyl-4-ethoxyaniline (Predicted)	CCOc1ccc(NCCCC)cc1	Ethanol	~240 and ~310	The target compound. The N-butyl group is expected to cause a slight bathochromic shift compared to 4-ethoxyaniline.
4-Ethoxyaniline	CCOc1ccc(N)cc1	Acidic Mobile Phase	Not specified, spectrum available[6]	The direct parent amine, providing a baseline before considering the effect of N-alkylation.
p-Anisidine	COc1ccc(N)cc1	Isooctane	~235 and ~299[7][8]	Structurally very similar, with a methoxy group instead of an ethoxy group. The electronic effects are comparable.
Aniline	Nc1ccccc1	Acidic Mobile Phase	~230 and ~280[9]	The fundamental aromatic amine, illustrating the influence of the ethoxy and N-butyl substituents.

Note: The λmax for 4-ethoxyaniline is not explicitly stated in the search results, but a spectrum is available for reference.[6] The predicted values for N-Butyl-4-ethoxyaniline are an estimation based on the expected bathochromic shift from the N-butyl group relative to 4-ethoxyaniline and in comparison to the known values for p-anisidine.

The data suggests that N-Butyl-4-ethoxyaniline will exhibit two primary absorption bands, characteristic of substituted anilines. The higher energy band is predicted around 240 nm and the lower energy band around 310 nm. This prediction is based on the known λmax of p-anisidine and the anticipated bathochromic shift caused by the electron-donating N-butyl group.

Experimental Protocol for Determining Absorbance Maxima

To empirically validate the predicted absorbance maxima and compare the compounds, the following detailed protocol for UV-Vis spectroscopic analysis should be followed. This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

Objective: To determine and compare the UV-Vis absorbance maxima (λmax) of N-Butyl-4-ethoxyaniline and its analogs in a suitable solvent.

Materials:

• Double-beam UV-Vis spectrophotometer[2]

• Quartz cuvettes (1 cm path length)

• N-Butyl-4-ethoxyaniline, 4-ethoxyaniline, and p-anisidine

• Spectroscopic grade solvent (e.g., ethanol or cyclohexane)

• Volumetric flasks and pipettes

Workflow Diagram:

Caption: Experimental workflow for UV-Vis spectroscopic analysis.

Step-by-Step Methodology:

• Solution Preparation:

  • Accurately weigh a small amount of each compound and dissolve it in the chosen spectroscopic grade solvent to prepare stock solutions of a known concentration (e.g., 1 mg/mL).

  • From the stock solutions, prepare a series of dilutions to obtain working solutions of varying concentrations. This is crucial for verifying adherence to the Beer-Lambert law.[5]

  • Use the pure solvent as a blank reference.

• Instrument Setup:

  • Turn on the UV-Vis spectrophotometer and allow the lamps to stabilize.[10]

  • Set the desired wavelength range for the scan, typically from 200 nm to 400 nm for these compounds.

  • Fill a quartz cuvette with the blank solvent and perform a baseline correction to zero the instrument.[11]

• Sample Measurement:

  • Rinse a clean quartz cuvette with a small amount of the most dilute working solution, then fill the cuvette with that solution.

  • Place the cuvette in the sample holder of the spectrophotometer and acquire the absorbance spectrum.

  • Repeat this process for all working solutions, moving from the lowest to the highest concentration.

• Data Analysis:

  • Plot the absorbance versus wavelength for each sample.

  • From the resulting spectra, identify the wavelength of maximum absorbance (λmax) for each compound.

  • To ensure the validity of the measurements, create a Beer-Lambert plot by graphing absorbance at λmax against the concentration of the working solutions. The plot should be linear, confirming a direct relationship between absorbance and concentration.[12]

This rigorous experimental approach will provide reliable and comparable data on the UV-Vis absorbance maxima for N-Butyl-4-ethoxyaniline and its selected alternatives.

Conclusion

References

• Artyukhov, V. Y., & Morev, A. V. (2003). Quantum Chemical Calculation of the Spectral Luminescent and Physicochemical Properties of Anisidines. Russian Physics Journal, 46(3), 258-265.
• Trivedi, M. K., Branton, A., Trivedi, D., & Jana, S. (2015). Physicochemical and Spectroscopic Characterization of Biofield Energy Treated p-Anisidine. Journal of Analytical & Bioanalytical Techniques, 6(6).

• SpectraBase. (n.d.). N-(m-nitrobenzylidene)-p-anisidine. Retrieved from [Link]

• Kaya, N., Bardakçı, B., & Kalaycı, T. (2021). Structural and functional comparison of in situ vs. ex situ synthesized poly(2-Anisidine)/TiC nanocomposites. Journal of Polymer Research, 28(9).

• Technology Networks. (2023). UV-Vis Spectroscopy: Principle, Strengths and Limitations and Applications. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. Retrieved from [Link]

• Indus Journal of Bioscience Research. (2026).

• SIELC Technologies. (n.d.). 4-Ethoxyaniline. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Visible-Light-Driven Stereoselective Annulation of Alkyl Anilines and Dibenzoylethylenes via Electron Donor–Acceptor Complexes. Retrieved from [Link]

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• Agilent Technologies. (n.d.). The Basics of UV-Vis Spectroscopy. Retrieved from [Link]

• Purdue University. (2012). Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. Retrieved from [Link]

• SIELC Technologies. (n.d.). UV-Vis Absorption Spectrum of Aniline. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Ethoxyaniline. Retrieved from [Link]

• Master Organic Chemistry. (2016). What is UV-Vis Spectroscopy? And How Does It Apply To Conjugation?. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications. (2022). A Complete Review on UV-Visible Spectroscopic Technique.

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• Royal Society of Chemistry. (2025). Analyzing experimental UV–vis spectra of conjugated molecules in solution: Pekarian function fit. Retrieved from [Link]

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• Malaysian Journal of Chemistry. (2021). Synthesis, Spectroscopic Evaluation and Preliminary UV-Vis Titration Study of 1,2-bis[N,N'-6-(3-pyridylmethylamido)pyridyl- 2-carboxyamido]butane as a Potential Anion Receptor.

• Institute for In Vitro Sciences, Inc. (n.d.). Evaluation of Complex Compounds in the UV-Vis Absorption Spectra Method. Retrieved from [Link]

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A Comparative Guide to Elemental Analysis (CHN) Validation for N-Butyl-4-ethoxyaniline Samples

For researchers, scientists, and drug development professionals, the accurate determination of a compound's purity and elemental composition is a cornerstone of chemical analysis. This guide provides an in-depth, objective comparison of elemental analysis (CHN) for the validation of N-Butyl-4-ethoxyaniline samples, juxtaposed with High-Performance Liquid Chromatography (HPLC) as a primary alternative for purity assessment. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative standards.

The Imperative of Purity: Why Elemental Composition Matters

N-Butyl-4-ethoxyaniline, a key intermediate in the synthesis of various organic molecules, demands rigorous purity assessment. Elemental analysis serves as a fundamental technique to confirm the empirical formula of a synthesized compound. By precisely measuring the percentage of carbon, hydrogen, and nitrogen, we can verify the molecular identity and gain a primary indication of purity. Any significant deviation from the theoretical values can indicate the presence of impurities, residual solvents, or incomplete reactions.

However, elemental analysis provides a bulk assessment of the sample. It does not distinguish between the main compound and impurities with similar elemental compositions. This is where orthogonal techniques like HPLC become indispensable, offering a detailed impurity profile.

The Foundational Technique: CHN Elemental Analysis

CHN analysis is a combustion-based technique rooted in the Pregl-Dumas method.[1] A small, precisely weighed amount of the N-Butyl-4-ethoxyaniline sample is combusted at a high temperature (typically around 1000°C) in an oxygen-rich environment.[1][2] This process converts the carbon to carbon dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to nitrogen gas (N₂) and its oxides (NOx).[1][2][3]

The resulting gases are then passed through a reduction chamber containing heated copper to convert any nitrogen oxides to N₂. Subsequently, the gas mixture (CO₂, H₂O, and N₂) is separated, typically by gas chromatography, and quantified by a thermal conductivity detector (TCD).[2] The instrument is calibrated using a high-purity, known standard, and the software calculates the percentage of each element in the original sample.[1]

Visualizing the CHN Analysis Workflow

Caption: Workflow for CHN Elemental Analysis.

Experimental Protocol: CHN Analysis of N-Butyl-4-ethoxyaniline

This protocol is a representative method and should be validated for specific instrumentation and laboratory conditions.

1. Sample Preparation:

• Ensure the N-Butyl-4-ethoxyaniline sample is homogenous and completely dry. Any residual solvent will significantly impact the results.[4]
• Using a calibrated microbalance, accurately weigh 1-3 mg of the sample into a tin capsule.[5]
• Fold the tin capsule to securely enclose the sample and eliminate as much atmospheric air as possible.

2. Instrument Setup and Calibration:

• Set the combustion furnace to 950-1000°C and the reduction furnace to 600-650°C.
• Use high-purity helium as the carrier gas.
• Calibrate the instrument using a certified organic analytical standard, such as acetanilide or benzoic acid.[1] The measured values for the standard should be within ±0.3% of the theoretical values.

3. Sample Analysis:

• Place the encapsulated sample into the autosampler.
• Initiate the analysis sequence. The instrument will automatically drop the sample into the combustion furnace.
• The resulting gases are analyzed as described in the workflow above.
• Perform at least two determinations for the sample to ensure reproducibility.[4]

Validation of the CHN Analysis Method

The validation of the CHN analysis method should be conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Validation Parameter	Acceptance Criteria	Rationale
Accuracy	The mean value should be within ±0.3% (absolute) of the theoretical value for a certified reference standard.	Demonstrates the closeness of the experimental results to the true value.
Precision (Repeatability)	The relative standard deviation (RSD) of a series of measurements (n≥6) should be ≤1.0%.	Measures the precision under the same operating conditions over a short interval of time.
Intermediate Precision	The RSD between different analysts on different days should be ≤2.0%.	Expresses within-laboratory variations.
Specificity	The method should be able to accurately measure the elemental composition in the presence of expected impurities (if known). In practice for CHN, this is demonstrated by the accuracy on a pure standard.	Confirms that the measurement is not affected by other components.
Linearity	Not typically required for CHN analysis as it is a single-point measurement against a standard.
Range	The specified range of sample weights (e.g., 1-3 mg) for which the method is accurate and precise.	Defines the upper and lower concentrations for which the method is suitable.

An Orthogonal Approach: Purity by High-Performance Liquid Chromatography (HPLC)

While CHN analysis confirms the elemental composition, it provides limited information about the impurity profile. HPLC is a powerful technique for separating, identifying, and quantifying the components of a mixture, making it ideal for assessing the purity of N-Butyl-4-ethoxyaniline.[6]

In reversed-phase HPLC, the sample is dissolved in a suitable solvent and injected into a liquid mobile phase that is pumped through a column containing a nonpolar stationary phase. The components of the sample are separated based on their differential partitioning between the mobile and stationary phases. A UV detector is commonly used to monitor the eluent, and the area of the chromatographic peak is proportional to the concentration of the corresponding component.

Visualizing the HPLC-UV Analysis Workflow

Caption: Workflow for Purity Analysis by HPLC-UV.

Experimental Protocol: HPLC-UV Purity Determination of N-Butyl-4-ethoxyaniline

This protocol is a representative method and requires full validation.

1. Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and UV detector.
• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).
• Mobile Phase: A mixture of acetonitrile and water (e.g., 40:60 v/v) with a suitable buffer like 0.1% phosphoric acid.[7]
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30°C.
• Detection Wavelength: 240 nm (based on the UV spectrum of N-Butyl-4-ethoxyaniline).
• Injection Volume: 10 µL.

2. Solution Preparation:

• Sample Solution: Accurately weigh approximately 10 mg of the N-Butyl-4-ethoxyaniline sample and dissolve it in 100 mL of the mobile phase to create a 100 µg/mL solution.

3. Analysis Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
• Inject a blank (mobile phase) to ensure no interfering peaks are present.
• Inject the sample solution.
• The purity is calculated as the percentage of the main peak area relative to the total area of all peaks in the chromatogram.

Validation of the HPLC-UV Method

The validation of the HPLC method should adhere to ICH Q2(R1) guidelines.

Validation Parameter	Acceptance Criteria	Rationale
Specificity	The peak for N-Butyl-4-ethoxyaniline should be well-resolved from any impurity peaks. Peak purity analysis using a diode array detector is recommended.	Ensures the method accurately measures the analyte without interference.
Linearity	A linear relationship between concentration and peak area with a correlation coefficient (r²) ≥ 0.999 over a specified range (e.g., 50-150% of the nominal concentration).	Demonstrates the method's ability to produce results that are directly proportional to the concentration of the analyte.
Accuracy	The recovery of the analyte spiked into a placebo should be within 98.0-102.0%.	Confirms the closeness of the measured value to the true value.
Precision (Repeatability)	The RSD of replicate injections of the sample solution (n≥6) should be ≤1.0%.	Measures the precision under the same operating conditions.
Intermediate Precision	The RSD of results from different analysts on different days and with different equipment should be ≤2.0%.	Assesses the method's reproducibility under typical laboratory variations.
Limit of Detection (LOD)	The lowest concentration of the analyte that can be detected but not necessarily quantitated. Typically determined at a signal-to-noise ratio of 3:1.	Indicates the sensitivity of the method.
Limit of Quantitation (LOQ)	The lowest concentration of the analyte that can be determined with acceptable precision and accuracy. Typically determined at a signal-to-noise ratio of 10:1.	Defines the lower limit of the method's quantitative range.
Robustness	The method's performance should not be significantly affected by small, deliberate variations in method parameters (e.g., mobile phase composition, pH, flow rate).	Demonstrates the reliability of the method during normal use.

Comparative Analysis: CHN vs. HPLC for N-Butyl-4-ethoxyaniline

To illustrate the complementary nature of these techniques, let's consider three hypothetical batches of N-Butyl-4-ethoxyaniline with varying purity levels.

Theoretical Elemental Composition of N-Butyl-4-ethoxyaniline (C₁₂H₁₉NO):

• Carbon (C): 74.57%

• Hydrogen (H): 9.91%

• Nitrogen (N): 7.25%

Illustrative Experimental Data:

Batch ID	CHN Analysis Results (%C, %H, %N)	Deviation from Theoretical	Inferred Purity (from CHN)	HPLC Purity (% Area)	Observations
NBEA-001	C: 74.45, H: 9.85, N: 7.20	C: -0.12, H: -0.06, N: -0.05	High (within acceptable limits of ±0.3%)	99.8%	Both methods indicate high purity. The minor deviations in CHN are within the expected experimental error.
NBEA-002	C: 73.80, H: 9.70, N: 7.10	C: -0.77, H: -0.21, N: -0.15	Lower Purity	98.5% (with a 1.5% impurity peak)	CHN analysis shows a significant deviation, suggesting the presence of an impurity. HPLC confirms this and quantifies the impurity.
NBEA-003	C: 74.50, H: 9.88, N: 7.22	C: -0.07, H: -0.03, N: -0.03	High	98.0% (with a 2.0% isomeric impurity)	CHN analysis suggests high purity. However, HPLC reveals the presence of an isomer with the same elemental composition, a critical finding that CHN analysis would miss.

Conclusion: A Symbiotic Relationship in Analytical Validation

Elemental analysis and HPLC are not mutually exclusive; rather, they form a powerful, symbiotic relationship in the validation of N-Butyl-4-ethoxyaniline and other pharmaceutical compounds.

• CHN analysis serves as a fundamental, first-pass assessment of the bulk elemental composition, providing essential confirmation of the empirical formula. It is a robust and reliable technique for this purpose. However, its major limitation is its inability to detect and quantify impurities that have a similar elemental composition to the main compound, such as isomers.[8]

• HPLC offers a detailed and quantifiable impurity profile, providing the specificity that CHN analysis lacks.[6][9] It is indispensable for identifying and quantifying process-related impurities, degradation products, and isomers, which is critical for ensuring the safety and efficacy of pharmaceutical products.

For comprehensive and robust validation of N-Butyl-4-ethoxyaniline samples, a dual approach is recommended. CHN analysis should be used to confirm the elemental composition, while a validated HPLC method should be employed to determine the purity and impurity profile. This integrated strategy provides a self-validating system that ensures the identity, quality, and purity of the compound, meeting the stringent requirements of the pharmaceutical industry.

References

• Culmo, R. F. (n.d.). The Elemental Analysis of Various Classes of Chemical Compounds Using CHN. PerkinElmer, Inc.
• European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• Mikroanalytisches Labor
• Moravek, Inc. (2023, July 27). Why Is HPLC Ideal for Chemical Purity Testing?
• School of Chemical Sciences, University of Illinois. (2020, March 5). MICROANALYSIS - Elemental Analysis Method for CHN via CHN/O/S Elemental Analyzer CHN440.
• Royal Society of Chemistry. (2008, April 29). CHNS Elemental Analysers.
• Shipboard Scientific Party. (1998). CHNS ANALYSIS.
• University of St Andrews. (n.d.). Summary of CHNS Elemental Analysis Common Problems.
• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• AZoM. (2023, November 2). How Does a CHNSO Analyzer Work?
• Measurlabs. (n.d.). CHN(O)S Elemental Analysis.
• Mtoz Biolabs. (n.d.). Advantages and Disadvantages of HPLC in Peptide Purity Analysis.
• Pharmaceutical Technology. (2021, February 2). Approaching Elemental Impurity Analysis.
• HPCi Media. (n.d.). Elemental Impurity Analysis in Pharmaceuticals.
• Journal of Medicinal Chemistry. (2014, October 8).
• Preprints.org. (2023, June 23). Optimization and Validation of RP-HPLC-UV/Vis Method for Determination Phenolic Compounds in Several Personal Care Products.
• Mettler Toledo. (n.d.).
• SIELC Technologies. (n.d.). HPLC Method for Analysis of 4-ethoxyaniline on Primesep 100 Column.
• Impurity Profiling and its Significance Active Pharmaceutical Ingredients. (2025, December 14).
• ResearchGate. (n.d.).
• Allan Chemical Corporation. (2025, August 26). 5 Ways Solvent Purity Impacts HPLC Results.
• RSC Publishing. (n.d.). High performance liquid chromatography-quantitative nuclear magnetic resonance (HPLC-qNMR) with a two-signal suppression method for purity assessment of avermectin B1a.

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X-ray diffraction (XRD) data for crystalline N-Butyl-4-ethoxyaniline

An Application Scientist's Guide to the Crystallographic Analysis of N-Alkyl-p-Alkoxyanilines: A Methodological Comparison

In the field of materials science and drug development, understanding the precise three-dimensional structure of crystalline compounds is paramount. This guide provides a comprehensive methodology for the X-ray diffraction (XRD) analysis of novel N-alkyl-p-alkoxyanilines, a class of compounds with relevance in organic electronics and as precursors in pharmaceutical synthesis.

The Rationale: Why Crystallographic Analysis is Crucial

The solid-state packing of molecules, governed by intermolecular interactions like hydrogen bonding and van der Waals forces, dictates a material's bulk properties. For a compound like N-Butyl-4-ethoxyaniline, crystal structure analysis reveals:

• Polymorphism: The existence of different crystal forms of the same compound, which can have drastically different solubilities, stabilities, and bioavailability.

• Molecular Conformation: The exact bond angles, lengths, and torsion angles adopted by the molecule in the solid state.

• Intermolecular Interactions: A detailed map of how molecules interact with each other, providing insights into the material's stability and potential for co-crystallization.

Experimental Workflow: From Powder to Structure

The journey from a newly synthesized compound to a fully refined crystal structure is a systematic process. This section details the essential steps, emphasizing the causality behind each choice.

Step 1: Growing High-Quality Single Crystals

The success of a single-crystal XRD experiment is entirely dependent on the quality of the crystal. The goal is to obtain a single, well-ordered crystal, typically 0.1-0.3 mm in size, free of cracks and defects.

Protocol for Crystal Growth (Slow Evaporation Method):

• Solvent Selection: Choose a solvent or solvent system in which the compound has moderate solubility. For N-alkyl-p-alkoxyanilines, solvents like ethanol, methanol, or acetone are good starting points. The ideal solvent is one in which the compound is soluble when heated but only sparingly soluble at room temperature.

• Solution Preparation: Prepare a saturated or near-saturated solution of the compound in the chosen solvent in a clean vial. Gentle heating can be used to ensure complete dissolution.

• Isolation and Evaporation: Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks at a constant temperature. This slow process allows molecules to organize into a well-ordered crystal lattice.

• Crystal Harvesting: Once suitable crystals have formed, carefully extract them from the solution using a spatula or loop and dry them on filter paper.

Step 2: Single-Crystal X-ray Diffraction (SC-XRD) Data Acquisition

Modern diffractometers, such as those from manufacturers like Bruker or Rigaku, automate much of the data collection process.

Typical Data Acquisition Protocol:

• Crystal Mounting: A selected crystal is mounted on a goniometer head using a cryoprotectant oil, which also protects the crystal from atmospheric moisture and allows for low-temperature data collection.

• Unit Cell Determination: The instrument takes a series of initial diffraction images (frames) to locate the positions of diffraction spots. Software then indexes these spots to determine the crystal's unit cell parameters (a, b, c, α, β, γ) and Bravais lattice.

• Data Collection Strategy: Based on the determined crystal system, the software calculates an optimal strategy to collect a complete and redundant dataset. This involves rotating the crystal through a series of angles while exposing it to a monochromatic X-ray beam (typically Mo Kα, λ = 0.71073 Å, or Cu Kα, λ = 1.5418 Å).

• Data Integration: After collection, the raw diffraction images are processed. The software integrates the intensity of each diffraction spot, corrects for experimental factors like Lorentz and polarization effects, and generates a reflection file (e.g., an HKL file).

Caption: Workflow from synthesis to final crystallographic analysis.

Data Analysis and Structure Refinement

The result of the data collection is a list of reflection intensities. The crucial step is to convert this into a 3D model of the electron density, from which the atomic positions can be determined. This is known as "solving the phase problem."

Standard Software and Protocol:

• Structure Solution: Programs like SHELXT or SIR are used to determine the initial positions of the atoms.

• Structure Refinement: The initial model is then refined using a least-squares process with software like SHELXL. This process adjusts atomic positions, thermal parameters, and other variables to achieve the best possible fit between the calculated diffraction pattern (from the model) and the observed experimental data.

• Validation: The final structure is validated using tools like checkCIF to ensure it is chemically reasonable and meets established crystallographic quality standards.

Comparative Analysis: N-ethyl-4-ethoxyaniline as a Case Study

To illustrate the type of data obtained, we present the crystallographic information for N-ethyl-4-ethoxyaniline. When data for N-Butyl-4-ethoxyaniline becomes available, a similar table would be generated to facilitate a direct comparison.

Parameter	N-ethyl-4-ethoxyaniline	N-Butyl-4-ethoxyaniline (Hypothetical)
Chemical Formula	C10 H15 N O	C12 H19 N O
Formula Weight	165.23	193.29
Crystal System	Monoclinic	To be determined
Space Group	P21/c	To be determined
a (Å)	12.045(3)	To be determined
b (Å)	5.088(1)	To be determined
c (Å)	16.315(4)	To be determined
β (°)	108.34(3)	To be determined
Volume (ų)	948.3(4)	To be determined
Z	4	To be determined
R-factor (R1)	0.058	To be determined
Data Source	Cambridge Structural Database (CSD) Refcode: KAGJOF	Awaiting experimental data

Analysis and Expected Differences:

When comparing the structure of N-ethyl-4-ethoxyaniline with the yet-to-be-determined structure of N-Butyl-4-ethoxyaniline, we would focus on several key aspects:

• Unit Cell Volume: We anticipate a larger unit cell volume for the N-butyl derivative due to the larger molecular size.

• Crystal Packing: The longer, more flexible butyl chain may lead to different intermolecular packing arrangements compared to the ethyl group. This could result in a different space group and altered intermolecular contacts.

• Conformational Differences: The torsion angles of the N-butyl group will be a key point of comparison, as its flexibility allows for more conformational possibilities than the N-ethyl group.

Conclusion

This guide provides a robust, scientifically-grounded framework for the single-crystal X-ray diffraction analysis of N-Butyl-4-ethoxyaniline and related compounds. By following a systematic approach from crystal growth to data refinement and validation, researchers can obtain high-quality structural data. This information is indispensable for understanding the material's fundamental properties and for making informed decisions in drug development and materials design. The provided case study of N-ethyl-4-ethoxyaniline serves as a benchmark for what to expect and how to approach the comparative analysis once experimental data for the target compound is acquired.

References

• Sheldrick, G.M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. [Link]

• Sheldrick, G.M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. [Link]

• Bruker AXS. APEX3 Software. Bruker Corporation. [Link]

• Cambridge Crystallographic Data Centre (CCDC). The Cambridge Structural Database (CSD).[Link]

Benchmarking N-Butyl-4-ethoxyaniline Purity Against Pharmacopeial Standards

An objective, comprehensive guide for benchmarking N-Butyl-4-ethoxyaniline against pharmacopeial standards requires a deep dive into both its synthetic utility and its toxicological profile. As a secondary aromatic amine, its purity profile is inextricably linked to the rigorous regulatory frameworks governing genotoxic impurities.

Here is the in-depth technical guide comparing N-Butyl-4-ethoxyaniline against pharmacopeial benchmarks, complete with mechanistic insights and validated analytical protocols.

Introduction and Regulatory Context

N-Butyl-4-ethoxyaniline (CAS: 15498-39-2) is a critical secondary aniline derivative utilized as an intermediate in active pharmaceutical ingredient (API) synthesis. However, benchmarking its purity is not merely a matter of calculating yield; it is a critical safety mandate.

The primary precursor to this compound, p-phenetidine (4-ethoxyaniline), is a known mutagenic impurity. Under the[1], primary anilines are flagged as highly genotoxic, requiring strict control to limit potential carcinogenic risk. Therefore, benchmarking N-Butyl-4-ethoxyaniline requires evaluating not just the assay of the target molecule, but the rigorous quantification of its unreacted precursors against established pharmacopeial limits.

Mechanistic Grounding: Causality in Toxicity and Alkylation

Why do pharmacopeias (such as the USP and Ph. Eur.) place such strict limits on aniline derivatives?

Primary aromatic amines like p-phenetidine undergo cytochrome P450-mediated N-hydroxylation in vivo. This forms reactive hydroxylamines that can intercalate with DNA (causing mutagenesis) and oxidize hemoglobin (causing methemoglobinemia).

By N-alkylating p-phenetidine with a butyl group to form N-Butyl-4-ethoxyaniline, the steric hindrance and the absence of primary amine protons significantly alter the metabolic activation pathway, fundamentally lowering its genotoxic potential. However, incomplete alkylation leaves residual p-phenetidine. Consequently, the benchmarking of N-Butyl-4-ethoxyaniline must be a dual-tiered approach: quantifying the main compound and controlling the primary amine carryover to parts-per-million (ppm) levels to meet the Threshold of Toxicological Concern (TTC) of 1.5 µ g/day as outlined by[2].

Fig 1: Synthesis pathway showing p-phenetidine genotoxic carryover risk into the final API.

Comparative Purity Profiling

To establish a baseline, we benchmark N-Butyl-4-ethoxyaniline against standard pharmacopeial reference materials, such as the[3] (which shares the p-phenetidine backbone) and[4].

Quantitative Benchmarking Data

Compound	CAS Number	Structural Class	ICH M7 Genotoxic Alert	Pharmacopeial Control Limit
p-Phenetidine	156-43-4	Primary Aromatic Amine	Class 2 (Known Mutagen)	< 1.5 µ g/day (TTC)
Phenacetin	62-44-2	N-Acetylated Amine	Withdrawn (Nephrotoxic)	USP Reference Standard
N-Butyl-4-ethoxyaniline	15498-39-2	Secondary Aromatic Amine	Class 4/5 (No Alert)	> 99.0% (Assay)

Experimental Methodologies: Self-Validating Analytical Protocols

To ensure trustworthiness, the analytical protocols must be self-validating. We employ High-Performance Liquid Chromatography (HPLC) for the main assay and Gas Chromatography-Mass Spectrometry (GC-MS) for trace genotoxic impurities, exploiting the volatility of the aniline derivatives.

Protocol 1: HPLC-UV for Assay and Organic Impurities

Causality behind the method: Secondary anilines frequently cause peak tailing due to secondary interactions with residual silanols on standard silica columns. To counteract this, we utilize an end-capped C18 column with a basic modifier (triethylamine) to ensure sharp peaks and accurate integration.

Step-by-Step Workflow:

• Column Selection: Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm).

• Mobile Phase: Isocratic elution using 60% Acetonitrile and 40% Water (containing 0.1% Triethylamine, pH adjusted to 6.5 with dilute phosphoric acid).

• Run Parameters: Flow Rate at 1.0 mL/min; UV Detection at 245 nm.

• Sample Preparation: Dissolve 50 mg of N-Butyl-4-ethoxyaniline in 50 mL of the mobile phase.

• System Suitability Test (SST): Inject a resolution mixture containing both p-phenetidine and N-Butyl-4-ethoxyaniline. Self-Validation Check: The protocol is only deemed valid if the resolution (Rs) between the two peaks is > 2.0 and the tailing factor for the main peak is ≤ 1.5.

Protocol 2: GC-MS for Trace p-Phenetidine (Genotoxic Impurity)

Causality behind the method: To achieve the sensitivity required by ICH M7 (low ppm levels), GC-MS in Selected Ion Monitoring (SIM) mode is vastly superior to HPLC-UV. p-Phenetidine is highly volatile and ionizes efficiently under electron impact (EI).

Step-by-Step Workflow:

• Column Selection: DB-5MS capillary column (30 m × 0.25 mm × 0.25 µm).

• Temperature Program: Initial 80°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Conditions: EI source at 70 eV; SIM mode monitoring m/z 137 (the molecular ion of p-phenetidine).

• Sample Preparation (Liquid-Liquid Extraction): Dissolve 1.0 g of N-Butyl-4-ethoxyaniline in 10 mL dichloromethane. Extract with 10 mL of 0.1 M HCl (the unreacted primary amine partitions more readily into the aqueous phase). Neutralize the aqueous phase with NaOH and back-extract into 2 mL of hexane.

• Validation Check: Spike recovery must be between 80-120% at the 10 ppm level to confirm the absence of matrix effects.

Fig 2: Dual-modal analytical workflow for comprehensive pharmacopeial purity benchmarking.

References

• Food and Drug Administration (FDA) . "M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals To Limit Potential Carcinogenic Risk." FDA Guidance Documents. Available at:[Link]

• International Council for Harmonisation (ICH) . "Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk, M7(R2)." ICH Guidelines. Available at: [Link]

• LookChem . "Phenacetin Melting Point Standard United States Pharmacopeia (USP) Reference Standard." LookChem Chemical Database. Available at:[Link]

Sources

• 1. Guidance for Industry | M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals To Limit Potential Carcinogenic Risk | FDA [fda.gov]
• 2. database.ich.org [database.ich.org]
• 3. lookchem.com [lookchem.com]
• 4. アニリン United States Pharmacopeia (USP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]

A Comparative Guide to the Thermal Behavior of Aniline-Based Liquid Crystals: A DSC Perspective

This guide provides an in-depth analysis of the phase transition behavior of thermotropic liquid crystals, with a specific focus on aniline derivatives. Differential Scanning Calorimetry (DSC) is employed as the primary analytical technique to elucidate the thermal properties of these materials. While the initial focus was on N-Butyl-4-ethoxyaniline, a comprehensive search of the scientific literature and databases did not yield publicly available DSC data for this specific compound. Therefore, this guide will center on a closely related and well-characterized liquid crystal, 4-Butyl-N-(4-ethoxybenzylidene)aniline , which is a prominent member of the Schiff base class of liquid crystals. For comparative purposes, we will also analyze the thermal behavior of the widely studied liquid crystal, N-(4-methoxybenzylidene)-4-butylaniline (MBBA) . This comparative approach will provide valuable insights into the structure-property relationships that govern the phase transitions in these fascinating materials.

The Foundational Role of DSC in Liquid Crystal Characterization

Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[1] This technique is particularly well-suited for the study of liquid crystals, as it can precisely detect the small energy changes associated with transitions between different mesophases (e.g., from a crystalline solid to a liquid crystal and from a liquid crystal to an isotropic liquid).[1] The resulting DSC thermogram provides a wealth of information, including the transition temperatures (T), and the enthalpy of transition (ΔH), which is the amount of heat absorbed or released during a phase change.

Experimental Protocol: A Self-Validating System for DSC Analysis

The following protocol outlines a robust methodology for the DSC analysis of liquid crystalline materials. The emphasis is on achieving high-quality, reproducible data.

Instrumentation:

• A calibrated heat-flux or power-compensated Differential Scanning Calorimeter.

• Standard aluminum or hermetically sealed pans.

• A high-purity inert gas supply (e.g., nitrogen or argon).

Experimental Workflow:

Figure 1 Caption: A schematic of the DSC experimental workflow for analyzing liquid crystals.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of the liquid crystal sample into a clean aluminum DSC pan.

• Encapsulation: Seal the pan, using a hermetic pan if the sample is expected to be volatile at elevated temperatures.

• Instrument Setup: Place the sealed sample pan and an empty reference pan into the DSC cell.

• Atmosphere Control: Purge the DSC cell with a high-purity inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at a temperature well below its lowest expected transition.

  • Initiate a heating ramp at a controlled rate, typically 10 °C/min, to a temperature above the final transition to the isotropic liquid phase. This first heating scan is crucial for erasing the sample's prior thermal history.

  • Hold the sample at this temperature for a few minutes to ensure complete melting.

  • Cool the sample at a controlled rate (e.g., 10 °C/min) to observe crystallization and other ordering transitions.

  • Initiate a second heating scan at the same rate as the first to obtain the characteristic thermal profile of the material.

• Data Analysis: Analyze the second heating scan to determine the onset temperatures and peak maxima of all thermal transitions. Integrate the area under the peaks to calculate the enthalpy of each transition.

Comparative DSC Profiles of Aniline-Based Liquid Crystals

The thermal properties of 4-Butyl-N-(4-ethoxybenzylidene)aniline and N-(4-methoxybenzylidene)-4-butylaniline (MBBA) are summarized in the table below.

Compound	CAS Number	Transition Type	Onset Temp. (°C)	Peak Temp. (°C)	Enthalpy (ΔH) (kJ/mol)	Reference
4-Butyl-N-(4-ethoxybenzylidene)aniline	29743-08-6	Crystal to Nematic Liquid Crystal	-	32.47	27.09	[2][3]
Nematic Liquid Crystal to Isotropic Liquid	-	75.93	0.28	[2]
N-(4-methoxybenzylidene)-4-butylaniline (MBBA)	26227-73-6	Crystal to Nematic Liquid Crystal	~21	~22.3	-	[4]
Nematic Liquid Crystal to Isotropic Liquid	~44	~47	-	[4]

Note: The data for MBBA is derived from graphical representations in the cited literature and may be approximate. The original source for MBBA reports transition temperatures of 294 K (21°C) for the metastable crystal to nematic transition and 295.3 K (22.3°C) for the stable crystal to nematic transition, and 317 K (44°C) for the nematic to isotropic transition.[4]

Analysis and Discussion: Unraveling Structure-Property Relationships

The DSC data reveals significant differences in the thermal behavior of these two structurally similar liquid crystals.

4-Butyl-N-(4-ethoxybenzylidene)aniline:

This compound exhibits a classic thermotropic liquid crystal behavior. The first endothermic peak at 32.47 °C corresponds to the melting of the crystalline solid into the nematic liquid crystal phase.[2][3] The relatively large enthalpy of this transition (27.09 kJ/mol) is indicative of the significant energy required to break the crystal lattice. The second, much smaller endothermic peak at 75.93 °C represents the transition from the ordered nematic phase to the disordered isotropic liquid phase, often referred to as the clearing point. The enthalpy of this transition is significantly lower (0.28 kJ/mol), reflecting the smaller change in molecular order between the nematic and isotropic states.

N-(4-methoxybenzylidene)-4-butylaniline (MBBA):

MBBA is one of the most extensively studied liquid crystals and serves as an excellent benchmark. Its transition from the crystalline to the nematic phase occurs at a lower temperature, around 21-22.3 °C.[4] The nematic to isotropic transition also occurs at a lower temperature of approximately 44 °C.[4] The presence of multiple crystalline forms (stable and metastable) is a known characteristic of MBBA, which can be observed in DSC measurements depending on the thermal history of the sample.[4]

Comparative Insights:

The primary structural difference between these two molecules is the terminal alkoxy group on the benzylidene ring: an ethoxy group (-OCH2CH3) in the first compound and a methoxy group (-OCH3) in MBBA. This seemingly minor change has a profound impact on the phase transition temperatures. The longer ethoxy group in 4-Butyl-N-(4-ethoxybenzylidene)aniline leads to stronger intermolecular interactions, likely due to increased van der Waals forces and a more elongated molecular shape. These stronger interactions require more thermal energy to disrupt, resulting in higher melting and clearing points compared to MBBA.

The butyl group on the aniline ring is common to both molecules and contributes to the overall linearity and aspect ratio necessary for the formation of liquid crystalline phases.

Conclusion: The Predictive Power of DSC in Materials Science

This comparative guide demonstrates the utility of Differential Scanning Calorimetry in characterizing the thermal properties of aniline-based liquid crystals. The precise determination of transition temperatures and enthalpies provides critical data for understanding the influence of molecular structure on macroscopic properties. The comparison between 4-Butyl-N-(4-ethoxybenzylidene)aniline and MBBA clearly illustrates how a subtle change in a terminal substituent can significantly alter the thermal behavior and the temperature range of the liquid crystalline phase. While DSC data for N-Butyl-4-ethoxyaniline remains elusive, the methodologies and comparative data presented here provide a solid framework for its future characterization and for the broader exploration of novel liquid crystalline materials.

References

• Wikipedia. (2024, February 27). Differential scanning calorimetry. Retrieved from [Link]

• Ottokemi. (n.d.). p-Phenetidine, 98% 156-43-4 India. Retrieved from [Link]

• Global Substance Registration System. (n.d.). N-(4-METHOXYBENZYLIDENE)-4-BUTYLANILINE. Retrieved from [Link]

• PubChem. (n.d.). 4-Ethoxyaniline. Retrieved from [Link]

• NIST. (n.d.). 4-Butyl-N-(4-ethoxybenzylidene)aniline. Retrieved from [Link]

• Yoshimi, T., Shima, A., Hagiwara-Norifusa, S., Sugimoto, T., Nagoe, A., & Fujimori, H. (2020). Phase Transitions of N-(4-methoxybenzylidene)-4-butylaniline (MBBA) Confined within Mesoporous Silica. Crystals, 10(9), 792. Retrieved from [Link]

• Cheméo. (n.d.). 4-Butyl-N-(4-ethoxybenzylidene)aniline. Retrieved from [Link]

Sources

• 1. CAS 156-43-4: 4-Ethoxyaniline | CymitQuimica [cymitquimica.com]
• 2. 4-Butyl-N-(4-ethoxybenzylidene)aniline [webbook.nist.gov]
• 3. chemeo.com [chemeo.com]
• 4. mdpi.com [mdpi.com]